5-Bromo-2-methyl-1H-tetrazole

• CAS: 16681-80-4

Core Science & Biosynthesis

Foreword: Navigating the Isomeric Landscape of Methylated Tetrazoles

An In-depth Technical Guide to 5-Bromo-2-methyl-tetrazole

The tetrazole ring, a five-membered aromatic heterocycle with four nitrogen atoms, is a cornerstone in medicinal chemistry and materials science.[1][2][3] When functionalized, its chemistry presents nuances that are critical for researchers to understand. The title compound, 5-Bromo-2-methyl-1H-tetrazole, specifies a particular isomeric form. However, the parent 5-bromotetrazole can exist in tautomeric forms (1H and 2H).[3] Alkylation of this core can lead to two distinct regioisomers: 5-Bromo-1-methyl-1H-tetrazole and 5-Bromo-2-methyl-2H-tetrazole. The vast majority of commercially available data and literature corresponds to 5-Bromo-2-methyl-2H-tetrazole (CAS No. 16681-80-4) .[4][] This guide will focus primarily on this well-documented 2-methyl isomer, while acknowledging the existence and distinct properties of its 1-methyl counterpart. Understanding the precise isomer being handled is paramount, as the substitution pattern dictates the molecule's steric and electronic properties, profoundly influencing its biological activity and reactivity.

Section 1: Core Molecular Identity and Physicochemical Profile

5-Bromo-2-methyl-2H-tetrazole is a halogenated heterocyclic compound. The presence of the bromine atom and the electron-rich tetrazole ring provides a unique scaffold for further chemical modification, making it a valuable intermediate in organic synthesis.[]

Identifiers and Structural Formula

• IUPAC Name: 5-bromo-2-methyltetrazole[4][]

• CAS Number: 16681-80-4[4]

• Molecular Formula: C₂H₃BrN₄[4][]

• Synonyms: 5-bromo-2-methyl-2H-tetrazole, 5-bromo-2-methyltetrazole[4][6]

Physicochemical Data Summary

The key quantitative properties of 5-Bromo-2-methyl-2H-tetrazole are summarized below. These values are critical for designing experimental conditions, including solvent selection for reactions, purification strategies, and analytical method development.

Property	Value	Source(s)
Molecular Weight	162.98 g/mol	[4][]
Exact Mass	161.95411 Da	[4]
Physical Form	Liquid / Solid	[6][7]
Melting Point	154-158 °C (for related 5-bromo-1H-tetrazole)	[7]
Boiling Point	~299.5 °C (Predicted for 5-bromo-1H-tetrazole)	[8][9]
Density	~2.341 g/cm³ (Predicted for 5-bromo-1H-tetrazole)	[8][9]
pKa	~2.61 (Predicted for parent 5-bromo-1H-tetrazole)	[10]
SMILES	CN1N=C(N=N1)Br	[4][]
InChI Key	FTCJTCRPKDANII-UHFFFAOYSA-N	[4][]

Note: Some physical properties like boiling point, density, and pKa are based on predictions for the parent 5-bromo-1H-tetrazole, as specific experimental data for the 2-methyl isomer is not widely published. The melting point of the unmethylated precursor is provided for reference.

Section 2: Spectroscopic and Analytical Characterization

Spectroscopic analysis is essential for confirming the identity and purity of 5-Bromo-2-methyl-2H-tetrazole. The expected spectral features are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The spectrum is expected to be simple, showing a single peak corresponding to the methyl (CH₃) protons. The chemical shift would likely appear in the range of 3.5-4.5 ppm, influenced by the electron-withdrawing nature of the adjacent nitrogen atom in the tetrazole ring.

• ¹³C NMR: Two signals are anticipated. One for the methyl carbon, and another for the quaternary carbon of the tetrazole ring (C5) bonded to the bromine atom. The C5 carbon signal would be significantly downfield due to the direct attachment of two electronegative nitrogen atoms and a bromine atom.

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present. Key expected absorptions include:

• C-H Stretching: Aliphatic C-H stretches from the methyl group are expected in the 2850–3000 cm⁻¹ region.[11]

• C=N and N=N Stretching: The tetrazole ring vibrations typically appear in the 1400–1600 cm⁻¹ region.

• C-N Stretching: Vibrations associated with the C-N bonds will also be present in the fingerprint region.

• C-Br Stretching: The carbon-bromine bond stretch is expected to appear in the lower frequency range, typically between 500-600 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern. For 5-Bromo-2-methyl-2H-tetrazole, the mass spectrum would show a characteristic isotopic pattern for the molecular ion [M]⁺ due to the presence of bromine isotopes (⁷⁹Br and ⁸¹Br) in an approximate 1:1 ratio. A common fragmentation pathway for tetrazoles involves the loss of a nitrogen molecule (N₂), which would result in a significant [M-28]⁺ peak.[2]

Section 3: Synthesis, Reactivity, and Stability

Synthetic Protocol: N-Methylation of 5-Bromotetrazole

The synthesis of 5-Bromo-2-methyl-2H-tetrazole is typically achieved via the methylation of 5-bromo-1H-tetrazole. The choice of reaction conditions is critical as it dictates the ratio of the N1 and N2 methylated isomers. The following protocol outlines a general approach.

Causality of Experimental Design: The reaction proceeds via nucleophilic attack of the deprotonated tetrazole anion on a methylating agent. The use of a polar aprotic solvent like DMF or acetonitrile facilitates the dissolution of the tetrazole salt and promotes the Sₙ2 reaction. The choice of base and methylating agent can influence the N1/N2 selectivity; however, for many simple alkylations, a mixture of isomers is often obtained, requiring chromatographic separation.

Step-by-Step Methodology:

• Deprotonation: Dissolve 5-bromo-1H-tetrazole (1 equivalent) in a suitable polar aprotic solvent (e.g., DMF). Add a base such as potassium carbonate (K₂CO₃, 1.2 equivalents) to the solution and stir at room temperature for 30 minutes to form the tetrazolate anion.

• Methylation: Add a methylating agent, such as methyl iodide (CH₃I, 1.1 equivalents), dropwise to the suspension.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, pour the mixture into water and extract with an organic solvent like ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The resulting crude product, a mixture of N1 and N2 isomers, is then purified using column chromatography on silica gel to isolate the desired 5-Bromo-2-methyl-2H-tetrazole.

Caption: General workflow for the synthesis of 5-Bromo-2-methyl-2H-tetrazole.

Chemical Reactivity and Stability

• Reactivity: The molecule's reactivity is dominated by the C-Br bond. The bromine atom can be displaced by various nucleophiles or participate in metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), making it an excellent building block for introducing the 2-methyltetrazol-5-yl moiety onto other molecular scaffolds.

• Stability: Tetrazoles are generally stable compounds but can be thermally sensitive. Some tetrazole derivatives are known to be energetic materials and may decompose explosively upon heating. It is crucial to handle the compound with care, avoiding excessive heat and mechanical shock.

Section 4: Applications in Drug Discovery and Development

The tetrazole ring is a privileged scaffold in medicinal chemistry, primarily because it serves as a bioisostere for the carboxylic acid group.[1][3][12][13]

Why Tetrazoles are Effective Bioisosteres:

• Similar Acidity: The N-H proton of a 1H-tetrazole has a pKa similar to that of a carboxylic acid, meaning it is also deprotonated at physiological pH.[3]

• Improved Properties: Replacing a carboxylic acid with a tetrazole can enhance a drug candidate's metabolic stability, improve its lipophilicity (which aids in crossing cell membranes), and increase its bioavailability.[1][12]

Key Therapeutic Areas:

• Antihypertensives: Many angiotensin II receptor blockers (ARBs) like losartan and candesartan incorporate a tetrazole ring as a key acidic functional group responsible for binding to the receptor.[3]

• Antibiotics: The tetrazole moiety has been incorporated into various classes of antibiotics, including cephalosporins, to modify their antibacterial spectrum and improve their properties.[1][14]

• Anticancer and Antiviral Agents: The unique electronic and steric properties of the tetrazole ring have been exploited in the design of novel anticancer, antifungal, and antiviral drugs.[2][12]

5-Bromo-2-methyl-1H-tetrazole serves as a crucial intermediate for synthesizing these more complex, biologically active molecules.[]

Caption: Interplay between experimental data and computational studies.

Section 5: Safety and Handling

As a Senior Application Scientist, ensuring laboratory safety is paramount. 5-Bromo-2-methyl-2H-tetrazole requires careful handling due to its potential hazards.

GHS Hazard Classification

Aggregated data indicates the following classifications:

• Skin Irritation (Category 2): H315 - Causes skin irritation.[4][15]

• Serious Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[4][15]

Precautionary Measures and First Aid

• Prevention:

  • P264: Wash skin thoroughly after handling.[15]

  • P280: Wear protective gloves, eye protection, and face protection.[15]

• Response:

  • IF ON SKIN (P302+P352): Wash with plenty of water. If skin irritation occurs, get medical advice.[15]

  • IF IN EYES (P305+P351+P338): Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[4]

• Storage: Store in a well-ventilated place. Keep the container tightly closed.

• Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local regulations.

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An In-depth Technical Guide to the ¹H and ¹³C NMR Characterization of 5-Bromo-2-methyl-1H-tetrazole

Abstract

This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic characteristics of 5-Bromo-2-methyl-1H-tetrazole, a key heterocyclic compound with applications in synthetic chemistry and drug development. Aimed at researchers, scientists, and professionals in the pharmaceutical industry, this document delves into the theoretical and practical aspects of ¹H and ¹³C NMR spectroscopy for the structural elucidation of this molecule. We will explore the predicted chemical shifts, the influence of substituents on the tetrazole ring, and the key differences that allow for the differentiation of its isomers. Furthermore, this guide presents a detailed, field-proven protocol for sample preparation and data acquisition, ensuring the generation of high-quality, reproducible NMR data. The causality behind experimental choices is explained to provide a deeper understanding of the analytical process.

Introduction: The Significance of 5-Bromo-2-methyl-1H-tetrazole and NMR

Tetrazoles are a class of nitrogen-rich five-membered heterocyclic compounds that have garnered significant interest in medicinal chemistry.[1] Their unique physicochemical properties, including metabolic stability and the ability to act as a bioisostere for carboxylic acids, make them valuable pharmacophores.[1][2] 5-Bromo-2-methyl-1H-tetrazole, in particular, serves as a versatile synthetic intermediate. The precise and unambiguous characterization of its molecular structure is paramount for its application in multi-step syntheses and for ensuring the purity and identity of final drug products.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive tool for the structural elucidation of organic molecules. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, NMR provides detailed information about the chemical environment, connectivity, and stereochemistry of a molecule. For a compound like 5-Bromo-2-methyl-1H-tetrazole, NMR is indispensable for confirming the correct substitution pattern on the tetrazole ring, particularly for distinguishing between the N1 and N2-methylated isomers, a common challenge in tetrazole synthesis.[3]

This guide will provide a detailed exposition of the expected ¹H and ¹³C NMR spectra of 5-Bromo-2-methyl-1H-tetrazole, grounded in the fundamental principles of NMR and supported by data from related structures in the scientific literature.

Predicted ¹H and ¹³C NMR Spectral Analysis

While experimental spectra for 5-Bromo-2-methyl-1H-tetrazole are not widely published, we can predict the chemical shifts with a high degree of confidence based on the analysis of structurally similar compounds and the known effects of substituents on the tetrazole ring.

Molecular Structure and Atom Numbering

To facilitate the discussion of NMR data, the standard IUPAC numbering for the tetrazole ring is used. The diagram below illustrates the structure of 5-Bromo-2-methyl-1H-tetrazole with the designated atom numbers.

Caption: Molecular structure of 5-Bromo-2-methyl-1H-tetrazole with atom numbering.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 5-Bromo-2-methyl-1H-tetrazole is expected to be simple, exhibiting a single resonance.

• N-CH₃ Protons: The three protons of the methyl group attached to the N2 nitrogen are chemically equivalent and will appear as a singlet. The chemical shift of N-methyl groups in heterocyclic systems is influenced by the electronic environment of the ring and the nature of other substituents. For N-methylated azoles, these signals typically appear in the range of δ 3.5-4.5 ppm.[4] Given the electron-withdrawing nature of the tetrazole ring and the bromo substituent, a chemical shift in the downfield end of this range is anticipated.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is expected to show two distinct signals corresponding to the two carbon atoms in the molecule.

• N-CH₃ Carbon: The carbon of the N-methyl group will appear in the aliphatic region of the spectrum. The typical chemical shift for a methyl group attached to a nitrogen atom in a heterocyclic ring is in the range of δ 30-45 ppm.

• C5 Carbon: The C5 carbon of the tetrazole ring is significantly influenced by the directly attached bromine atom and the four nitrogen atoms of the ring. For 5-substituted 1H-tetrazoles, the C5 chemical shift is consistently observed in the range of δ 155-157 ppm. The presence of the electronegative bromine atom at this position will likely shift this signal further downfield. However, heavy atom effects from bromine can also introduce shielding contributions, making precise prediction challenging without experimental data.

Summary of Predicted NMR Data

The following table summarizes the predicted ¹H and ¹³C NMR chemical shifts for 5-Bromo-2-methyl-1H-tetrazole, typically recorded in a solvent like deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

Assignment	Predicted ¹H Chemical Shift (δ, ppm)	Multiplicity	Predicted ¹³C Chemical Shift (δ, ppm)
N-CH₃	3.8 - 4.2	Singlet (s)	35 - 40
C5	-	-	150 - 160

Note: These are predicted values based on the analysis of similar compounds. Actual experimental values may vary depending on the solvent and other experimental conditions.

Experimental Protocol: A Self-Validating System

To obtain high-quality and reliable NMR data for 5-Bromo-2-methyl-1H-tetrazole, a meticulous experimental approach is essential. The following protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

Sample Preparation

The quality of the NMR spectrum is directly dependent on the quality of the sample.

• Analyte Purity: Ensure the 5-Bromo-2-methyl-1H-tetrazole sample is of high purity. Impurities will introduce extraneous signals that can complicate spectral interpretation. Purification by recrystallization or column chromatography may be necessary.

• Solvent Selection: Choose a deuterated solvent that completely dissolves the analyte. Deuterated chloroform (CDCl₃) is a common first choice for many organic molecules. If solubility is an issue, deuterated dimethyl sulfoxide (DMSO-d₆) is a more polar alternative. The choice of solvent can influence chemical shifts, so it should be reported with the data.

• Concentration: Prepare a solution with a concentration of 5-10 mg of the analyte in 0.6-0.7 mL of the deuterated solvent. This concentration is generally sufficient for obtaining good signal-to-noise in a reasonable acquisition time on modern NMR spectrometers.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to the solvent. TMS serves as the internal reference standard for both ¹H and ¹³C NMR, with its signal defined as 0.00 ppm.

• Filtration: Filter the final solution through a small plug of glass wool or a syringe filter into a clean, dry NMR tube to remove any particulate matter that could degrade spectral resolution.

Caption: Experimental workflow for NMR characterization.

NMR Data Acquisition

The following are general parameters for acquiring ¹H and ¹³C NMR spectra on a standard NMR spectrometer (e.g., 400 MHz).

For ¹H NMR:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Number of Scans: 8 to 16 scans are typically sufficient.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time (aq): 2-4 seconds.

• Spectral Width: A range that covers from approximately -1 to 12 ppm.

For ¹³C NMR:

• Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments) to simplify the spectrum to singlets.

• Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans is required, typically ranging from 1024 to 4096 scans, depending on the sample concentration.

• Relaxation Delay (d1): 2 seconds.

• Acquisition Time (aq): 1-2 seconds.

• Spectral Width: A range that covers from approximately 0 to 220 ppm.

Differentiating 1-Methyl and 2-Methyl Isomers

A critical aspect of the characterization of methylated tetrazoles is the unambiguous identification of the position of the methyl group. The electronic environment at the N1 and N2 positions of the tetrazole ring are different, leading to distinct chemical shifts for the attached methyl group in both ¹H and ¹³C NMR spectra. Generally, the chemical shift of the N-methyl group in the 2-position isomer appears at a slightly different field compared to the 1-position isomer. While a definitive rule is difficult to establish without direct comparison, a combination of ¹H, ¹³C, and potentially ¹⁵N NMR, along with 2D NMR experiments like HMBC (Heteronuclear Multiple Bond Correlation), can definitively establish the connectivity.

Conclusion

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The Latent Therapeutic Potential of 5-Bromo-2-methyl-1H-tetrazole Derivatives: A Technical Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 5-bromo-2-methyl-1H-tetrazole scaffold is a heterocyclic structure of significant interest in medicinal chemistry. While its primary claim to fame is as a key intermediate in the synthesis of the oxazolidinone antibiotic Tedizolid, the broader biological potential of its derivatives remains a largely untapped frontier. This technical guide provides a comprehensive exploration of the 5-bromo-2-methyl-1H-tetrazole core, detailing its synthesis and established role, while also delving into the prospective biological activities of its derivatives. By examining the well-documented antimicrobial, anticancer, and anti-inflammatory properties of the wider tetrazole class, this document aims to equip researchers with the foundational knowledge and synthetic strategies necessary to unlock the full therapeutic promise of this versatile scaffold.

The 5-Bromo-2-methyl-1H-tetrazole Core: Synthesis and Established Significance

5-Bromo-2-methyl-1H-tetrazole is a five-membered heterocyclic compound containing four nitrogen atoms and one carbon atom, with a bromine atom at the 5-position and a methyl group at the 2-position of the tetrazole ring.[] Its primary role in the pharmaceutical industry is as a crucial building block in the synthesis of Tedizolid, a potent antibiotic used to treat serious skin infections caused by Gram-positive bacteria.

The synthesis of 5-bromo-2-methyl-1H-tetrazole typically involves the bromination of a suitable tetrazole precursor. A common synthetic route is the conversion of 1-substituted 1H-tetrazole-5-thiols into the corresponding 1-substituted 5-bromo-1H-tetrazoles.[2] This transformation can be efficiently achieved by treatment with zinc(II) bromide and an oxidizing agent such as hydrogen peroxide or peracetic acid.[2]

Below is a generalized workflow for the synthesis of 5-substituted-1H-tetrazoles, which can be adapted for the synthesis of the 5-bromo-2-methyl-1H-tetrazole core and its derivatives.

Caption: Hypothetical mechanism of a 5-bromo-2-methyl-1H-tetrazole derivative inhibiting bacterial protein synthesis.

Anticancer Activity: A Promising Avenue for Exploration

The tetrazole scaffold has been extensively investigated for its anticancer properties, with numerous derivatives demonstrating potent activity against various cancer cell lines. [3][4]This suggests that derivatives of 5-bromo-2-methyl-1H-tetrazole could also possess valuable antitumor properties.

Anticancer Mechanisms of Tetrazole Derivatives

Tetrazole-containing compounds have been shown to induce cancer cell death through several mechanisms, including:

• Apoptosis Induction: Many tetrazole derivatives can trigger programmed cell death in cancer cells by activating caspase cascades and other pro-apoptotic pathways.

• Cell Cycle Arrest: These compounds can halt the proliferation of cancer cells by arresting the cell cycle at various checkpoints, such as G2/M or G1.

• Enzyme Inhibition: Tetrazole derivatives have been designed to inhibit key enzymes involved in cancer cell growth and survival, such as kinases and histone deacetylases.

Designing Anticancer Derivatives

To explore the anticancer potential of the 5-bromo-2-methyl-1H-tetrazole scaffold, researchers can focus on synthetic modifications that are known to enhance cytotoxicity in other tetrazole series. These may include the introduction of pharmacophores known to interact with cancer-related targets, such as substituted aromatic rings or heterocyclic moieties.

Derivative Type	Potential Target	Rationale
Aryl-substituted derivatives	Kinases, Tubulin	Introduction of specific substitution patterns on an appended aryl ring can facilitate binding to the active sites of various kinases or the colchicine binding site of tubulin.
Hybrid molecules	Multiple targets	Fusing the 5-bromo-2-methyl-1H-tetrazole core with other known anticancer pharmacophores (e.g., quinoline, indole) may lead to compounds with dual or synergistic activities.
Metal complexes	DNA, Enzymes	Coordination of the tetrazole nitrogen atoms to metal centers (e.g., platinum, ruthenium) can create complexes that interact with DNA or inhibit metalloenzymes.
Table 1: Potential strategies for designing anticancer derivatives of 5-bromo-2-methyl-1H-tetrazole.

Anti-inflammatory Potential

Tetrazole derivatives have also demonstrated significant anti-inflammatory activity, making them attractive candidates for the development of new treatments for inflammatory diseases. [4][5]This activity is often attributed to their ability to inhibit key inflammatory mediators.

Anti-inflammatory Mechanisms

The anti-inflammatory effects of tetrazole compounds are often mediated by:

• Inhibition of Cyclooxygenase (COX) Enzymes: Many tetrazole derivatives are potent inhibitors of COX-1 and/or COX-2, the enzymes responsible for the synthesis of prostaglandins, which are key mediators of inflammation and pain.

• Modulation of Cytokine Production: Some tetrazole-based compounds can suppress the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

Synthetic Approaches for Anti-inflammatory Derivatives

The development of 5-bromo-2-methyl-1H-tetrazole derivatives with anti-inflammatory properties would likely involve the incorporation of structural features known to be important for COX inhibition. This could include the addition of a sulfonamide or methylsulfonyl group, which are present in many selective COX-2 inhibitors.

Experimental Protocols

General Procedure for the Synthesis of 5-Substituted-1H-tetrazoles

The [3+2] cycloaddition reaction between a nitrile and an azide is a versatile method for the synthesis of 5-substituted-1H-tetrazoles. [6][7] Step-by-Step Methodology:

• To a solution of the desired organonitrile (1 equivalent) in a suitable solvent (e.g., DMF, toluene), add a source of azide (e.g., sodium azide, 1.5-2 equivalents).

• Add a catalyst, such as a Lewis acid (e.g., zinc chloride, ammonium chloride), to the reaction mixture.

• Heat the reaction mixture to the appropriate temperature (typically 80-120 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and quench with an appropriate aqueous solution (e.g., dilute HCl).

• Extract the product with an organic solvent (e.g., ethyl acetate), and wash the organic layer with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the desired 5-substituted-1H-tetrazole.

In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

Step-by-Step Methodology:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• In a 96-well microtiter plate, perform serial two-fold dilutions of the test compound in cation-adjusted Mueller-Hinton broth.

• Inoculate each well with a standardized suspension of the target bacterial strain (e.g., Staphylococcus aureus, Escherichia coli) to a final concentration of approximately 5 x 10^5 CFU/mL.

• Include a positive control (broth with bacteria, no compound) and a negative control (broth only) on each plate.

• Incubate the plates at 37 °C for 18-24 hours.

• The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Conclusion and Future Directions

The 5-bromo-2-methyl-1H-tetrazole scaffold represents a promising starting point for the development of novel therapeutic agents. While its role as a precursor to Tedizolid is well-established, the exploration of its derivatives for other biological activities, particularly in the antimicrobial, anticancer, and anti-inflammatory arenas, is a fertile ground for future research. By leveraging the extensive knowledge of tetrazole chemistry and pharmacology, and employing rational drug design and combinatorial synthesis strategies, researchers can unlock the latent therapeutic potential of this versatile heterocyclic core.

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literature review on the synthesis of substituted tetrazoles

An In-depth Technical Guide to the Synthesis of Substituted Tetrazoles

Authored by: Gemini, Senior Application Scientist

Abstract

The tetrazole moiety is a cornerstone of modern medicinal chemistry and materials science.[1] Comprising a five-membered ring with four nitrogen atoms, this heterocycle serves as a critical pharmacophore, most notably as a metabolically stable bioisostere for the carboxylic acid group.[2][3][4] This unique characteristic enhances crucial drug-like properties, leading to its incorporation into numerous FDA-approved therapeutics, including the blockbuster antihypertensive drug Losartan.[2][5] The high nitrogen content also imparts unique energetic properties valuable in materials science.[1][6] Consequently, the development of efficient, safe, and versatile synthetic routes to substituted tetrazoles is of paramount importance. This guide provides an in-depth exploration of the core synthetic strategies, focusing on the mechanistic rationale behind experimental choices and providing field-proven protocols for researchers, scientists, and drug development professionals.

The Foundational Pillar: [3+2] Cycloaddition of Nitriles and Azides

The most fundamental and widely utilized method for synthesizing 5-substituted-1H-tetrazoles is the [3+2] cycloaddition reaction between an organonitrile and an azide source, typically sodium azide (NaN₃).[2][4][7] This reaction, often categorized under the umbrella of "click chemistry," forms the tetrazole ring by combining a three-atom azide component with the two-atom carbon-nitrogen triple bond of the nitrile.[8][9][10]

Mechanistic Considerations: A Stepwise Path

While formally a cycloaddition, extensive evidence, including density functional theory (DFT) calculations, suggests that the reaction is not a concerted process.[11] Instead, it proceeds through a stepwise mechanism initiated by the activation of the nitrile.[11][12]

The generally accepted mechanism involves three key steps:

• Nitrile Activation: A Brønsted or Lewis acid catalyst activates the nitrile group, making the carbon atom more electrophilic.[2][12][13]

• Nucleophilic Attack: The azide anion (N₃⁻) performs a nucleophilic attack on the activated nitrile carbon.[11][12]

• Cyclization: The resulting open-chain imidoyl azide intermediate rapidly undergoes an intramolecular cyclization to form the stable, aromatic tetrazole ring.[11][12]

The driving force for this transformation is the formation of the highly stable aromatic tetrazole ring.[12]

Caption: Acid-catalyzed mechanism for tetrazole synthesis.

Catalysis: The Key to Efficiency and Safety

The uncatalyzed reaction requires high temperatures and can be slow.[4] Catalysis is therefore essential for achieving practical yields under milder conditions. The choice of catalyst is a critical experimental decision.

• Brønsted Acids: Simple proton sources like ammonium chloride are effective and commonly used.[12][14] They protonate the nitrile nitrogen, thereby activating the substrate.[12]

• Lewis Acids: Lewis acidic metal salts, particularly zinc salts (e.g., ZnBr₂, ZnCl₂), are highly effective catalysts.[6][13][15] They coordinate to the nitrile nitrogen, enhancing its electrophilicity.[13] The work by Sharpless and coworkers demonstrated that using zinc salts in water provides a much safer and more environmentally friendly alternative to traditional methods that used toxic organotin compounds or generated explosive hydrazoic acid in organic solvents.[6][13]

• Heterogeneous Catalysts: To overcome the tedious separation and poor recyclability of homogeneous catalysts, various solid-supported catalysts have been developed.[1] These include metal oxides (e.g., nanocrystalline ZnO), zeolites (e.g., CoY zeolite), and metals supported on silica or magnetic nanoparticles.[1][16][17] These catalysts offer the significant advantage of easy recovery (e.g., by filtration or magnetic separation) and reusability.[16][17]

Table 1: Comparison of Catalytic Systems for the Synthesis of 5-Phenyl-1H-tetrazole

Catalyst System	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
NH₄Cl	DMF	120-130	12-24	Good to Excellent	[12][14]
ZnBr₂	Water	100	12-48	>90	[6][13]
CoY Zeolite	DMF	120	14	95	[17]
Fe₃O₄@tryptophan@Ni	PEG	100	0.33	98	[16]
None	DMF	150	24	Variable	[11]

Experimental Protocol: Zinc-Catalyzed Synthesis of 5-Phenyl-1H-tetrazole in Water

This protocol is adapted from the environmentally benign method developed by Demko and Sharpless.[6][13]

Materials:

• Benzonitrile

• Sodium Azide (NaN₃) - Caution: Highly toxic and can form explosive heavy metal azides.

• Zinc Bromide (ZnBr₂)

• Deionized Water

• Concentrated Hydrochloric Acid (HCl)

• Ethyl Acetate

• Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add benzonitrile (1.0 eq), sodium azide (1.5 eq), and zinc bromide (1.0 eq).

• Solvent Addition: Add deionized water to the flask to create a solution with a nitrile concentration of approximately 2 M.

• Heating: Heat the reaction mixture to reflux (100 °C) with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction typically takes 24-48 hours for completion.

• Workup - Acidification: After cooling the reaction mixture to room temperature, carefully acidify it to pH ~1 by the dropwise addition of concentrated HCl in a fume hood. This protonates the tetrazolate anion, causing the product to precipitate. Caution: Acidification of azide solutions generates highly toxic and explosive hydrazoic acid (HN₃). Perform in a well-ventilated fume hood.

• Extraction: Extract the aqueous suspension with ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water) to yield pure 5-phenyl-1H-tetrazole.

Convergent Approaches: Multicomponent Reactions (MCRs)

Multicomponent reactions (MCRs) offer a powerful and efficient alternative for constructing substituted tetrazoles.[18] These reactions combine three or more starting materials in a single pot to form a product that contains portions of all the initial reactants, providing rapid access to molecular diversity.[18][19]

The Ugi-Azide Reaction

The most prominent MCR for tetrazole synthesis is the Ugi-azide reaction. This is a four-component reaction involving an aldehyde (or ketone), an amine, an isocyanide, and an azide source (typically TMSN₃ or NaN₃). It provides a direct route to 1,5-disubstituted tetrazoles.

Caption: Workflow for the Ugi-Azide multicomponent reaction.

The reaction proceeds via the formation of an α-amino azide intermediate, which then undergoes intramolecular cyclization with the isocyanide to yield the final tetrazole product. This method is highly valued for its convergence and ability to quickly generate libraries of complex tetrazole derivatives for drug discovery screening.[18]

Synthesizing N-Substituted Tetrazoles

While the nitrile-azide cycloaddition primarily yields 5-substituted-1H-tetrazoles, the synthesis of N-1 and N-2 substituted isomers is also of great importance.

• 1-Substituted Tetrazoles: These are often prepared via a three-component reaction of a primary amine, triethyl orthoformate, and sodium azide.[14][20] This method is efficient for a wide range of amines. Nanoparticle catalysts, such as silver nanoparticles supported on sodium borosilicate, have been shown to effectively catalyze this transformation under solvent-free conditions.[20][21]

• 2,5-Disubstituted Tetrazoles: Regioselective N2-alkylation or N2-arylation of a pre-formed 5-substituted-1H-tetrazole is a common strategy.[22] For example, copper-catalyzed arylation using arylboronic acids provides a mild and highly regioselective route to 2,5-disubstituted tetrazoles.[22]

Conclusion and Future Outlook

The synthesis of substituted tetrazoles has evolved significantly from early methods requiring harsh conditions and hazardous reagents. The foundational [3+2] cycloaddition of nitriles and azides remains the most robust and versatile approach, with modern advancements in catalysis—particularly the use of zinc salts in water and recoverable heterogeneous nanocatalysts—making the process safer, more efficient, and environmentally benign.[1][6][13] Concurrently, multicomponent reactions like the Ugi-azide synthesis provide powerful, convergent pathways to complex and diverse tetrazole scaffolds.[18] As the demand for novel tetrazole-based pharmaceuticals and materials continues to grow, future research will likely focus on further refining catalytic systems, expanding the scope of MCRs, and leveraging enabling technologies like flow chemistry for continuous and scalable production.

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An In-Depth Technical Guide to the Solubility and Stability of 5-Bromo-2-methyl-1H-tetrazole

Introduction: The Context of 5-Bromo-2-methyl-1H-tetrazole

5-Bromo-2-methyl-1H-tetrazole is a heterocyclic compound featuring a tetrazole ring, a functional group of significant interest in medicinal chemistry. Tetrazoles are often employed as bioisosteres for carboxylic acids, offering similar acidity (pKa ≈ 4.5-4.9) and hydrogen bonding capabilities but with improved metabolic stability and cell membrane permeability.[1] The presence of the methyl group at the N2 position and the bromine atom at the C5 position imparts specific physicochemical properties that influence its behavior in solution, which is critical for its application in drug discovery and process development.

While this compound serves as a valuable building block in organic synthesis, comprehensive public data on its solubility and stability profiles are scarce. This guide, therefore, serves a dual purpose: to consolidate the available information and to provide robust, field-proven experimental protocols for researchers to determine these critical parameters. Understanding solubility is paramount for formulation and in vitro assay design, while stability data are essential for defining storage conditions, shelf-life, and predicting degradation pathways as mandated by regulatory bodies like the International Council for Harmonisation (ICH).[2][3]

Physicochemical Properties

A baseline understanding of the molecule's physical and chemical properties is the foundation for predicting its behavior.

Property	Value	Source
Molecular Formula	C₂H₃BrN₄	[PubChem]
Molecular Weight	162.98 g/mol	[PubChem]
CAS Number	16681-80-4	[PubChem]
Predicted XLogP3	1.1	[PubChem]
Topological Polar Surface Area	43.6 Ų	[PubChem]

Note: Some properties are computationally predicted and should be confirmed experimentally.

Solubility Profile: Predictions and Experimental Determination

Solubility dictates a compound's utility in nearly every stage of development, from initial screening to final formulation. The "like dissolves like" principle provides a foundational framework for predicting solubility.[1] The 5-Bromo-2-methyl-1H-tetrazole molecule possesses both polar (the four nitrogen atoms of the tetrazole ring) and non-polar (the methyl group and the bromine atom) characteristics, suggesting a nuanced solubility profile.

Predicted Solubility in Common Solvents

Based on its structure and data from related tetrazole compounds, a predicted solubility profile can be constructed. The polar tetrazole ring suggests solubility in polar solvents, while the bromo- and methyl- substituents may enhance solubility in less polar organic solvents compared to unsubstituted 1H-tetrazole.

Solvent	Class	Predicted Solubility	Rationale
Water	Polar Protic	Sparingly Soluble	The tetrazole ring contributes to water solubility, but the methyl and bromo groups increase hydrophobicity, likely limiting high solubility.
Methanol / Ethanol	Polar Protic	Soluble	These solvents can engage in hydrogen bonding with the tetrazole nitrogens and solvate the non-polar regions.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Highly Soluble	DMSO is an excellent solvent for a wide range of organic compounds and is expected to readily dissolve this molecule.
N,N-Dimethylformamide (DMF)	Polar Aprotic	Highly Soluble	Similar to DMSO, DMF is a powerful polar aprotic solvent suitable for many heterocyclic compounds.
Acetonitrile (ACN)	Polar Aprotic	Soluble	ACN is a moderately polar solvent and should be effective, particularly for creating stock solutions for analytical purposes.
Dichloromethane (DCM)	Non-Polar Aprotic	Moderately Soluble	The bromine and methyl groups may provide sufficient interaction with this non-polar solvent for moderate solubility.
Hexanes / Heptane	Non-Polar	Poorly Soluble / Insoluble	The high polarity of the tetrazole ring is unlikely to be overcome by these non-polar aliphatic solvents.

Experimental Protocol: Thermodynamic Solubility Determination (Shake-Flask Method)

To move from prediction to fact, the "gold standard" shake-flask method is employed to determine thermodynamic (or equilibrium) solubility.[4][5] This method ensures that the solvent is fully saturated with the compound, providing a definitive solubility value under specific conditions.[6]

Causality Behind Experimental Choices:

• Excess Solid: Using an excess of the solid compound is crucial to ensure that the equilibrium between the dissolved and undissolved states is reached, defining the point of saturation.[5]

• Equilibration Time: A sufficient incubation period (typically 24-48 hours) is necessary to ensure the system has reached a true thermodynamic equilibrium.[4] Shorter times may only yield kinetic solubility, which can be misleading.[7]

• Temperature Control: Solubility is temperature-dependent. Maintaining a constant temperature is critical for reproducibility and relevance to intended applications (e.g., room temperature or physiological temperature).

• Phase Separation: Filtration or centrifugation is a critical step to remove all undissolved microparticulates from the supernatant before analysis. Failure to do so will lead to an overestimation of solubility.

Step-by-Step Methodology:

• Preparation: Add an excess amount of 5-Bromo-2-methyl-1H-tetrazole to several vials, each containing a precise volume (e.g., 1 mL) of the chosen solvent. The presence of undissolved solid should be visually confirmed.

• Equilibration: Seal the vials tightly and place them in a thermostatic shaker set to a constant temperature (e.g., 25 °C). Agitate the samples for 24 to 48 hours.

• Phase Separation: After equilibration, cease agitation and allow the vials to stand at the same constant temperature for at least 1 hour to allow larger particles to settle.

• Sample Withdrawal: Carefully withdraw an aliquot of the supernatant. Immediately filter it through a solvent-compatible 0.22 µm syringe filter to remove any remaining solid particles.

• Dilution: Accurately dilute the clear, filtered saturated solution with a suitable solvent to bring the concentration into the linear range of the chosen analytical method (e.g., HPLC-UV).

• Quantification: Analyze the diluted sample using a validated, stability-indicating HPLC method with a calibration curve prepared from known standards.

• Calculation: Calculate the solubility (e.g., in mg/mL or µg/mL) by multiplying the measured concentration by the dilution factor. The experiment should be performed in triplicate for statistical validity.

Visualization: Shake-Flask Solubility Workflow

Caption: Workflow for the Shake-Flask Method of Solubility Determination.

Stability Profile: Forced Degradation and Pathway Analysis

Stability testing is not merely about determining a shelf-life; it's a proactive investigation into a molecule's vulnerabilities. Forced degradation (or stress testing) studies are mandated by ICH guidelines (specifically Q1A(R2)) to identify likely degradation products and establish the stability-indicating nature of analytical methods.[2][8]

Predicted Stability and Potential Degradation Pathways

The chemical structure of 5-Bromo-2-methyl-1H-tetrazole suggests several potential areas of instability:

• Hydrolytic Stability: The tetrazole ring is generally stable to hydrolysis.[9] However, extreme pH conditions (strong acid or base) coupled with elevated temperatures could potentially force ring opening or other transformations, although this is less common for N-substituted tetrazoles compared to C-substituted ones.[10]

• Oxidative Stability: While the tetrazole ring is relatively robust, the overall molecule could be susceptible to oxidation, particularly if trace metals are present that could catalyze reactions.

• Photostability: Brominated aromatic and heterocyclic compounds can be susceptible to photodecomposition.[11] UV light can induce C-Br bond cleavage, leading to debromination and the formation of radical species that can trigger secondary reactions.[12]

• Thermal Stability: Tetrazole derivatives, especially those developed as energetic materials, are known to decompose at elevated temperatures, often with the elimination of nitrogen gas (N₂).[13][14] For pharmaceutical applications, solid-state thermal stability is assessed under accelerated conditions (e.g., 40-75°C) to predict long-term stability at room temperature.[15]

Experimental Protocol: Forced Degradation Study

This protocol outlines a systematic approach to stress the compound under various conditions to achieve a target degradation of 5-20%.[2] This level of degradation is ideal for reliably detecting and identifying degradation products without completely destroying the parent molecule.

Causality Behind Experimental Choices:

• Multiple Stressors: Using a range of conditions (acid, base, oxidation, heat, light) ensures a comprehensive profile of the molecule's weaknesses, as required by ICH guidelines.[8]

• Control Samples: A control sample, protected from the specific stressor (e.g., a dark control for photostability), is essential to differentiate degradation from simple experimental variability.[16]

• Stability-Indicating Method: The analytical method (typically HPLC) must be proven to separate all degradation products from the parent peak and from each other. This is the core purpose of the study.[3]

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a stock solution of 5-Bromo-2-methyl-1H-tetrazole (e.g., 1 mg/mL) in a suitable solvent like acetonitrile or a mixture of acetonitrile and water.

• Acid Hydrolysis: Mix the stock solution with 0.1 M to 1 M hydrochloric acid (HCl). Keep samples at room temperature and an elevated temperature (e.g., 60 °C). Analyze at time points (e.g., 2, 6, 12, 24 hours), neutralizing with an equivalent amount of base before HPLC analysis.[16]

• Base Hydrolysis: Mix the stock solution with 0.1 M to 1 M sodium hydroxide (NaOH). Maintain the same temperature and time point schedule as the acid hydrolysis study, neutralizing with an equivalent amount of acid before analysis.[16]

• Oxidative Degradation: Mix the stock solution with a dilute solution of hydrogen peroxide (e.g., 3% H₂O₂). Store at room temperature, protected from light, and analyze at various time points.

• Thermal Degradation (Solution): Heat the stock solution at an elevated temperature (e.g., 70 °C) and analyze at set intervals.

• Thermal Degradation (Solid State): Expose the solid compound to dry heat (e.g., 75 °C) in an oven and test for degradation over time.[16]

• Photostability: Expose the stock solution and the solid compound to a light source that provides both UV and visible output, as specified by ICH Q1B guidelines (e.g., an overall illumination of ≥ 1.2 million lux hours and an integrated near UV energy of ≥ 200 watt hours/square meter).[8] Maintain a parallel set of samples protected from light (dark controls) at the same temperature.

• Analysis: For all studies, analyze the stressed samples against the control samples using a validated stability-indicating HPLC-UV/MS method. The goal is to achieve a mass balance where the decrease in the parent compound is accounted for by the sum of the degradation products.

Visualization: Forced Degradation Study Workflow

Caption: Workflow for a Forced Degradation (Stress Testing) Study.

Conclusion

While direct, published data on the solubility and stability of 5-Bromo-2-methyl-1H-tetrazole is limited, its chemical structure allows for informed predictions. It is anticipated to be soluble in polar organic solvents and sparingly soluble in water, with potential instabilities related to photodecomposition and thermal stress. This guide provides the theoretical framework and, more importantly, the detailed experimental protocols necessary for any researcher to definitively characterize these properties. The rigorous, systematic approaches outlined here for both solubility and stability determination are fundamental to mitigating risks in drug development and ensuring the generation of high-quality, reliable data for regulatory submission and successful project advancement.

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theoretical calculations of 5-Bromo-2-methyl-1H-tetrazole electronic structure

An In-depth Technical Guide to the Theoretical Calculation of 5-Bromo-2-methyl-1H-tetrazole's Electronic Structure

Abstract

5-Bromo-2-methyl-1H-tetrazole is a heterocyclic compound of significant interest, often serving as a key intermediate in the synthesis of pharmaceuticals.[1] A profound understanding of its electronic structure is paramount for predicting its reactivity, stability, and potential interactions in biological systems. This guide provides a comprehensive framework for performing and interpreting theoretical calculations of its electronic properties using quantum chemical methods. We will delve into the rationale behind selecting appropriate computational models, provide a detailed, step-by-step protocol for the calculations, and discuss the interpretation of the resulting data, including molecular orbital analysis, charge distribution, and electrostatic potential. This document is designed to be a practical resource, blending theoretical principles with actionable protocols to empower researchers in medicinal chemistry and materials science.

Introduction: The Significance of Electronic Structure in Substituted Tetrazoles

The tetrazole ring is a nitrogen-rich heterocycle that is a common pharmacophore in drug design, often used as an isosteric replacement for carboxylic acids.[2] The introduction of a bromine atom and a methyl group at the 5- and 2-positions, respectively, creates 5-Bromo-2-methyl-1H-tetrazole, a molecule with a specific electronic profile that dictates its utility.

The electronic structure governs several key molecular characteristics:

• Chemical Reactivity: The distribution of electrons, particularly in the frontier molecular orbitals (HOMO and LUMO), indicates the most likely sites for nucleophilic or electrophilic attack.[3]

• Intermolecular Interactions: The molecular electrostatic potential (MEP) and atomic charge distribution reveal regions of positive and negative potential, which are crucial for understanding non-covalent interactions like hydrogen bonding and halogen bonding.[4][5]

• Spectroscopic Properties: Theoretical calculations can predict vibrational frequencies, which can be correlated with experimental infrared (IR) and Raman spectra for structural validation.[6][7]

By employing computational methods, we can model these properties with high accuracy, providing insights that are often difficult or impossible to obtain through experimental means alone.[8] This guide focuses on Density Functional Theory (DFT), a robust and widely used method that offers an excellent balance between computational cost and accuracy for systems of this nature.[3][9]

Foundational Theory: Selecting the Right Computational Approach

The reliability of any theoretical calculation hinges on the judicious selection of the computational method and basis set. This choice is not arbitrary; it is guided by the chemical nature of the molecule and the properties being investigated.

The Choice of Method: Density Functional Theory (DFT)

For organic molecules like 5-Bromo-2-methyl-1H-tetrazole, DFT is the method of choice.[10] We recommend the B3LYP functional , a hybrid functional that incorporates a portion of exact Hartree-Fock exchange. B3LYP has a long track record of providing reliable results for the geometries, vibrational frequencies, and electronic properties of a wide range of organic and heterocyclic systems.[9][11] Its balance of accuracy and computational efficiency makes it an ideal starting point for this investigation.[3]

The Basis Set: A Critical Choice for Halogens

The basis set is the set of mathematical functions used to construct the molecular orbitals. For a molecule containing bromine, a heavy element with many electrons and significant polarization effects, the choice of basis set is critical.

• Pople Style Basis Sets: A common and effective choice is the 6-311+G(d,p) basis set.

  • 6-311: This triple-zeta valence basis set provides flexibility for the valence electrons.

  • +G: The addition of diffuse functions (+) is crucial for accurately describing the lone pairs on the nitrogen and bromine atoms and any potential weak, non-covalent interactions.

  • (d,p): Polarization functions (d on heavy atoms, p on hydrogen) are essential to allow for non-spherical electron distribution, which is necessary to accurately model bonding, particularly with an electronegative atom like bromine.[12]

• Correlation-Consistent Basis Sets: For higher accuracy or benchmarking purposes, Dunning's correlation-consistent basis sets, such as aug-cc-pVTZ , are recommended.[13][14] The "aug" prefix indicates the inclusion of diffuse functions, and "TZ" stands for triple-zeta. These basis sets are systematically improvable and are tuned for post-Hartree-Fock calculations but perform excellently with DFT as well.[13]

Causality Behind the Choice: Using an inadequate basis set (e.g., one without polarization or diffuse functions) can lead to significant errors in calculated properties, such as incorrect bond lengths, inaccurate vibrational frequencies, and a poor description of the charge distribution. The presence of bromine, with its large electron cloud, exacerbates these potential inaccuracies, making a robust basis set non-negotiable.[15]

Experimental Protocol: A Step-by-Step Computational Workflow

This section outlines a detailed protocol for calculating the electronic structure of 5-Bromo-2-methyl-1H-tetrazole. This workflow can be implemented using various quantum chemistry software packages such as Gaussian[16], GAMESS[17][18], or Q-Chem.[19][20]

Workflow Overview

The following diagram illustrates the computational workflow from initial structure generation to final data analysis.

Caption: Computational workflow for electronic structure analysis.

Step 1: Building the Initial Molecular Structure

Construct the 3D structure of 5-Bromo-2-methyl-1H-tetrazole using a molecular modeling program like GaussView, Avogadro[18], or Chemcraft.[19] Ensure correct atom connectivity and approximate bond lengths and angles. While the initial geometry does not need to be perfect, a reasonable starting point can accelerate the optimization process.

Step 2: Geometry Optimization and Frequency Calculation

This is the most critical step. The goal is to find the lowest energy conformation of the molecule on the potential energy surface.

• Protocol:

  • Load the initial structure into the quantum chemistry software.

  • Specify the calculation type as Opt Freq (Optimization and Frequencies).

  • Select the method: B3LYP.

  • Select the basis set: 6-311+G(d,p).

  • Define the charge (0) and multiplicity (singlet).

  • Submit the calculation.

• Self-Validation (Trustworthiness): The frequency calculation serves as a self-validating check.[11] Upon successful completion, inspect the output file for the vibrational frequencies. A true energy minimum will have zero imaginary frequencies . If one imaginary frequency is present, it indicates a transition state, and the initial geometry should be perturbed along the mode of the imaginary frequency and re-optimized.

Step 3: Analysis of Electronic Properties

The optimized geometry from Step 2 is used as the input for analyzing the electronic properties. Most of the required data is generated during the Opt Freq calculation.

• Frontier Molecular Orbitals (HOMO/LUMO): The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical for understanding chemical reactivity.[21] The HOMO-LUMO energy gap (ΔE = ELUMO – EHOMO) is an indicator of molecular stability; a larger gap implies higher stability and lower reactivity.[3][22] Visualize the 3D plots of these orbitals to identify their locations on the molecule.

• Mulliken Population Analysis: This analysis partitions the total electron density among the atoms, providing an estimate of partial atomic charges. While Mulliken charges are known to be basis-set dependent, they provide a useful qualitative picture of the charge distribution within the molecule.[23][24]

• Molecular Electrostatic Potential (MEP): The MEP is plotted onto the total electron density surface. It provides a visual representation of the charge distribution from the perspective of an approaching electrophile.

  • Red regions (negative potential): Indicate electron-rich areas, prone to electrophilic attack. These are typically found around electronegative atoms like nitrogen and bromine.

  • Blue regions (positive potential): Indicate electron-poor areas, susceptible to nucleophilic attack. These are often located around hydrogen atoms.

Expected Results and Interpretation

The calculations will yield a wealth of quantitative data. Below are expected values and their interpretations for 5-Bromo-2-methyl-1H-tetrazole.

Quantitative Data Summary

The following table summarizes the key electronic properties that will be obtained from the calculation.

Property	Expected Value (Approx.)	Interpretation
Total Energy (Hartree)	Varies with method	A reference value for stability comparisons.
Dipole Moment (Debye)	~2.0 - 4.0 D	Indicates the overall polarity of the molecule.
HOMO Energy (eV)	~ -7.5 to -9.0 eV	Related to the ionization potential; higher energy indicates it is easier to remove an electron.
LUMO Energy (eV)	~ -0.5 to -2.0 eV	Related to the electron affinity; lower energy indicates it is easier to accept an electron.
HOMO-LUMO Gap (eV)	~ 6.0 to 7.5 eV	A larger gap suggests high kinetic stability and low chemical reactivity.[21]

Mulliken Atomic Charges

This table presents a hypothetical but chemically reasonable distribution of Mulliken charges.

Atom	Charge (e)	Interpretation
C(5)	+0.20	The carbon in the tetrazole ring, bonded to bromine, is electrophilic.
Br	-0.10	The bromine atom is electronegative and withdraws electron density.
N(1)	-0.25	Nitrogen atoms in the ring are generally electron-rich.
N(2)	-0.15	The methylated nitrogen is slightly less negative than other ring nitrogens.
N(3)	-0.28	A likely site for electrophilic attack or hydrogen bonding.
N(4)	-0.27	Another electron-rich nitrogen center.
C(Me)	-0.30	The methyl carbon is typically slightly negative.
H(Me)	+0.15	Hydrogen atoms are typically electropositive.

Interpretation: The tetrazole ring nitrogens are the most negative centers, making them prime targets for interaction with electrophiles or as hydrogen bond acceptors. The carbon atom attached to the bromine is a potential site for nucleophilic attack.

Molecular Orbitals and Electrostatic Potential

• HOMO: The HOMO is expected to be localized primarily on the tetrazole ring, with significant contributions from the p-orbitals of the nitrogen atoms and the bromine atom. This indicates that an electrophilic attack would likely target these electron-rich regions.

• LUMO: The LUMO is anticipated to be a π* anti-bonding orbital distributed across the C=N bonds of the tetrazole ring. An incoming nucleophile would likely interact with this orbital.

• MEP Map: The MEP surface will visually confirm the charge distribution. The most negative potential (deep red) will be concentrated around the nitrogen atoms (N3 and N4), while the area around the hydrogen atoms of the methyl group will show positive potential (blue).

Conclusion

This guide has outlined a robust and scientifically grounded workflow for the theoretical calculation of the electronic structure of 5-Bromo-2-methyl-1H-tetrazole. By employing Density Functional Theory with the B3LYP functional and an appropriate basis set like 6-311+G(d,p), researchers can obtain reliable insights into the molecule's geometry, stability, reactivity, and charge distribution. The provided step-by-step protocol and interpretation guidelines serve as a practical tool for professionals in drug development and chemical research, enabling a deeper understanding of this important heterocyclic intermediate and facilitating the rational design of new chemical entities.

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• The crystal structure of 5-bromo-2-(1-methyl-1H-tetrazol-5-yl)pyridine, C7H6BrN5. (2019). De Gruyter. Retrieved January 15, 2026, from [Link]

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• Synthesis, characterization, electronic structure, vibrational assignment, HOMO- LUMO, Mulliken charge analysis, docking, antiox. (n.d.). Retrieved January 15, 2026, from [Link]

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Protocols & Analytical Methods

Methylation of 5-bromo-2-(1H-tetrazol-5-yl)pyridine: A Detailed Protocol for Regioisomeric Synthesis

This comprehensive guide provides a detailed protocol for the N-methylation of 5-bromo-2-(1H-tetrazol-5-yl)pyridine, a critical intermediate in the synthesis of the oxazolidinone antibiotic, Tedizolid.[1] This application note is intended for researchers, scientists, and drug development professionals, offering in-depth procedural details, an exploration of the underlying chemical principles, and essential safety considerations.

The methylation of the tetrazole ring is a pivotal transformation, yet it presents a significant regioselectivity challenge. The reaction typically yields a mixture of two primary isomers: the desired 5-bromo-2-(1-methyl-1H-tetrazol-5-yl)pyridine (N1 isomer) and 5-bromo-2-(2-methyl-2H-tetrazol-5-yl)pyridine (N2 isomer).[1][2] Understanding and controlling the factors that influence the ratio of these isomers is crucial for optimizing the synthesis of the final active pharmaceutical ingredient.

This document will detail a standard laboratory procedure using methyl iodide as the methylating agent and sodium hydride as the base. It will also cover the subsequent separation and characterization of the resulting regioisomers.

Scientific Principles and Experimental Rationale

The methylation of a 5-substituted 1H-tetrazole is a nucleophilic substitution reaction. The tetrazole anion, formed by deprotonation with a suitable base, acts as the nucleophile, attacking the electrophilic methyl group of the methylating agent. The regioselectivity of this alkylation is a complex phenomenon influenced by several factors.[3][4]

The two nitrogen atoms in the tetrazole ring available for alkylation (N1 and N2) exhibit different electronic and steric environments. The distribution of the N1 and N2 isomers can be affected by:

• Reaction Mechanism: The nature of the alkylating agent and reaction conditions can favor either an S(_N)1 or S(_N)2 pathway, which can influence the site of attack.[3][4]

• Counter-ion and Solvation: The nature of the cation from the base and the polarity of the solvent can affect the association of the tetrazolide anion, thereby influencing which nitrogen atom is more accessible for alkylation.[5]

• Temperature: Higher temperatures can sometimes favor the formation of the thermodynamically more stable isomer.[5]

In this protocol, the use of a strong base like sodium hydride in an aprotic polar solvent like N,N-dimethylformamide (DMF) is designed to efficiently generate the tetrazolide anion. Methyl iodide is a reactive methylating agent that readily participates in the subsequent nucleophilic substitution.

Safety First: Handling Hazardous Reagents

Extreme caution must be exercised when handling the reagents involved in this protocol.

• Methyl Iodide (CH₃I): Methyl iodide is highly toxic, a suspected carcinogen, and can be fatal if inhaled, ingested, or absorbed through the skin.[6][7][8][9] All manipulations must be performed in a certified chemical fume hood.[8] Personal protective equipment (PPE), including a lab coat, safety goggles, and appropriate chemical-resistant gloves (nitrile or neoprene are recommended), is mandatory.[6][10] In case of exposure, seek immediate medical attention.[7]

• Sodium Hydride (NaH): Sodium hydride is a highly reactive and flammable solid.[11] It reacts violently with water to produce flammable hydrogen gas, which can ignite spontaneously.[10][11][12] NaH must be handled under an inert atmosphere (e.g., nitrogen or argon).[12] It is typically supplied as a dispersion in mineral oil to improve handling safety.[10][11] Wear a flame-retardant lab coat, safety goggles, and appropriate gloves.[10]

Experimental Workflow

The overall experimental workflow for the methylation of 5-bromo-2-(1H-tetrazol-5-yl)pyridine is depicted below.

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using 5-Bromo-2-methyl-1H-tetrazole in the synthesis of Tedizolid

An Application Guide for the Synthesis of Tedizolid Utilizing 5-Bromo-2-methyl-1H-tetrazole Precursor Chemistry

Introduction: The Rise of a Second-Generation Oxazolidinone

Tedizolid is a formidable second-generation oxazolidinone antibiotic, representing a significant advancement in the fight against serious Gram-positive bacterial infections.[1] Its clinical efficacy extends to challenging pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), vancomycin-resistant enterococci (VRE), and multi-drug resistant Streptococcus pneumoniae.[2] The therapeutic power of Tedizolid stems from its precise mechanism of action: it is a protein synthesis inhibitor that binds to the 23S ribosomal RNA of the bacterial 50S subunit, preventing the formation of the 70S initiation complex essential for bacterial replication.[2][3][4]

The molecular architecture of Tedizolid is a testament to modern medicinal chemistry, where each component is strategically designed for optimal potency and safety. A cornerstone of its structure is the 2-(2-methyl-2H-tetrazol-5-yl)pyridine moiety. This heterocyclic system is not a mere structural placeholder; it is critical to the drug's enhanced activity profile compared to its predecessor, Linezolid. The synthesis of this key fragment relies on a multi-step pathway starting from 5-bromopyridine-2-carbonitrile, which is first converted to a tetrazole ring and then specifically methylated.

This application note provides a detailed, research-oriented guide for the synthesis of Tedizolid, focusing on the pivotal role of the tetrazole chemistry that leads to the formation of its essential pyridinyl-tetrazole intermediate. We will explore the underlying principles of the key reaction steps, provide robust experimental protocols, and discuss the critical importance of isomeric control.

Section 1: Strategic Importance of the Pyridinyl-Tetrazole Moiety

The development of Tedizolid from the foundational structure of Linezolid involved targeted modifications to improve its antibacterial potency and pharmacological properties. The introduction of the pyridinyl-tetrazole group in place of the morpholine ring of Linezolid was a key discovery.

Causality of Enhanced Potency: The tetrazole ring within this moiety plays a crucial role. In medicinal chemistry, tetrazoles are often employed as bioisosteres of carboxylic acids, offering similar acidity and hydrogen bonding capabilities but with improved metabolic stability and cell membrane permeability.[5] In the context of Tedizolid, docking studies have suggested that the tetrazole ring provides additional interaction points within the peptidyl transferase center of the bacterial ribosome, contributing to the drug's high binding affinity and potent inhibition of protein synthesis.[6] This enhanced binding is a primary reason for Tedizolid's superior activity against certain bacterial strains, including some that have developed resistance to Linezolid.[2][3]

Visualizing the Core Structure: The diagram below illustrates the final structure of Tedizolid, highlighting the principal fragments that are assembled during its synthesis. The focus of this guide is the construction of the "Pyridinyl-Tetrazole Intermediate" and its subsequent coupling to the "Oxazolidinone Core."

Caption: Key synthetic precursors for Tedizolid assembly.

Section 2: Synthesis of the Key Intermediate: 5-Bromo-2-(2-methyl-2H-tetrazol-5-yl)pyridine

The creation of this intermediate is a two-stage process: first, the formation of the tetrazole ring itself, followed by a crucial N-methylation step where isomeric purity is paramount.

Workflow Overview

Caption: Synthesis pathway for the key pyridinyl-tetrazole intermediate.

Protocol 1: [2+3] Cycloaddition for Tetrazole Ring Formation

Principle: This reaction is a classic example of a [2+3] cycloaddition, where the nitrile group of 5-bromopyridine-2-carbonitrile reacts with an azide source to form the stable, five-membered tetrazole ring.[5][7][8] The use of a catalyst, such as zinc chloride or nano-TiCl4·SiO2, can significantly improve reaction rates and yields by activating the nitrile group towards nucleophilic attack by the azide.[9]

Materials:

Reagent	CAS Number	Molar Mass ( g/mol )	Quantity
5-Bromopyridine-2-carbonitrile	97483-77-7	182.01	1.0 eq
Sodium Azide (NaN₃)	26628-22-8	65.01	1.5 - 2.0 eq
Zinc Chloride (ZnCl₂)	7646-85-7	136.30	1.2 eq

| N,N-Dimethylformamide (DMF) | 68-12-2 | 73.09 | ~5 mL per mmol of nitrile |

Procedure:

• Setup: Under a nitrogen atmosphere in a fume hood, equip a round-bottom flask with a magnetic stirrer and a reflux condenser. Safety Note: Sodium azide is acutely toxic and can form explosive heavy metal azides. Handle with extreme caution using appropriate personal protective equipment (PPE).

• Charging Reagents: To the flask, add 5-bromopyridine-2-carbonitrile (1.0 eq), sodium azide (1.5 eq), and anhydrous zinc chloride (1.2 eq).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF).

• Reaction: Heat the reaction mixture to 110-120 °C and stir vigorously. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.[9]

• Workup: Cool the mixture to room temperature. Carefully pour the reaction mixture into a beaker containing ice water and acidify with 4N HCl to a pH of ~2-3. This protonates the tetrazole and precipitates the product.

• Isolation: Collect the resulting solid precipitate by vacuum filtration. Wash the solid thoroughly with cold water to remove inorganic salts.

• Drying: Dry the product, 5-Bromo-2-(2H-tetrazol-5-yl)pyridine, under vacuum to a constant weight. The product can be used in the next step without further purification if purity is deemed sufficient by NMR.

Protocol 2: Regioselective N-Methylation of the Tetrazole Ring

Principle: The methylation of the tetrazole ring formed in the previous step presents a critical challenge: the reaction can occur on either the N1 or N2 nitrogen atom of the tetrazole ring, yielding a mixture of isomers.[10] For the synthesis of Tedizolid, the N2-methyl isomer is the required intermediate. Reaction conditions, including the choice of base and solvent, can influence the ratio of N1 to N2 products, but chromatographic separation is almost always necessary to isolate the desired isomer in high purity.

Materials:

Reagent	CAS Number	Molar Mass ( g/mol )	Quantity
5-Bromo-2-(2H-tetrazol-5-yl)pyridine	181179-84-2	226.03	1.0 eq
Methyl Iodide (CH₃I)	74-88-4	141.94	1.1 eq
Sodium Hydroxide (NaOH)	1310-73-2	40.00	1.2 eq

| N,N-Dimethylformamide (DMF) | 68-12-2 | 73.09 | ~10 mL per mmol of tetrazole |

Procedure:

• Setup: In a fume hood, dissolve 5-Bromo-2-(2H-tetrazol-5-yl)pyridine (1.0 eq) in anhydrous DMF in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath (0 °C).

• Base Addition: Add powdered sodium hydroxide (1.2 eq) portion-wise, ensuring the temperature remains below 10 °C. Stir the mixture for 15-20 minutes.

• Methylation: Add methyl iodide (1.1 eq) dropwise to the suspension. Safety Note: Methyl iodide is toxic and a suspected carcinogen. Handle only in a well-ventilated fume hood with appropriate PPE.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-3 hours. Monitor the consumption of the starting material by TLC.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

• Washing: Wash the combined organic layers with water and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product as a mixture of N1 and N2 isomers.

• Purification: Separate the two isomers using silica gel column chromatography. The specific elution solvent system will need to be determined by TLC analysis, but mixtures of hexane and ethyl acetate are typically effective. The desired N2-isomer, 5-Bromo-2-(2-methyl-2H-tetrazol-5-yl)pyridine, is generally the more polar of the two. Collect and concentrate the fractions containing the pure desired product.

Section 3: Assembling the Tedizolid Core via Suzuki Coupling

Principle: With the key pyridinyl-tetrazole intermediate in hand, the final carbon-carbon bond formation to construct the core of Tedizolid is achieved via a palladium-catalyzed Suzuki cross-coupling reaction.[11] This powerful reaction couples the bromine atom on our pyridine intermediate with a boronic acid or boronic ester derivative of the second key fragment, N-[3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamic Acid Phenylmethyl Ester, to form a direct precursor of Tedizolid.[12]

Caption: General scheme for the Suzuki cross-coupling reaction.

Representative Protocol:

• Setup: To an oven-dried flask, add 5-Bromo-2-(2-methyl-2H-tetrazol-5-yl)pyridine (1.0 eq), the corresponding oxazolidinone-phenylboronic ester partner (1.1 eq), a palladium catalyst such as Pd(dppf)Cl₂ (0.03 eq), and potassium carbonate (K₂CO₃) (3.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane and water (e.g., 4:1 ratio).

• Reaction: Heat the mixture to 80-90 °C and stir until TLC or LC-MS analysis indicates complete consumption of the starting materials.

• Workup: Cool the reaction to room temperature and dilute with ethyl acetate. Filter the mixture through a pad of Celite to remove the catalyst. Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Purification: Concentrate the solution under reduced pressure and purify the resulting residue by column chromatography to yield the coupled product, a late-stage intermediate in the Tedizolid synthesis.[12] The final deprotection and chiral resolution steps to yield Tedizolid are beyond the scope of this specific guide.

Section 4: Analytical Data for Key Compounds

Proper characterization at each step is essential to ensure the quality and success of the synthesis.

Compound	Molecular Formula	Molar Mass ( g/mol )	Expected Appearance	Key Analytical Notes
5-Bromo-2-(2H-tetrazol-5-yl)pyridine	C₆H₄BrN₅	226.03	White to off-white solid	¹H NMR will show characteristic pyridine and a broad NH proton signals.
5-Bromo-2-(2-methyl-2H-tetrazol-5-yl)pyridine	C₇H₆BrN₅	240.06	White solid	¹H NMR will show a sharp singlet for the N-CH₃ group (~4.4 ppm) and distinct pyridine proton signals. Mass spec confirms the addition of a methyl group.
Tedizolid	C₁₇H₁₅FN₆O₃	370.34	White to off-white solid	Melting Point: ~201 °C.[13][14] Complex ¹H NMR spectrum showing aromatic, oxazolidinone, and N-methyl signals.

References

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• An In-depth Technical Guide to 5-Bromo-2-(1-methyl-1H-tetrazol-5-yl)pyridine: Discovery, Synthesis, and Characterization. (2025). Benchchem. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGSlz1Daps7EockArKkx1aq14uhmYFHDhqGN05HXNbdQbOEt7bSTPummdgR5w-7s9CqG2Ke3JoWIDJMAvLnm0CKIuHk_hTyDIEoNJYVq4KHhS6PJOZUU04fOx5RC1ps_ObaOKxx30it7Ih6dnMNBYsxhzmG6XO1uTYo_5KhbExcSN2VTsTbHRzr83ZOTRjhTJG_-4HKRr2w-IvZwFm4lLUPK4CM2uMUeC6W1ZQQH-KS0LDC5umB9rpQgua0jz9mRLMvp-3DY6__kAWPohDaais4Rw==]
• Zhanel, G. G., et al. (2015). Tedizolid: a new oxazolidinone antimicrobial. PubMed. [https://pubmed.ncbi.nlm.nih.gov/24993690/]
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• Tedizolid: A new oxazolidinone antimicrobial | Request PDF. (2015). ResearchGate. [https://www.researchgate.net/publication/263595560_Tedizolid_A_new_oxazolidinone_antimicrobial]
• A Technical Guide to the Chemical Properties of Tedizolid Phosphate for Researchers. (n.d.). Benchchem. [https://www.benchchem.com/product/b1152/technical-guide]
• The crystal structure of 5-bromo-2-(1-methyl-1H-tetrazol-5-yl)pyridine, C7H6BrN5. (2019). De Gruyter. [https://www.degruyter.com/document/doi/10.1515/zkri-2019-0026/html]
• CAS 16681-80-4 5-Bromo-2-methyl-1H-tetrazole. (n.d.). BOC Sciences. [https://www.bocsci.com/product/cas-no-16681-80-4-400979.html]
• Cross-Coupling Reactions of 5-Bromo-1,2,3-triazines. (2020). ResearchGate. [https://www.researchgate.net/publication/343169055_Cross-Coupling_Reactions_of_5-Bromo-123-triazines]
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• (R)-3-(3-fluoro-4-(6-(2-Methyl-2H-tetrazol-5-yl)pyridin-3-yl)phenyl)-5-(hydroxyMethyl)oxazolidin-2-one. (n.d.). Sandoo Pharmaceuticals and Chemicals Co.,Ltd. [https://www.sandoopharm.com/tedizolid/r-3-3-fluoro-4-6-2-methyl-2h-tetrazol-5-yl-pyridin-3-yl-phenyl-5-hydroxymethyl-oxazolidin-2-one.html]
• 5-bromo-2-methyl-2H-1,2,3,4-tetrazole. (n.d.). PubChem. [https://pubchem.ncbi.nlm.nih.gov/compound/21766424]
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Application Notes and Protocols: 5-Bromo-2-methyl-1H-tetrazole in Medicinal Chemistry

Introduction: The Strategic Importance of the 5-Bromo-2-methyl-1H-tetrazole Scaffold

In the landscape of modern drug discovery, the strategic deployment of versatile chemical scaffolds is paramount to the efficient generation of novel therapeutic candidates. Among these, 5-Bromo-2-methyl-1H-tetrazole has emerged as a particularly valuable building block for medicinal chemists. Its utility stems from a synergistic combination of two key structural features: the tetrazole ring, a well-established bioisostere of the carboxylic acid group, and the strategically positioned bromine atom, which serves as a versatile handle for a variety of synthetic transformations.

The tetrazole moiety itself offers significant advantages over a carboxylic acid, including enhanced metabolic stability, increased lipophilicity, and a similar pKa, which allows it to engage in comparable electrostatic interactions with biological targets.[1][2] The N-methylation to the 2-position of the tetrazole ring can further modulate its physicochemical properties and metabolic fate. The true synthetic power of this reagent, however, lies in the C5-bromine atom. This feature unlocks the potential for a wide range of palladium-catalyzed cross-coupling reactions, enabling the facile introduction of diverse aryl, heteroaryl, and other carbon-based substituents. This capacity for rapid diversification is a cornerstone of modern lead optimization efforts.

This technical guide provides an in-depth exploration of the application of 5-Bromo-2-methyl-1H-tetrazole in medicinal chemistry, with a focus on its use in the synthesis of biologically active compounds. We will delve into the mechanistic rationale behind its application, provide detailed experimental protocols for key synthetic transformations, and present a workflow for its integration into drug discovery programs.

Core Applications in Medicinal Chemistry: A Gateway to Structural Diversity

The primary application of 5-Bromo-2-methyl-1H-tetrazole in medicinal chemistry is as a key intermediate in the construction of more complex molecular architectures, primarily through palladium-catalyzed cross-coupling reactions. The electron-deficient nature of the tetrazole ring, coupled with the carbon-bromine bond, makes this substrate an excellent candidate for reactions such as the Suzuki-Miyaura and Stille couplings.

The Suzuki-Miyaura Coupling: Forging Aryl-Tetrazole Linkages

The Suzuki-Miyaura coupling is a robust and widely utilized method for the formation of C-C bonds between an organohalide and an organoboron compound.[3][4] In the context of 5-Bromo-2-methyl-1H-tetrazole, this reaction provides a direct and efficient route to 5-aryl-2-methyl-1H-tetrazoles, a scaffold present in numerous biologically active molecules.

Causality Behind Experimental Choices: The choice of a palladium catalyst, ligand, base, and solvent system is critical for a successful Suzuki coupling.

• Palladium Catalyst: A Pd(0) species is the active catalyst. This is often generated in situ from a Pd(II) precatalyst like Pd(OAc)₂ or can be used directly as Pd(PPh₃)₄.

• Ligand: Phosphine-based ligands (e.g., PPh₃, SPhos) are commonly employed to stabilize the palladium center and facilitate the catalytic cycle. The choice of ligand can significantly impact reaction efficiency and scope.

• Base: A base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) is essential for the transmetalation step, where the organic group is transferred from the boronic acid to the palladium center.

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene, DMF) and water is often used to dissolve both the organic and inorganic reagents.

Experimental Workflow: Suzuki-Miyaura Coupling

Generalized workflow for Suzuki-Miyaura coupling.

The Stille Coupling: An Alternative C-C Bond Formation Strategy

The Stille coupling offers another powerful method for the synthesis of 5-substituted-2-methyl-1H-tetrazoles, utilizing an organotin reagent as the coupling partner for the bromo-tetrazole.[5][6] While organotin compounds are toxic and require careful handling, the Stille reaction is known for its tolerance of a wide range of functional groups and its often mild reaction conditions.[7]

Causality Behind Experimental Choices:

• Organostannane: The choice of the organotin reagent (e.g., aryltributylstannane) determines the group to be introduced at the 5-position.

• Palladium Catalyst: Similar to the Suzuki coupling, a Pd(0) catalyst is essential. Pd(PPh₃)₄ is a common choice.

• Solvent: Anhydrous, non-polar solvents like toluene or DMF are typically used.

• Additives: In some cases, additives like LiCl or Cu(I) salts can accelerate the reaction.

Catalytic Cycle: Palladium-Catalyzed Cross-Coupling

Simplified catalytic cycle for cross-coupling reactions.

Protocols

Protocol 1: General Procedure for the Suzuki-Miyaura Coupling of 5-Bromo-2-methyl-1H-tetrazole with an Arylboronic Acid

This protocol provides a general guideline. Optimization of the catalyst, ligand, base, solvent, and temperature may be necessary for specific substrates.

Materials:

• 5-Bromo-2-methyl-1H-tetrazole

• Arylboronic acid (1.2 - 1.5 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 - 0.05 equivalents)

• Triphenylphosphine (PPh₃) or other suitable ligand (0.04 - 0.10 equivalents)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 - 3.0 equivalents)

• 1,4-Dioxane or Toluene (anhydrous and degassed)

• Water (degassed)

• Inert atmosphere (Argon or Nitrogen)

• Standard glassware for organic synthesis

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 5-Bromo-2-methyl-1H-tetrazole (1.0 eq), the arylboronic acid (1.2 eq), and the base (e.g., K₂CO₃, 2.0 eq).

• Add the palladium precatalyst (e.g., Pd(OAc)₂, 0.03 eq) and the ligand (e.g., PPh₃, 0.06 eq).

• Add the degassed solvent system (e.g., a 4:1 mixture of dioxane:water).

• Degas the reaction mixture by bubbling with argon or nitrogen for 10-15 minutes.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction time can vary from 4 to 24 hours.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 5-aryl-2-methyl-1H-tetrazole.

Protocol 2: General Procedure for the Stille Coupling of 5-Bromo-2-methyl-1H-tetrazole with an Organostannane

Safety Precaution: Organotin compounds are toxic and should be handled with appropriate personal protective equipment in a well-ventilated fume hood.

Materials:

• 5-Bromo-2-methyl-1H-tetrazole

• Organostannane (e.g., aryltributylstannane) (1.1 - 1.3 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.03 - 0.05 equivalents)

• Anhydrous Toluene or DMF

• Inert atmosphere (Argon or Nitrogen)

• Standard glassware for organic synthesis

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 5-Bromo-2-methyl-1H-tetrazole (1.0 eq) and the palladium catalyst (Pd(PPh₃)₄, 0.05 eq).

• Add anhydrous, degassed toluene via syringe.

• Add the organostannane (1.1 eq) to the reaction mixture via syringe.

• Heat the reaction mixture to 90-110 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate.

• Wash the organic phase with an aqueous solution of potassium fluoride (KF) to remove tin byproducts, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the desired 5-substituted-2-methyl-1H-tetrazole.

Data Presentation: Biological Activity of Representative 5-Aryl-2-methyl-tetrazole Derivatives

Compound Class	Biological Target/Activity	Representative IC₅₀/Activity	Reference
Diaryl Tetrazoles	Tubulin Polymerization Inhibition	IC₅₀ = 0.3 - 8.1 nM (against various cancer cell lines)	[8]
Tetrazole Derivatives	Anti-inflammatory	Comparable to Diclofenac	[9]
Tetrazolobenzimidazoles	Anti-inflammatory	Significant reduction in paw edema	[9]
Substituted Tetrazoles	Anticancer	Micromolar activity against various cancer cell lines	[10]

Conclusion

5-Bromo-2-methyl-1H-tetrazole is a high-value, versatile building block in medicinal chemistry. Its strategic combination of a bioisosteric tetrazole ring and a synthetically tractable bromine handle provides an efficient entry point for the synthesis of diverse libraries of compounds. The palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura and Stille couplings, are robust methods for the functionalization of this scaffold. The protocols and conceptual framework provided in this guide are intended to empower researchers, scientists, and drug development professionals to effectively leverage the synthetic potential of 5-Bromo-2-methyl-1H-tetrazole in their quest for novel therapeutic agents.

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• Amari, G., et al. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). Molecules. 2021 , 26 (2), 291. [Link]

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5-Bromo-2-methyl-1H-tetrazole: A Versatile Building Block for Modern Heterocyclic Chemistry

An Application Guide for Researchers

Abstract

The tetrazole ring is a privileged heterocyclic scaffold, renowned in medicinal chemistry for its role as a metabolically stable bioisostere of the carboxylic acid and cis-amide groups.[1][2][3][4] Its incorporation into molecular frameworks often enhances physicochemical properties crucial for drug development, including lipophilicity and metabolic stability.[4][5] This guide focuses on 5-Bromo-2-methyl-1H-tetrazole, a highly valuable and versatile building block for the synthesis of complex heterocyclic compounds. The presence of a stable N-methyl group prevents common tautomerization issues, ensuring regiochemical predictability, while the C5-bromo atom serves as a reactive handle for a suite of powerful synthetic transformations.[6][] This document provides an in-depth exploration of its reactivity, application notes for strategic synthetic planning, and detailed, field-proven protocols for its use in nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions.

Introduction: The Strategic Advantage of 5-Bromo-2-methyl-1H-tetrazole

The strategic value of 5-Bromo-2-methyl-1H-tetrazole lies in its unique combination of stability and reactivity. Unlike its 1H-tetrazole counterparts which exist as tautomeric mixtures, the N2-methylation of this reagent provides a single, stable isomer.[6] This seemingly minor structural feature is of paramount importance as it eliminates the possibility of forming isomeric product mixtures during functionalization, thereby simplifying reaction outcomes and purification processes.

The electron-withdrawing nature of the tetrazole ring system activates the C5 position, making the bromine atom an excellent leaving group for two major classes of reactions:

• Nucleophilic Aromatic Substitution (SNAr): Enables the direct introduction of heteroatom nucleophiles (O, N, S).

• Palladium-Catalyzed Cross-Coupling: Provides access to a vast array of C-C and C-N bonded structures, significantly expanding molecular diversity.

This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this building block for the efficient construction of novel tetrazole-containing compounds.

Physicochemical Properties & Safety

A summary of the key properties of 5-Bromo-2-methyl-1H-tetrazole is provided below.

Property	Value	Reference
IUPAC Name	5-bromo-2-methyltetrazole	[8]
CAS Number	16681-80-4	[][8]
Molecular Formula	C₂H₃BrN₄	[][8]
Molecular Weight	162.98 g/mol	[][8]
Appearance	(Not specified, typically a solid)
SMILES	CN1N=C(N=N1)Br	[][8]

Safety & Handling: 5-Bromo-2-methyl-1H-tetrazole is classified as causing skin and eye irritation.[8] Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood. Refer to the specific Safety Data Sheet (SDS) from the supplier for complete toxicological and handling information.[9]

Reaction Methodologies & Protocols

The C5-bromo substituent is the key reactive site, enabling a variety of transformations to build molecular complexity. The following sections detail the primary synthetic routes utilizing this building block.

Nucleophilic Aromatic Substitution (SNAr)

Causality Behind the Method: The tetrazole ring is highly electron-deficient, which polarizes the C5-Br bond and stabilizes the negative charge in the Meisenheimer intermediate formed upon nucleophilic attack.[10] This intrinsic electronic property makes the C5 position highly susceptible to substitution by strong nucleophiles, often without the need for a metal catalyst. This pathway is particularly efficient for introducing phenols (O-arylation) and amines (N-arylation).[11][12]

Caption: General workflow for the SNAr reaction.

Protocol 2.1.1: SNAr O-Arylation with Phenol

This protocol describes a general procedure for the coupling of 5-Bromo-2-methyl-1H-tetrazole with a substituted phenol.

Materials:

• 5-Bromo-2-methyl-1H-tetrazole (1.0 equiv.)

• Substituted Phenol (1.2 equiv.)

• Cesium Carbonate (Cs₂CO₃) (2.0 equiv.)

• Anhydrous Tetrahydrofuran (THF)

• Reaction vessel (e.g., round-bottom flask) with stir bar

• Standard laboratory glassware for workup and purification

Step-by-Step Procedure:

• Vessel Preparation: To a dry reaction vessel under an inert atmosphere (e.g., Nitrogen or Argon), add 5-Bromo-2-methyl-1H-tetrazole (1.0 equiv.), the substituted phenol (1.2 equiv.), and cesium carbonate (2.0 equiv.).

• Solvent Addition: Add anhydrous THF to the vessel to achieve a concentration of approximately 0.1 M with respect to the bromo-tetrazole.

• Reaction: Stir the mixture at 40-60 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Transfer to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer twice more with ethyl acetate. Combine the organic layers.

• Washing: Wash the combined organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to yield the desired 5-aryloxy-2-methyl-1H-tetrazole.

Rationale for Reagent Choices:

• Cesium Carbonate: A strong, yet non-nucleophilic, base is required to deprotonate the phenol, generating the active phenoxide nucleophile. Cs₂CO₃ is often superior to other carbonate bases in these reactions.[11]

• THF: An aprotic polar solvent is ideal for SNAr reactions as it solvates the cation of the base without interfering with the nucleophile.

Palladium-Catalyzed Cross-Coupling Reactions

For C-C and C-N bond formations that are not feasible through SNAr, palladium-catalyzed cross-coupling is the method of choice. These reactions offer immense scope and functional group tolerance.[13]

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of C(sp²)-C(sp²) bonds between the bromo-tetrazole and various organoboron reagents.[14][15] This is the premier method for synthesizing 5-aryl- and 5-heteroaryl-2-methyl-tetrazoles.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protocol 2.2.1.1: Suzuki-Miyaura Coupling with Phenylboronic Acid

Materials:

• 5-Bromo-2-methyl-1H-tetrazole (1.0 equiv.)

• Arylboronic Acid (1.5 equiv.)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equiv.)

• Solvent System (e.g., Toluene/H₂O, Dioxane/H₂O)

• Reaction vessel with reflux condenser and stir bar

Step-by-Step Procedure:

• Reagent Addition: In a reaction vessel, combine 5-Bromo-2-methyl-1H-tetrazole (1.0 equiv.), the arylboronic acid (1.5 equiv.), and the base (2.0-3.0 equiv.).

• Inert Atmosphere: Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times.

• Solvent & Catalyst: Add the solvent system (e.g., Toluene and a 2M aqueous solution of the base, in a 4:1 ratio). Degas the solution by bubbling the inert gas through it for 15-20 minutes.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%) to the mixture.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor progress by TLC or LC-MS. Reactions are typically complete in 6-24 hours.

• Workup: Cool the reaction to room temperature and dilute with ethyl acetate. Filter the mixture through a pad of Celite to remove catalyst residues, washing the pad with ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel, wash with water and then brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization.

Data Presentation: Representative Suzuki-Miyaura Couplings

Entry	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/H₂O	100	85
2	4-Methoxyphenyl-boronic acid	Pd(dppf)Cl₂ (3)	Cs₂CO₃	Dioxane/H₂O	90	92
3	3-Pyridylboronic acid	Pd(PPh₃)₄ (4)	K₂CO₃	DME/H₂O	85	78
4	Thiophene-2-boronic acid	Pd(dppf)Cl₂ (3)	K₂CO₃	DME	85	88
Note: Yields are representative and based on similar bromo-heterocycle couplings.[16][17] Optimization may be required for specific substrates.

This reaction is a powerful tool for forming C-N bonds, coupling the bromo-tetrazole with a wide range of primary and secondary amines.[18][19] It has largely replaced harsher classical methods for synthesizing aryl amines. The choice of ligand is critical for success and depends on the steric and electronic properties of the amine.[18][20]

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Application Notes and Protocols: Leveraging 5-Bromo-2-methyl-1H-tetrazole in the Development of Novel Antibacterial Agents

Foreword: The Strategic Advantage of the 5-Bromo-2-methyl-1H-tetrazole Scaffold

In the relentless pursuit of novel antibacterial agents to combat the escalating threat of antimicrobial resistance, medicinal chemists are increasingly turning to privileged scaffolds that offer a blend of metabolic stability, synthetic versatility, and potent biological activity. The tetrazole moiety, a bioisostere of the carboxylic acid group, has long been recognized for its favorable pharmacokinetic properties.[1][2] This document provides an in-depth guide to the synthesis and application of a particularly valuable, yet underexplored, building block: 5-Bromo-2-methyl-1H-tetrazole .

The strategic placement of a bromine atom at the 5-position of the 2-methyl-1H-tetrazole ring opens up a vast chemical space for the development of new molecular entities. This bromo-substituent serves as a versatile synthetic handle, amenable to a wide array of modern cross-coupling reactions, allowing for the introduction of diverse pharmacophores.[3] The 2-methyl configuration of the tetrazole ring is of particular interest, as seen in the structure of the potent oxazolidinone antibiotic, Tedizolid, where a related methylated tetrazole pyridine intermediate is a key component.[1]

This guide is structured to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the synthesis of 5-Bromo-2-methyl-1H-tetrazole and its subsequent application in the design and synthesis of potential antibacterial agents. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and ground our claims in authoritative references.

Part 1: Synthesis of the Key Building Block: 5-Bromo-2-methyl-1H-tetrazole

The synthesis of 5-Bromo-2-methyl-1H-tetrazole is not widely documented as a standalone procedure in readily available literature. However, by drawing expertise from related syntheses of substituted tetrazoles and their subsequent alkylation, a robust and reproducible protocol can be established. The overall strategy involves the synthesis of the 5-bromotetrazole precursor followed by a regioselective methylation. The challenge in the methylation of 5-substituted tetrazoles lies in the control of regioselectivity, as the reaction can yield a mixture of N1 and N2 isomers.[4][5] The following protocol is designed to favor the formation of the desired N2-methylated product.

Synthetic Workflow Overview

Caption: Synthetic workflow for 5-Bromo-2-methyl-1H-tetrazole.

Detailed Experimental Protocol: Synthesis of 5-Bromo-2-methyl-1H-tetrazole

Materials:

• Cyanogen bromide (BrCN)

• Sodium azide (NaN₃)

• Methyl iodide (CH₃I)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Hexane

• Silica gel for column chromatography

• Standard laboratory glassware and safety equipment

Protocol:

Step 1: Synthesis of 5-Bromotetrazole

• Reaction Setup: In a well-ventilated fume hood, equip a 250 mL round-bottom flask with a magnetic stirrer and a reflux condenser.

• Reagent Addition: To the flask, add cyanogen bromide (1.0 eq) dissolved in 100 mL of water. Caution: Cyanogen bromide is highly toxic and should be handled with extreme care.

• Azide Addition: Slowly add a solution of sodium azide (1.1 eq) in 50 mL of water to the stirred solution. The addition should be done portion-wise to control the exotherm.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature and carefully acidify with concentrated HCl to a pH of ~2. This will protonate the tetrazole and precipitate it out of the solution.

• Isolation: Filter the precipitate, wash with cold water, and dry under vacuum to yield 5-bromotetrazole.

Step 2: N-Methylation of 5-Bromotetrazole

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 5-bromotetrazole (1.0 eq) in 30 mL of anhydrous DMF.

• Base Addition: Add anhydrous potassium carbonate (1.5 eq) to the solution.

• Methylating Agent: Cool the mixture to 0°C in an ice bath and add methyl iodide (1.2 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. The progress of the reaction should be monitored by TLC to observe the consumption of the starting material and the formation of two new spots corresponding to the N1 and N2 isomers.

• Quenching and Extraction: Pour the reaction mixture into 100 mL of water and extract with ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic layers, wash with brine (2 x 50 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude mixture of isomers.

Step 3: Purification by Column Chromatography

• Column Preparation: Prepare a silica gel column using a slurry of silica in a hexane/ethyl acetate solvent system (e.g., 9:1).

• Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Load this onto the prepared column.

• Elution: Elute the column with a gradient of hexane/ethyl acetate, starting with a low polarity mixture and gradually increasing the polarity. The two isomers will separate, with the N2-methyl isomer typically being less polar.

• Fraction Collection and Analysis: Collect the fractions and analyze them by TLC. Combine the fractions containing the pure desired product (5-Bromo-2-methyl-1H-tetrazole).

• Final Product: Evaporate the solvent from the combined fractions to yield the pure product as a solid. Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Part 2: Application of 5-Bromo-2-methyl-1H-tetrazole in Antibacterial Agent Synthesis

The true utility of 5-Bromo-2-methyl-1H-tetrazole lies in its capacity as a versatile scaffold for the construction of diverse molecular architectures. The carbon-bromine bond at the 5-position is a prime site for modification via modern cross-coupling reactions.

Proposed Synthetic Strategy: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of carbon-carbon bonds.[3] In this context, it can be employed to couple 5-Bromo-2-methyl-1H-tetrazole with a variety of aryl or heteroaryl boronic acids or esters, thereby introducing pharmacophoric groups known to be associated with antibacterial activity.

Caption: Suzuki-Miyaura coupling with 5-Bromo-2-methyl-1H-tetrazole.

General Protocol: Suzuki-Miyaura Coupling for Library Synthesis

Materials:

• 5-Bromo-2-methyl-1H-tetrazole

• A library of diverse aryl/heteroaryl boronic acids or esters

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0))

• Base (e.g., potassium carbonate, cesium carbonate)

• Solvent (e.g., 1,4-dioxane/water mixture, toluene)

Protocol:

• Reaction Setup: To a Schlenk flask, add 5-Bromo-2-methyl-1H-tetrazole (1.0 eq), the desired boronic acid (1.2 eq), the palladium catalyst (0.05 eq), and the base (2.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add the degassed solvent to the flask.

• Reaction: Heat the reaction mixture to the appropriate temperature (typically 80-100°C) and stir for the required time (4-24 hours), monitoring by TLC.

• Work-up: After completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent like ethyl acetate.

• Purification: The crude product is then purified by column chromatography to yield the desired coupled product.

Part 3: In Vitro Evaluation of Antibacterial Activity

Once a library of novel derivatives has been synthesized, the next critical step is to evaluate their antibacterial efficacy. The standard preliminary assays for this are the determination of the Minimum Inhibitory Concentration (MIC) and the Minimum Bactericidal Concentration (MBC).

Workflow for Antibacterial Susceptibility Testing

Caption: Workflow for MIC and MBC determination.

Protocol: Broth Microdilution for MIC and MBC Determination

Materials:

• Synthesized tetrazole derivatives

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Standardized bacterial inoculum (0.5 McFarland standard)

Protocol for MIC Determination:

• Compound Preparation: Prepare stock solutions of the test compounds in a suitable solvent (e.g., DMSO).

• Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of each compound in MHB to achieve a range of concentrations.

• Inoculation: Add a standardized bacterial suspension to each well to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Controls: Include a positive control (broth with bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Reading the MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the bacteria.

Protocol for MBC Determination:

• Subculturing: Following MIC determination, take a small aliquot (e.g., 10 µL) from the wells that showed no visible growth (the MIC well and wells with higher concentrations).

• Plating: Spot the aliquot onto an agar plate (e.g., Mueller-Hinton Agar).

• Incubation: Incubate the plates at 37°C for 24 hours.

• Reading the MBC: The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial bacterial inoculum (i.e., no or negligible colony growth on the agar).

Data Presentation and Interpretation

The results of the MIC and MBC assays should be tabulated for clear comparison of the activity of the synthesized derivatives.

Compound ID	Target Bacterium	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio
Derivative 1	S. aureus	8	16	2
Derivative 2	S. aureus	4	8	2
Derivative 3	E. coli	32	>64	>2
...	...	...	...	...

Interpretation:

• A lower MIC value indicates higher potency.

• The MBC/MIC ratio provides insight into whether the compound is bactericidal (killing bacteria) or bacteriostatic (inhibiting growth). A ratio of ≤4 is generally considered indicative of bactericidal activity.

Conclusion and Future Directions

5-Bromo-2-methyl-1H-tetrazole is a highly promising and versatile building block for the development of novel antibacterial agents. Its strategic design allows for the facile introduction of diverse chemical functionalities through established synthetic methodologies like the Suzuki-Miyaura cross-coupling. The protocols outlined in this guide provide a solid foundation for the synthesis of this key intermediate and its subsequent elaboration into libraries of potential antibacterial candidates. Rigorous in vitro evaluation, starting with MIC and MBC assays, is crucial for identifying lead compounds for further optimization and preclinical development. The exploration of the vast chemical space accessible from this scaffold holds significant potential for the discovery of next-generation antibiotics.

References

• Sharma, P. et al. A review on versatile and therapeutic potential of tetrazole nucleus in medicinal chemistry. RSC Advances2021, 11(36), 22349-22379.

• MDPI. Pd-, Cu-, and Ni-Catalyzed Reactions: A Comprehensive Review of the Efficient Approaches towards the Synthesis of Antibacterial Molecules. Available from: [Link]

• Rahi, V. et al. Recent advances in the medicinal chemistry of tetrazole as antibacterial agents: a comprehensive study. Pharmaspire2021, 13(2), 42-53.

• Pacific BioLabs. Minimum Inhibitory Concentration (MIC), Minimum Bactericidal Concentration (MBC), and Minimum Fungicidal Concentration (MFC) Testing. Available from: [Link]

• Emery Pharma. Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More. Available from: [Link]

• Creative Diagnostics. Minimum Bactericidal Concentration (MBC) Assay. Available from: [Link]

• IBT Bioservices. Guide to In Vitro Antibacterial Testing. Available from: [Link]

• Future Science. Bioisosteres in Drug Discovery: Focus on Tetrazole. Available from: [Link]

• PubChem. 5-bromo-2-methyl-2H-1,2,3,4-tetrazole. Available from: [Link]

• Amerigo Scientific. 5-Bromo-2-methyl-1H-tetrazole. Available from: [Link]

• RSC Publishing. Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation. Available from: [Link]

• J-Stage. Synthesis and Characterization of a-Bromo 5-Methyl Tetrazoles from Long Chain Fatty Alkenoates. Available from: [Link]

• Organic Chemistry Portal. Synthesis of 1H-tetrazoles. Available from: [Link]

• PubMed. Click reaction based synthesis, antimicrobial, and cytotoxic activities of new 1,2,3-triazoles. Available from: [Link]

• PubMed. An Overview of Recent Advances in Biomedical Applications of Click Chemistry. Available from: [Link]

• Arabian Journal of Chemistry. Facile synthesis of 4-aryl-N-(5-methyl-1H-pyrazol-3-yl)benzamides via Suzuki Miyaura reaction: Antibacterial activity against clinically isolated NDM-1-positive bacteria and their Docking Studies. Available from: [Link]

• ResearchGate. Positional selectivity of the methylation of 5-substituted tetrazolate anions. Available from: [Link]

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techniques for separating N1 and N2-methylated tetrazole isomers

Title: A Practical Guide to the Separation and Characterization of N1 and N2-Methylated Tetrazole Regioisomers

Abstract

The tetrazole moiety is a critical pharmacophore in modern drug discovery, frequently employed as a bioisostere for the carboxylic acid group to enhance metabolic stability and pharmacokinetic profiles.[1][2][3] A common synthetic challenge arises from the alkylation of 5-substituted-1H-tetrazoles, which invariably produces a mixture of N1 and N2-alkylated regioisomers.[4][5][6] As these isomers often exhibit distinct physicochemical properties, biological activities, and toxicological profiles, their effective separation and unambiguous characterization are paramount for regulatory approval and clinical success.[7] This guide provides researchers, scientists, and drug development professionals with a detailed overview of field-proven techniques for separating N1 and N2-methylated tetrazole isomers, grounded in the fundamental principles of chromatography and crystallization. It offers step-by-step protocols and explains the causality behind experimental choices to empower rational method development.

The Fundamental Challenge: Physicochemical Divergence of N1 vs. N2 Isomers

The successful separation of N1 and N2-methylated tetrazole isomers hinges on exploiting their subtle yet significant differences in physical and chemical properties. These differences originate from the distinct electronic environments created by the position of the methyl group on the tetrazole ring.

• N1-Substituted Isomers: The methyl group is attached to a "pyrrole-like" nitrogen atom, which is adjacent to a double-bonded nitrogen and a single-bonded, protonated nitrogen (in the parent 1H-tetrazole). This configuration results in a different charge distribution and dipole moment compared to its N2 counterpart.[5]

• N2-Substituted Isomers: The methyl group is bonded to a "pyridine-like" nitrogen, positioned between two double-bonded nitrogen atoms. This symmetric environment influences the molecule's overall polarity and crystal packing efficiency.[5]

These structural nuances lead to variances in:

• Polarity and Dipole Moment: N1 and N2 isomers possess different dipole moments, which is a primary driver for their differential retention in chromatographic systems, particularly normal-phase HPLC.

• Crystallinity and Solubility: Differences in molecular symmetry and intermolecular interactions (e.g., hydrogen bonding capabilities of the remaining ring nitrogens) affect the crystal lattice energy and, consequently, the solubility of each isomer in a given solvent system. This forms the basis for separation by crystallization.

• Basicity: The availability of lone pairs on the remaining ring nitrogens differs, leading to slight variations in pKa. This can be exploited in chromatographic separations by adjusting the mobile phase pH.

Caption: Logical workflow from isomeric mixture to separation strategy.

Chromatographic Separation Techniques

Chromatography is the most powerful and widely used tool for both analytical and preparative-scale separation of tetrazole isomers. The choice of technique and stationary phase is critical and should be guided by the specific properties of the molecules.

High-Performance Liquid Chromatography (HPLC)

HPLC offers a versatile platform for separating tetrazole isomers. Both reversed-phase and normal-phase modes can be effective, with specialized columns often providing the necessary selectivity.

• Reversed-Phase (RP-HPLC): This is the most common starting point. While standard C18 columns can sometimes resolve isomers, their similar hydrophobicity often makes this challenging. Columns with alternative selectivities are highly recommended for method development.[8][9]

  • Phenyl and Pentafluorophenyl (PFP) Phases: These columns provide π-π interactions, which can effectively differentiate between the electron density distributions of the N1 and N2 isomer rings.[10][11]

  • Embedded Polar Group (EPG) Phases: Columns with embedded amide or carbamate groups offer alternative hydrogen bonding sites and shape selectivity, which can be highly effective for resolving isomers.[11]

• Normal-Phase (NP-HPLC): This technique separates compounds based on their polarity. Given the inherent polarity differences between the N1 and N2 isomers, NP-HPLC on silica or alumina columns can provide excellent resolution. However, it requires non-polar, non-aqueous mobile phases, which can be a drawback.

Parameter	Condition 1 (Reversed-Phase)	Condition 2 (Reversed-Phase)
Column	Phenyl-Hexyl, 2.7 µm, 4.6x150 mm	Pentafluorophenyl (PFP), 3 µm, 4.6x100 mm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Methanol
Gradient	10-90% B over 15 minutes	15-95% B over 15 minutes
Flow Rate	1.0 mL/min	1.2 mL/min
Column Temp.	40 °C	35 °C
Detection	UV at 215 nm and 254 nm	UV at 215 nm and 254 nm
Injection Vol.	5 µL	5 µL

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a premier technique for isomer separation due to its high efficiency, speed, and unique selectivity.[12][13] The low viscosity and high diffusivity of supercritical CO₂ lead to faster separations and equilibration times. A key insight from the field is the remarkable ability of chiral stationary phases (CSPs) to resolve achiral regioisomers.[14][15] The rigid, three-dimensional structures of CSPs provide unparalleled shape selectivity, often succeeding where conventional achiral phases fail.

• System Preparation: Ensure the SFC system is clean and equilibrated. Use a mobile phase of supercritical CO₂ as the primary solvent.

• Co-solvent Screening: Prepare stock solutions of the isomer mixture in methanol or another suitable organic solvent. Screen methanol, ethanol, and acetonitrile as co-solvents, starting with a gradient of 5% to 40% over 5-7 minutes.

• Column Screening: Screen a diverse set of columns. It is critical to include multiple CSPs (e.g., polysaccharide-based like Chiralpak IA, IB, IC, etc.) alongside traditional achiral phases (e.g., Diol, 2-Ethylpyridine).

• Additive Screening: If peak shape is poor, introduce an additive into the co-solvent. For neutral or acidic tetrazoles, 0.1% formic acid or acetic acid can be beneficial. For basic compounds, 0.1% isopropylamine or ammonium hydroxide may improve peak shape.

• Optimization: Once promising conditions are identified, optimize the gradient slope, temperature, and backpressure to maximize resolution. For preparative work, stacked injections can be used to improve throughput.[12]

Caption: Workflow for chromatographic method development.

Crystallization-Based Separation

For larger-scale separations, crystallization can be a cost-effective and efficient alternative or complement to chromatography.[16] This method relies on differences in the solubility of the isomers in a carefully selected solvent system.

• Fractional Crystallization: This technique involves dissolving the isomer mixture in a hot solvent and allowing the solution to cool slowly. The less soluble isomer will crystallize first, and can be isolated by filtration. The key is finding a solvent where the solubility difference between the two isomers is maximized.

• Seeded Crystallization: If a small amount of one pure isomer is available (e.g., from a small-scale prep-HPLC run), it can be used as a seed crystal.[17] Adding a seed to a supersaturated solution of the mixture will induce the preferential crystallization of that specific isomer, often with high purity.

• Solvent Screening: In parallel vials, test the solubility of the isomer mixture (~10-20 mg) in a range of solvents (e.g., isopropanol, ethyl acetate, acetone, toluene, acetonitrile, water) at room temperature and at reflux. Identify solvents that show poor solubility at room temperature but good solubility when heated.

• Test Crystallization: Dissolve a larger amount of the mixture (e.g., 200 mg) in a minimal amount of the most promising hot solvent.

• Induce Crystallization: Allow the solution to cool slowly to room temperature, and then further cool in an ice bath or refrigerator. If no crystals form, try adding an anti-solvent (a solvent in which the compound is insoluble) dropwise until turbidity persists.

• Isolation: Collect the resulting crystals by vacuum filtration. Wash with a small amount of cold solvent.

• Analysis: Dry the crystals and the filtrate separately. Analyze both fractions by HPLC or NMR to determine the isomeric ratio and assess the efficiency of the separation. Repeat the process on the filtrate to potentially isolate the second isomer.

Definitive Isomer Assignment: The Power of NMR

Once isomers are separated, their structures must be unambiguously assigned. Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for this task.[7][18]

• ¹³C NMR Spectroscopy: This is often the most definitive single experiment. The chemical shift of the C5 carbon (the carbon atom in the tetrazole ring) is highly sensitive to the electronic environment. A widely observed trend is that the C5 carbon of the N2-substituted isomer is shifted significantly downfield (higher ppm) by approximately 10-15 ppm compared to the N1-substituted isomer .[7]

• ¹H NMR Spectroscopy: The chemical shift of the N-methyl protons can also be a reliable indicator. For many 5-aryl tetrazoles, the N-methyl signal for the N1-isomer appears at a lower field (higher ppm) than the corresponding signal for the N2-isomer .[7]

• 2D NMR (HMBC/HSQC): For complete certainty, Heteronuclear Multiple Bond Correlation (HMBC) experiments can show long-range couplings between the N-methyl protons and the C5 carbon, confirming the connectivity and definitively assigning the structure.

Nucleus	N1-Methyl Isomer	N2-Methyl Isomer	Diagnostic Insight
¹³C (C5)	~150-155 ppm	~160-165 ppm	N2 isomer is typically >10 ppm downfield.[7]
¹H (N-CH₃)	Higher ppm (e.g., ~4.1 ppm)	Lower ppm (e.g., ~3.9 ppm)	N1 isomer is typically downfield.[7]

Conclusion

The separation of N1 and N2-methylated tetrazole isomers is a common but manageable challenge in pharmaceutical development. A systematic approach combining chromatographic and crystallization techniques is highly effective. Rational method development should begin with screening diverse chromatographic stationary phases, with a particular emphasis on PFP, EPG, and chiral columns, which often provide the required selectivity. For scale-up, fractional crystallization offers an economical solution. Finally, unambiguous structural assignment using NMR, particularly the chemical shift of the C5 carbon, is a mandatory step to validate the separation and ensure the integrity of downstream research.

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Catalytic Methods for the Synthesis of 5-Substituted 1H-Tetrazoles: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Enduring Significance of 5-Substituted 1H-Tetrazoles

The 5-substituted 1H-tetrazole moiety is a cornerstone in modern medicinal chemistry and materials science.[1][2] Recognized for its unique electronic properties and ability to act as a bioisosteric replacement for carboxylic acids, this nitrogen-rich heterocycle is a key component in numerous clinically successful drugs, including the antihypertensive agents losartan and valsartan.[2][3] Beyond pharmaceuticals, tetrazole derivatives are integral to the development of high-energy materials, photographic technology, and as ligands in coordination chemistry.[4]

Historically, the synthesis of these vital compounds was fraught with challenges, often requiring harsh reaction conditions, the use of toxic and explosive reagents like hydrazoic acid, and suffering from limited substrate scope.[2][4] The advent of catalytic methods has revolutionized the field, offering safer, more efficient, and environmentally benign pathways to 5-substituted 1H-tetrazoles. This guide provides an in-depth exploration of key catalytic strategies, complete with detailed protocols and mechanistic insights to empower researchers in their synthetic endeavors.

The Workhorse Reaction: Catalytic [3+2] Cycloaddition of Nitriles and Azides

The most prevalent and efficient method for constructing the 5-substituted 1H-tetrazole ring is the [3+2] cycloaddition of an organic nitrile with an azide source, typically sodium azide.[5][6][7] The core challenge of this transformation is the high activation energy required. Catalysts play a pivotal role in lowering this barrier, thereby accelerating the reaction rate and allowing for milder conditions.

The generally accepted mechanism involves the activation of the nitrile by the catalyst.[8][9] Lewis acidic metal catalysts coordinate to the nitrogen atom of the nitrile group, increasing its electrophilicity and making it more susceptible to nucleophilic attack by the azide anion. This coordination facilitates the formation of a vinylidene azide intermediate, which then undergoes cyclization to form the tetrazole ring.

Caption: Generalized mechanism of catalyzed [3+2] cycloaddition.

I. Zinc-Catalyzed Synthesis: A Robust and Versatile Method

Zinc salts, particularly zinc bromide (ZnBr₂) and zinc chloride (ZnCl₂), are among the most widely used catalysts for the synthesis of 5-substituted 1H-tetrazoles.[10][11] Their popularity stems from their low cost, ready availability, and excellent catalytic activity under relatively mild conditions. The use of zinc salts in aqueous media represents a significant advancement in green chemistry for tetrazole synthesis, minimizing the risks associated with volatile and toxic organic solvents.[10][12]

Expertise & Experience: Why Zinc Catalysis Works So Well

The Lewis acidity of the Zn(II) ion is crucial for its catalytic efficacy.[4] By coordinating to the nitrile, zinc significantly enhances its electrophilicity, thereby facilitating the rate-determining azide addition step. Furthermore, zinc salts are compatible with a broad range of functional groups, making this method highly versatile for the synthesis of complex molecules. The reaction in water is particularly advantageous as it mitigates the explosion hazard associated with sodium azide and avoids the formation of hazardous hydrazoic acid, especially when the pH is maintained near neutral or slightly alkaline.[10]

Protocol: Zinc Bromide-Catalyzed Synthesis of 5-Phenyl-1H-tetrazole in Water

This protocol provides a reliable method for the synthesis of a model 5-substituted 1H-tetrazole.

Materials:

• Benzonitrile (1.0 mmol, 103 mg)

• Sodium azide (NaN₃) (1.5 mmol, 97.5 mg)

• Zinc bromide (ZnBr₂) (0.5 mmol, 112.5 mg)

• Deionized water (5 mL)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Round-bottom flask (25 mL) with a reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• To a 25 mL round-bottom flask, add benzonitrile (1.0 mmol), sodium azide (1.5 mmol), zinc bromide (0.5 mmol), and deionized water (5 mL).

• The flask is equipped with a reflux condenser and the mixture is heated to 100 °C with vigorous stirring.

• The reaction progress is monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 12-24 hours.

• After completion, the reaction mixture is cooled to room temperature.

• The pH of the solution is adjusted to ~2 by the dropwise addition of 1 M HCl to protonate the tetrazole.

• The aqueous layer is extracted with ethyl acetate (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford pure 5-phenyl-1H-tetrazole.

Self-Validation:

• Expected Yield: 85-95%

• Appearance: White crystalline solid.

• Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

II. Copper-Catalyzed Synthesis: Efficiency and Green Chemistry Approaches

Copper catalysts, in both their Cu(I) and Cu(II) oxidation states, have emerged as highly effective promoters for the synthesis of 5-substituted 1H-tetrazoles.[13][14][15] Copper-catalyzed methods often exhibit high yields, short reaction times, and can be performed under environmentally friendly conditions. The use of copper-based nanocatalysts and magnetically recoverable catalysts further enhances the sustainability of these processes by allowing for easy catalyst separation and reuse.[8][16]

Expertise & Experience: The Role of Copper in Tetrazole Formation

The mechanism of copper catalysis can proceed through two primary pathways. In one pathway, the copper species activates the nitrile in a manner similar to zinc.[15] Alternatively, an in-situ formed copper azide species can act as the key intermediate, which then undergoes cycloaddition with the nitrile.[14][15] The choice of ligand and reaction conditions can influence the dominant mechanistic pathway. Copper catalysts have shown excellent activity in various solvents, including green solvents like water and deep eutectic solvents.[3][13]

Protocol: Copper(II) Sulfate-Catalyzed Synthesis in DMSO

This protocol details a practical and efficient synthesis using a readily available copper catalyst.

Materials:

• Aryl or alkyl nitrile (1.0 mmol)

• Sodium azide (1.5 mmol)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (10 mol%, 25 mg)

• Dimethyl sulfoxide (DMSO) (3 mL)

• Round-bottom flask (10 mL)

• Magnetic stirrer and heating plate

Procedure:

• A mixture of the nitrile (1.0 mmol), sodium azide (1.5 mmol), and CuSO₄·5H₂O (10 mol%) in DMSO (3 mL) is placed in a 10 mL round-bottom flask.

• The reaction mixture is stirred at 120 °C.

• The reaction is monitored by TLC.

• Upon completion, the mixture is cooled to room temperature and quenched with water (10 mL).

• The pH is adjusted to ~2 with 1 M HCl.

• The product is extracted with ethyl acetate (3 x 10 mL).

• The combined organic extracts are washed with water, dried over anhydrous Na₂SO₄, and concentrated in vacuo.

• The crude product is purified by column chromatography or recrystallization.

III. Nanocatalysis: The Frontier of Efficiency and Recyclability

The application of nanomaterials as catalysts represents a significant leap forward in the green synthesis of tetrazoles.[8][16] Nanocatalysts offer a high surface-area-to-volume ratio, leading to enhanced catalytic activity and often milder reaction conditions. A key advantage of many nanocatalyst systems, particularly those based on magnetic nanoparticles (e.g., Fe₃O₄), is their facile recovery and reusability, which improves the cost-effectiveness and environmental footprint of the synthesis.[16]

A variety of nanocatalysts have been successfully employed, including those based on zinc oxide (ZnO), copper, palladium, and iron oxides, often supported on materials like silica or graphene.[2][8]

Caption: Workflow for a typical magnetic nanocatalyst-driven tetrazole synthesis.

Comparative Data of Catalytic Systems

Catalyst System	Typical Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield Range (%)	Key Advantages
ZnBr₂	50	Water	100	12-24	85-95	Low cost, green solvent, high yields.[10][12]
CuSO₄·5H₂O	10	DMSO	120	2-8	80-95	Readily available, efficient, good functional group tolerance.
Fe₃O₄@Ligand-Pd(0)	0.3	Water	100	1-2	90-98	Magnetically recoverable, reusable, high efficiency.[8]
Co(II)-complex	1	Methanol	110	12	85-96	Homogeneous, allows for mechanistic studies.[5][6][7]
L-Proline	20	DMF	110	4-8	80-92	Organocatalytic, metal-free, environmentally benign.[17]

IV. Organocatalysis: A Metal-Free Alternative

For applications where metal contamination is a concern, such as in the synthesis of active pharmaceutical ingredients (APIs), organocatalysis offers an attractive alternative. Amino acids like L-proline have been shown to catalyze the [3+2] cycloaddition of nitriles and azides.[17] The proposed mechanism involves the activation of the nitrile through hydrogen bonding interactions with the carboxylic acid and amine groups of the organocatalyst. While often requiring higher catalyst loadings and longer reaction times compared to their metal-based counterparts, organocatalytic methods provide a valuable tool for green and sustainable synthesis.

Conclusion and Future Outlook

The field of catalytic synthesis of 5-substituted 1H-tetrazoles has undergone remarkable advancements, moving from hazardous classical methods to highly efficient, safe, and sustainable catalytic protocols. The development of novel catalysts, particularly in the realm of nanocatalysis and organocatalysis, continues to push the boundaries of efficiency and green chemistry.[18][19] Future research will likely focus on further lowering catalyst loadings, expanding the substrate scope to include more challenging nitriles, and developing continuous flow processes for the large-scale production of these vital heterocyclic compounds. The methodologies and protocols outlined in this guide provide a solid foundation for researchers to build upon as they explore the vast chemical space of 5-substituted 1H-tetrazoles.

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The Strategic Role of 5-Bromo-2-methyl-1H-tetrazole in the Synthesis of Advanced Agrochemicals

For Immediate Release

[City, State] – January 15, 2026 – In the ever-evolving landscape of agricultural science, the demand for more effective and target-specific agrochemicals is paramount. Serving this critical need, the heterocyclic compound 5-Bromo-2-methyl-1H-tetrazole has emerged as a pivotal intermediate in the development of novel fungicides and pesticides. Its unique structural and reactive properties provide a versatile scaffold for the synthesis of complex agrochemical active ingredients. This document serves as a detailed guide for researchers, scientists, and drug development professionals on the application and synthetic protocols involving this key chemical building block.

Introduction: The Significance of the Tetrazole Moiety in Agrochemicals

The tetrazole ring, a five-membered heterocycle with four nitrogen atoms, is a bioisostere of the carboxylic acid group. This mimicry allows tetrazole-containing compounds to interact with biological targets in a manner similar to their carboxylic acid counterparts, but with improved metabolic stability and pharmacokinetic properties. In the realm of agrochemicals, this translates to enhanced efficacy, better plant uptake, and potentially lower application rates, contributing to more sustainable agricultural practices.

5-Bromo-2-methyl-1H-tetrazole, with its strategically placed bromine atom, offers a reactive handle for a variety of chemical transformations, making it an ideal starting point for the synthesis of a diverse range of agrochemical candidates. The methyl group at the 2-position of the tetrazole ring influences the electronic properties and steric hindrance around the ring, which can be fine-tuned to optimize the biological activity of the final product.

Synthetic Pathways: Leveraging 5-Bromo-2-methyl-1H-tetrazole as a Versatile Intermediate

The bromine atom at the 5-position of the tetrazole ring is the key to its synthetic versatility. It readily participates in cross-coupling and nucleophilic substitution reactions, allowing for the introduction of a wide array of functional groups and molecular scaffolds.

Palladium-Catalyzed Cross-Coupling Reactions

One of the most powerful methods for functionalizing 5-Bromo-2-methyl-1H-tetrazole is the Suzuki-Miyaura cross-coupling reaction. This reaction allows for the formation of a carbon-carbon bond between the tetrazole ring and various aryl or heteroaryl boronic acids. This is particularly valuable for synthesizing agrochemicals with a biaryl or heteroaryl-aryl core, a common motif in modern fungicides and insecticides.

Diagram of the Suzuki-Miyaura Coupling Workflow:

Caption: Workflow for the Suzuki-Miyaura cross-coupling reaction.

Nucleophilic Aromatic Substitution (SNAr)

The electron-withdrawing nature of the tetrazole ring activates the bromine atom for nucleophilic aromatic substitution. This allows for the introduction of oxygen, sulfur, or nitrogen nucleophiles, leading to the formation of ethers, thioethers, and amines, respectively. This pathway is particularly relevant for the synthesis of certain classes of fungicides.

Diagram of the Nucleophilic Aromatic Substitution Workflow:

Caption: Workflow for Nucleophilic Aromatic Substitution (SNAr).

Application in the Synthesis of Oximino-Tetrazole Fungicides

A notable application of 5-Bromo-2-methyl-1H-tetrazole is in the synthesis of oximino-tetrazole fungicides. These compounds have demonstrated significant activity against a broad spectrum of plant pathogens. The synthesis typically involves the coupling of the 2-methyl-1H-tetrazol-5-yl moiety to a core structure containing an oxime ether.

Exemplary Synthetic Protocol: Synthesis of a (1-methyl-1H-tetrazol-5-yl) Oxime Ether Derivative

This protocol outlines a general procedure for the synthesis of a fungicidal oximino-tetrazole derivative, illustrating the utility of 5-Bromo-2-methyl-1H-tetrazole as a key intermediate.

Step 1: Suzuki-Miyaura Coupling to introduce a functionalized aryl group.

• To a solution of 5-Bromo-2-methyl-1H-tetrazole (1.0 eq) in a mixture of toluene and water (4:1) is added the desired arylboronic acid (1.2 eq), potassium carbonate (2.0 eq), and tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• The reaction mixture is degassed with argon for 15 minutes.

• The mixture is heated to 90 °C and stirred for 12 hours.

• After cooling to room temperature, the reaction is quenched with water and extracted with ethyl acetate.

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the 2-methyl-5-aryl-2H-tetrazole intermediate.

Step 2: Elaboration of the aryl substituent and formation of the oxime ether.

The subsequent steps involve the chemical modification of the aryl group, if necessary, followed by the formation of the oxime ether linkage. This can be achieved through various established synthetic methods, depending on the specific target molecule. A common approach involves the reaction of a ketone intermediate with an O-alkylhydroxylamine hydrochloride in the presence of a base.

Table 1: Representative Yields for Suzuki-Miyaura Coupling of 5-Bromo-2-methyl-1H-tetrazole with various Arylboronic Acids

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	2-Methyl-5-phenyl-2H-tetrazole	85
2	4-Chlorophenylboronic acid	5-(4-Chlorophenyl)-2-methyl-2H-tetrazole	82
3	4-Methoxyphenylboronic acid	5-(4-Methoxyphenyl)-2-methyl-2H-tetrazole	88
4	Pyridin-3-ylboronic acid	2-Methyl-5-(pyridin-3-yl)-2H-tetrazole	75

Mechanism of Action of Tetrazole-Containing Fungicides

Many tetrazole-containing fungicides, particularly those belonging to the azole class, act as inhibitors of the enzyme lanosterol 14α-demethylase (CYP51). This enzyme is crucial for the biosynthesis of ergosterol, a vital component of fungal cell membranes. By inhibiting CYP51, these fungicides disrupt the integrity of the fungal cell membrane, leading to cell leakage and ultimately, cell death. The tetrazole moiety plays a key role in coordinating with the heme iron atom in the active site of the CYP51 enzyme.

Diagram of the Mode of Action of Tetrazole Fungicides:

Caption: Inhibition of ergosterol biosynthesis by tetrazole fungicides.

Conclusion and Future Perspectives

5-Bromo-2-methyl-1H-tetrazole is a highly valuable and versatile intermediate for the synthesis of modern agrochemicals. Its ability to undergo a range of chemical transformations, coupled with the favorable biological properties of the tetrazole moiety, makes it a key building block for the development of next-generation fungicides and pesticides. Future research in this area will likely focus on the development of more efficient and sustainable synthetic methodologies, as well as the exploration of novel agrochemical scaffolds derived from this important intermediate. The continued investigation into the structure-activity relationships of these compounds will undoubtedly lead to the discovery of even more potent and selective agrochemicals, contributing to global food security and sustainable agriculture.

References

• Synthesis of novel tetrazole derivatives and evaluation of their antifungal activity. European Journal of Medicinal Chemistry, 2016. [Link][1]

• Synthesis of tetrazole derivatives bearing pyrrolidine scaffold and evaluation of their antifungal activity against Candida albicans. European Journal of Medicinal Chemistry, 2019. [Link][]

• Oximino-tetrazole derivatives and application thereof in agriculture. Patent CN111630044A, 2020. [3]

• Tetrazole substituted anthranilic acid amides as pesticides. Patent WO2010069502A2, 2010. [4]

• Tetrazole hybrids and their antifungal activities. European Journal of Medicinal Chemistry, 2020. [Link][5]

• Discovery of Novel Tetrazoles Featuring a Pyrazole Moiety as Potent and Highly Selective Antifungal Agents. ACS Omega, 2023. [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 2017. [Link][6]

• Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols. The Journal of Organic Chemistry, 2022. [Link][3]

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Application Notes & Protocols: The Strategic Role of Tetrazoles as Carboxylic Acid Bioisosteres in Modern Drug Design

Abstract: In medicinal chemistry, the strategic replacement of functional groups—a practice known as bioisosterism—is a cornerstone of lead optimization. Among the most successful and widely adopted tactics is the substitution of a carboxylic acid with a 5-substituted-1H-tetrazole ring. This application note provides an in-depth exploration of the rationale, advantages, and practical considerations of this bioisosteric replacement. We delve into the comparative physicochemical properties, metabolic stability, and impact on target engagement. Furthermore, this guide furnishes detailed experimental protocols for the synthesis of tetrazole analogs and the characterization of their key physicochemical parameters, offering researchers a comprehensive resource for leveraging this powerful tool in drug discovery.

The Principle of Bioisosteric Replacement: A Rationale

Bioisosterism is the process of exchanging an atom or group of atoms in a lead compound with a different, broadly similar atom or group to create a new molecule with similar or improved biological properties.[1] The objective is to enhance a molecule's pharmacological profile by fine-tuning its steric, electronic, and physicochemical properties to improve affinity, selectivity, metabolic stability, and overall ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics.

The 5-substituted-1H-tetrazole has emerged as a preeminent bioisostere for the carboxylic acid moiety.[2] This is rooted in their fundamental similarities:

• Acidity: The N-H proton of the tetrazole ring has a pKa value that is remarkably similar to that of a carboxylic acid, allowing it to exist in an anionic state at physiological pH (~7.4) and mimic the carboxylate's ability to form critical ionic and hydrogen bonds with biological targets.[3][4]

• Planarity: Both the carboxylate group and the tetrazole ring are planar, which allows them to occupy similar spatial arrangements within a receptor's binding pocket.[1][5]

• Charge Delocalization: The negative charge of the deprotonated tetrazole is delocalized over the four nitrogen atoms of the aromatic ring, a larger surface area compared to the two oxygen atoms of a carboxylate.[5][6] This can influence the nature of its interactions with target proteins.

The following diagram illustrates this fundamental structural and electronic analogy.

Caption: Structural comparison of a carboxylic acid and its tetrazole bioisostere.

Comparative Analysis: Physicochemical Properties

While functionally similar, the subtle yet significant differences in the physicochemical properties of tetrazoles and carboxylic acids are the primary drivers for their strategic deployment in drug design. These differences can profoundly impact a drug candidate's ADME profile and target interactions.

Property	Carboxylic Acid	5-Substituted Tetrazole	Key Implications for Drug Design
Acidity (pKa)	~4.0 - 5.0[6]	~4.5 - 5.1[1][3][6]	Both are significantly ionized at physiological pH (~7.4). The similar acidity allows the tetrazole to effectively mimic the carboxylate in forming crucial ionic bonds with target residues (e.g., Arginine, Lysine).[3][6]
Lipophilicity (LogP/LogD)	Lower	Generally Higher	The anionic tetrazole is often more lipophilic than the corresponding carboxylate, which can enhance membrane permeability and absorption.[1][4][7] However, this doesn't always translate to improved permeability due to a potentially larger desolvation penalty.[6][8]
Metabolic Stability	Susceptible to Phase II conjugation (e.g., acyl glucuronidation), which can lead to rapid clearance or formation of reactive metabolites.[3][6]	Generally resistant to common metabolic degradation pathways.[1][9][10] While N-glucuronidation can occur, the resulting conjugates are typically more stable and less reactive.[5]	This is a primary advantage, often leading to a longer biological half-life and an improved safety profile.[3][5]
Size & Geometry	Smaller, trigonal planar	Larger, planar aromatic ring	The tetrazole ring is larger, and its hydrogen-bonding environment extends further from the core molecule (~1.2 Å).[5][11] This may require conformational adjustments in the binding pocket but also offers opportunities for additional interactions.
Hydrogen Bonding	Acts as H-bond donor (acid) and acceptor (carboxylate).	Acts as H-bond donor (N-H) and multiple H-bond acceptors (ring nitrogens).	The multiple nitrogen atoms in the tetrazole ring provide more opportunities for forming hydrogen bonds or π-stacking interactions with receptor sites, sometimes increasing binding affinity.[5][10]

Strategic Application in Drug Design: The Angiotensin II Receptor Blockers (ARBs)

One of the most successful applications of tetrazole bioisosterism is in the development of Angiotensin II Receptor Blockers (ARBs), a class of drugs used to treat hypertension.[4] Drugs like Losartan, Valsartan, and Irbesartan feature a key biphenyl-tetrazole moiety.[12][13]

The acidic group on these molecules is critical for mimicking the C-terminal carboxylate of the natural ligand, Angiotensin II, and forming a high-affinity interaction with positively charged residues in the AT1 receptor.[14] The replacement of the original carboxylic acid with a tetrazole ring was instrumental in achieving potent antagonism combined with excellent metabolic stability and oral bioavailability, leading to highly successful clinical candidates.[15][16]

Caption: The Renin-Angiotensin pathway and the site of action for ARBs.

Experimental Protocols: Synthesis and Characterization

Protocol for Synthesis of 5-Substituted-1H-Tetrazoles

The most direct and widely employed method for synthesizing 5-substituted-1H-tetrazoles is the [3+2] cycloaddition of an organic nitrile with an azide source.[17][18][19] The zinc-catalyzed method in water is a safe, environmentally friendly, and efficient approach.[20][21]

Objective: To synthesize 5-phenyl-1H-tetrazole from benzonitrile.

Materials and Reagents:

• Benzonitrile (1.0 eq)

• Sodium Azide (NaN₃) (1.2-1.5 eq)

• Zinc Bromide (ZnBr₂) (0.5-1.0 eq)

• Deionized Water

• 6M Hydrochloric Acid (HCl)

• Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

Safety Precautions:

• Sodium azide is highly toxic and can form explosive heavy metal azides. Avoid contact with metals like lead and copper. Do not acidify waste streams containing residual azide, as this generates highly toxic and explosive hydrazoic acid (HN₃).[22] All manipulations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE).

Caption: General workflow for the zinc-catalyzed synthesis of 1H-tetrazoles.

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, combine benzonitrile (1.0 eq), sodium azide (1.2 eq), and zinc bromide (0.5 eq).[17]

• Add enough deionized water to achieve a concentration of approximately 1 M with respect to the benzonitrile.

• Reaction: Heat the mixture to reflux (approximately 100-120°C) with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting nitrile is consumed (typically 12-24 hours).

• Work-up: Cool the reaction mixture to room temperature. Carefully pour the mixture into a beaker containing ice.

• Acidification: While stirring, slowly acidify the aqueous solution to a pH of ~2 using 6M HCl. This protonates the tetrazolate salt, causing the product to precipitate.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure using a rotary evaporator. The resulting crude solid can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 5-phenyl-1H-tetrazole.

Protocol for pKa Determination by Potentiometric Titration

Objective: To determine the acid dissociation constant (pKa) of a tetrazole analog and its corresponding carboxylic acid.

Methodology:

• Preparation: Prepare a 0.01 M solution of the test compound in a suitable solvent mixture (e.g., 50:50 methanol:water). Prepare a standardized solution of a strong base (e.g., 0.1 M NaOH).

• Titration: Place the compound solution in a beaker with a magnetic stirrer. Insert a calibrated pH electrode.

• Add small, precise aliquots of the NaOH solution to the beaker, recording the pH after each addition has stabilized.

• Data Analysis: Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point (the point where half of the acid has been neutralized). This corresponds to the midpoint of the steepest part of the titration curve.

Protocol for LogD Determination (Shake-Flask Method)

Objective: To determine the distribution coefficient (LogD) at a specific pH (e.g., 7.4), which reflects the lipophilicity of the ionized and non-ionized species.

Methodology:

• Preparation: Prepare a buffered aqueous solution at the desired pH (e.g., phosphate-buffered saline, pH 7.4). Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Partitioning: In a vial, combine a known volume of the pH 7.4 buffer with an equal volume of n-octanol.

• Spike the mixture with a small amount of the compound's stock solution.

• Equilibration: Cap the vial and shake vigorously for a set period (e.g., 1-3 hours) to allow the compound to partition between the two phases until equilibrium is reached.

• Separation: Centrifuge the vial to ensure complete separation of the aqueous and organic layers.

• Quantification: Carefully remove an aliquot from each layer and determine the concentration of the compound in both the n-octanol ([C]oct) and aqueous ([C]aq) phases using a suitable analytical method (e.g., LC-MS/MS or UV-Vis spectroscopy).

• Calculation: Calculate LogD using the formula: LogD = log₁₀([C]oct / [C]aq).

Conclusion

The substitution of carboxylic acids with tetrazoles is a powerful and field-proven strategy in medicinal chemistry.[1][23] The tetrazole ring effectively mimics the acidity and geometry of a carboxylate while offering significant advantages, most notably enhanced metabolic stability and the potential to modulate lipophilicity and target interactions.[9][24] This bioisosteric replacement has been instrumental in the development of numerous FDA-approved drugs and continues to be a valuable tool for optimizing lead compounds into successful clinical candidates.[25][26] A thorough understanding of the comparative physicochemical properties and access to robust synthetic protocols are essential for any researcher aiming to successfully apply this strategy in drug discovery.

References

• Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Tetrazoles: A multi-potent motif in drug design. PubMed. Available from: [Link]

• Synthesis of 5-substituted tetrazoles via DNA-conjugated nitrile. RSC Publishing. Available from: [Link]

• Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. Organic Chemistry Portal. Available from: [Link]

• Tetrazole is one of the most commonly used bioisosteres. Online Inhibitor. Available from: [Link]

• Synthesis of 5-Substituted Tetrazoles from Nitriles Catalyzed by Sulfamic Acid. Taylor & Francis Online. Available from: [Link]

• ChemInform Abstract: Tetrazoles as Carboxylic Acid Isosteres: Chemistry and Biology. ResearchGate. Available from: [Link]

• REVIEW OF RECENT DEVELOPMENTS IN PHARMACEUTICAL CHEMISTRY ON BIOLOGICAL EVOLUTION OF TETRAZOLE DERIVATIVES. IRJMETS. Available from: [Link]

• Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. MDPI. Available from: [Link]

• Tetrazoles: A multi-potent motif in drug design. VU Research Repository. Available from: [Link]

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. NIH. Available from: [Link]

• Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. PubMed Central. Available from: [Link]

• Structural relations between 5-substituted tetrazoles (a) and carboxylic acids, esters and amides (b). ResearchGate. Available from: [Link]

• Bioisosteres in Drug Discovery: Focus on Tetrazole. ResearchGate. Available from: [Link]

• Tetrazoles via Multicomponent Reactions. ACS Publications. Available from: [Link]

• Safe and Efficient Tetrazole Synthesis in a Continuous Flow Microreactor. MIT Open Access Articles. Available from: [Link]

• tetrazole synthesis from a nitrile and azide - laboratory experiment. YouTube. Available from: [Link]

• Innovative synthesis of drug-like molecules using tetrazole as core building blocks. NIH. Available from: [Link]

• Review Article Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Semantic Scholar. Available from: [Link]

• Synthesis of 1H-tetrazoles. Organic Chemistry Portal. Available from: [Link]

• Structure Property Relationships of Carboxylic Acid Isosteres. ACS Publications. Available from: [Link]

• Tetrazolone as an acid bioisostere: Application to marketed drugs containing a carboxylic acid. ResearchGate. Available from: [Link]

• Drugs in the Tetrazole Series. ResearchGate. Available from: [Link]

• Drugs on the market with a tetrazole moiety. ResearchGate. Available from: [Link]

• Tetrazoles via Multicomponent Reactions. PubMed Central. Available from: [Link]

• Full article: Bioisosteres in Drug Discovery: Focus on Tetrazole. Taylor & Francis Online. Available from: [Link]

• Comparison of physiochemical properties of carboxylic acid 7, tetrazole 8 tetrazolone 9. ResearchGate. Available from: [Link]

• The same and not the same: Carboxylic acids and tetrazoles. The Curious Wavefunction. Available from: [Link]

• 5-substituted tetrazoles as bioisosteres of carboxylic acids. Bioisosterism and mechanistic studies on glutathione reductase inhibitors as antimalarials. PubMed. Available from: [Link]

• Acidity Constants of Some Tetrazole Compounds in Various Aqueous−Organic Solvent Media. ResearchGate. Available from: [Link]

• Structure of some angiotensin receptor blockers (ARB) containing biphenyl-tetrazole moiety. ResearchGate. Available from: [Link]

• Acid Bioisosteres. Cambridge MedChem Consulting. Available from: [Link]

• Drugs in the Tetrazole Series. ResearchGate. Available from: [Link]

• Tetrazole and Carboxylate Groups of Angiotensin Receptor Antagonists Bind to the Same Subsite by Different Mechanisms. ResearchGate. Available from: [Link]

• Structure of the Angiotensin Receptor Revealed by Serial Femtosecond Crystallography. PubMed Central. Available from: [Link]

• Tetrazole and carboxylate groups of angiotensin receptor antagonists bind to the same subsite by different mechanisms. PubMed. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Substituted 1H-Tetrazoles

Welcome to the technical support center for the synthesis of 5-substituted 1H-tetrazoles. This resource is designed for researchers, scientists, and professionals in drug development. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments. As Senior Application Scientists, we aim to provide not just procedures, but also the rationale behind them to empower your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing 5-substituted 1H-tetrazoles, and what is its mechanism?

A1: The most prevalent and versatile method for synthesizing 5-substituted 1H-tetrazoles is the [3+2] cycloaddition reaction between an organic nitrile (R-C≡N) and an azide source, typically sodium azide (NaN₃).[1][2][3] This reaction is effectively a "click chemistry" approach, known for its reliability and broad substrate scope.[4]

The mechanism involves the nucleophilic attack of the azide anion on the electrophilic carbon of the nitrile.[5] To overcome the high activation energy of this reaction, a catalyst, often a Lewis acid like a zinc(II) salt, is employed.[6][7] The catalyst coordinates to the nitrogen atom of the nitrile, which significantly enhances its electrophilicity and lowers the energy barrier for the azide to attack.[8][9][10] This is followed by an intramolecular cyclization to form the stable aromatic tetrazole ring.[5]

Q2: Why are catalysts necessary for the reaction between nitriles and sodium azide?

A2: While the [3+2] cycloaddition is thermodynamically favorable, it has a significant kinetic barrier.[6] Nitriles are generally not reactive enough on their own to readily undergo cycloaddition with the azide anion. Catalysts, such as Lewis acids (e.g., ZnBr₂, AlCl₃) or Brønsted acids, are crucial for activating the nitrile.[11][12] They achieve this by withdrawing electron density from the nitrile group, making the carbon atom more susceptible to nucleophilic attack by the azide.[8][9] This catalytic activation leads to faster reaction rates, often at lower temperatures, and can significantly improve the yield of the desired tetrazole.[10][13]

Q3: What are the most common safety hazards associated with tetrazole synthesis, and how can they be mitigated?

A3: The primary safety concerns in tetrazole synthesis revolve around the use of azides, particularly sodium azide, and the potential formation of hydrazoic acid (HN₃).

• Sodium Azide (NaN₃): This compound is highly toxic if ingested, inhaled, or absorbed through the skin.[14][15] It is also thermally unstable and can decompose violently when heated above 275 °C.[15][16]

• Hydrazoic Acid (HN₃): This is a highly toxic, volatile, and explosive compound that can be formed when sodium azide comes into contact with acids.[15][16][17]

• Heavy Metal Azides: Sodium azide can react with heavy metals like lead, copper, zinc, and their salts to form highly shock-sensitive and explosive metal azides.[15][16] This is a critical concern for waste disposal, as azide solutions should never be poured down drains with metal pipes.[16]

Mitigation Strategies:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and double-layered nitrile gloves.[15]

• Fume Hood: All manipulations involving solid sodium azide or reactions that could generate hydrazoic acid must be performed in a well-ventilated chemical fume hood.[15]

• Avoid Acids: Prevent contact between sodium azide and acids, except under controlled reaction conditions where the formation of hydrazoic acid is intentional and managed.[17]

• Use Non-Metal Spatulas: Do not use metal spatulas for handling solid sodium azide to avoid the formation of explosive metal azides.[14][18]

• Proper Waste Disposal: Dispose of all azide-containing waste in a designated, properly labeled, non-metal container.[16] Never mix azide waste with other chemical waste, especially those containing heavy metals.[15]

Troubleshooting Guide

Low or No Product Yield

Q4: I am getting a very low yield or no tetrazole product. What are the likely causes and how can I improve the outcome?

A4: Low or no yield is a common issue that can stem from several factors. A systematic approach to troubleshooting is recommended.

Possible Causes & Solutions:

• Insufficient Nitrile Activation:

  • Explanation: The nitrile may not be sufficiently activated for the azide to attack. This is particularly true for electron-rich or sterically hindered nitriles.[7]

  • Solution:

    • Increase Catalyst Loading: Gradually increase the amount of Lewis acid catalyst (e.g., from 5 mol% up to stoichiometric amounts) to enhance nitrile activation.[19]

    • Change the Catalyst: Some nitriles may require a stronger Lewis acid. Consider switching from ZnCl₂ to AlCl₃ or using a different catalytic system altogether, such as a copper-based catalyst.[12][20]

    • Increase Reaction Temperature: Higher temperatures can help overcome the activation energy barrier. Monitor the reaction closely, as higher temperatures can also lead to side reactions.

• Poor Solubility of Reagents:

  • Explanation: Sodium azide has poor solubility in many organic solvents, which can limit its availability for the reaction.[16]

  • Solution:

    • Solvent Choice: Use a polar aprotic solvent like DMF or DMSO, which can better solvate the azide salt.[7][19]

    • Phase-Transfer Catalysis: Consider adding a phase-transfer catalyst to improve the solubility of the azide in the organic phase.

    • Alternative Azide Source: Trimethylsilyl azide (TMSN₃) is soluble in a wider range of organic solvents and can be a good alternative to sodium azide.[20][21][22]

• Reaction Time and Temperature:

  • Explanation: The reaction may not have reached completion. Some less reactive nitriles require longer reaction times and higher temperatures.

  • Solution:

    • Monitor the Reaction: Use TLC or another appropriate analytical technique to monitor the disappearance of the starting nitrile.

    • Extend Reaction Time: If the reaction is proceeding slowly, extend the reaction time.

    • Microwave Irradiation: Microwave-assisted synthesis can often dramatically reduce reaction times and improve yields.[11][21]

Troubleshooting Workflow for Low Yield

Caption: Decision tree for troubleshooting low tetrazole yield.

Purification Challenges

Q5: I am having difficulty purifying my tetrazole product, especially in removing the DMF solvent. What is the best workup procedure?

A5: Removing high-boiling point solvents like DMF is a frequent challenge in tetrazole synthesis.[16] The acidic nature of the 5-substituted 1H-tetrazole proton (pKa ≈ 4.5-5) can be leveraged for an effective purification strategy.[12]

Recommended Workup and Purification Protocol:

• Cool the Reaction Mixture: After the reaction is complete, allow the mixture to cool to room temperature.

• Dilute with Water: Pour the reaction mixture into a significant volume of cold water.

• Acidify: Slowly add an aqueous acid solution (e.g., 1N HCl) to the diluted mixture while stirring. This will protonate the tetrazolate anion, causing the neutral tetrazole to precipitate out of the aqueous solution.[23]

• Isolate the Product: Collect the precipitated solid by vacuum filtration.

• Wash Thoroughly: Wash the solid cake with plenty of cold water to remove any remaining DMF and inorganic salts.

• Recrystallization/Chromatography: The crude product can be further purified by recrystallization from a suitable solvent pair (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel.[12][23]

Purification Workflow Diagram

Caption: Step-by-step workflow for tetrazole purification.

Experimental Protocols

General Protocol for the Zinc-Catalyzed Synthesis of 5-Phenyl-1H-tetrazole

This protocol is a standard and reliable method for the synthesis of a common 5-substituted 1H-tetrazole.

Reagents and Equipment:

• Benzonitrile

• Sodium Azide (NaN₃)

• Zinc Bromide (ZnBr₂)

• Water

• 1N Hydrochloric Acid (HCl)

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and hotplate

• Vacuum filtration apparatus

Procedure:

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add benzonitrile (20 mmol), sodium azide (22 mmol, 1.1 equiv), and zinc bromide (20 mmol, 1 equiv).[24]

• Solvent Addition: Add 40 mL of water to the flask.[24]

• Reaction: Heat the mixture to reflux (approximately 100 °C) with vigorous stirring. The reaction is typically complete within 24 hours.[24] Monitor the reaction progress by TLC.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Slowly add 1N HCl to the mixture until the pH is approximately 2. A white precipitate should form.

  • Stir the mixture in an ice bath for 30 minutes to ensure complete precipitation.

• Isolation and Purification:

  • Collect the white solid by vacuum filtration.

  • Wash the solid with two portions of cold 1N HCl, followed by two portions of cold water.

  • Dry the product in a vacuum oven to obtain 5-phenyl-1H-tetrazole.

Quantitative Data for Catalyst Screening (Hypothetical Example)

Catalyst (10 mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
ZnCl₂	DMF	120	12	85
ZnBr₂	Water	100	24	78[24]
CuI	DMSO	110	10	92
AlCl₃	DMF	120	8	90
None	DMF	120	48	<10

References

• The Future of Tetrazole Synthesis: Alternatives to Tributyltin Azide. (2026). Google Vertex AI Search.
• Green Methodologies for Tetrazole Synthesis from Different Starting Materials: A Recent Upd
• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2003). Why is tetrazole formation by addition of azide to organic nitriles catalyzed by zinc(II) salts? Journal of the American Chemical Society, 125(33), 9983–9987.
• Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)
• Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex. (2024). PubMed Central.
• Tetrazoles via Multicomponent Reactions. (2019). Chemical Reviews.
• Green synthesis of the 1-substituted 1H-1,2,3,4-tetrazoles by application of the Natrolite zeolite as a new and. (2011). The Royal Society of Chemistry.
• Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements. (2021). RSC Publishing.
• Tetrazole Derivatives and Role of Tetrazole in Medicinal Chemistry:An Article Review. (2023).
• Progress in the Synthesis of Tetrazoles. A Brief Review. (2020). Taylor & Francis Online.
• Why is tetrazole formation by addition of azide to organic nitriles catalyzed by zinc(II) salts? (2003). PubMed.
• Technical Support Center: Optimizing Tetrazole Synthesis
• Synthesis of 1H-tetrazoles. (2023). Organic Chemistry Portal.
• Why Is Tetrazole Formation by Addition of Azide to Organic Nitriles Catalyzed by Zinc(II) Salts? (2003).
• Zinc-Catalyzed Heterocycle Synthesis. (2015). Royal Society of Chemistry.
• Fact Sheet: Sodium Azide. (2024). University of Pennsylvania EHRS.
• Sodium Azide NaN3. (2019). University of Illinois Division of Research Safety.
• Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches. (2025). PubMed Central.
• Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. (2014). PubMed Central.
• Safety Data Sheet: Sodium azide. (n.d.). Carl ROTH.
• Safe Handling of Sodium Azide (SAZ). (n.d.). Cornell University Environment, Health & Safety.
• Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. (2022).
• Cycloaddition strategy for the synthesis of tetrazoles. (2022).
• Technical Support Center: Synthesis of Substituted Tetrazoles. (2025). BenchChem.
• Green alternatives for the synthesis of tetrazolic acids. (2018).
• Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. (2002).
• Syntheses of 5-Substituted 1H-Tetrazoles Catalyzed by Reusable CoY Zeolite. (2010). The Journal of Organic Chemistry.
• Synthesis of 5-substituted 1H-tetrazoles by the copper-catalyzed [3+2] cycloaddition of nitriles and trimethylsilyl azide. (2008). PubMed.
• Trimethylsilyl Azide (TMSN 3 ): A Versatile Reagent in Organic Synthesis. (2007).
• Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. (2001). The Journal of Organic Chemistry.

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Technical Support Center: Optimizing Tetrazole Formation from Nitriles

Welcome to the technical support center for optimizing the synthesis of 5-substituted-1H-tetrazoles from organic nitriles. This guide is designed for researchers, medicinal chemists, and process development professionals who utilize this critical transformation. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your reaction outcomes.

The conversion of a nitrile to a tetrazole via a [3+2] cycloaddition with an azide source is a cornerstone reaction in medicinal chemistry. Tetrazoles are recognized as valuable bioisosteres of carboxylic acids, enhancing metabolic stability and pharmacokinetic profiles of drug candidates.[1][2] However, the reaction is not without its challenges, ranging from low yields to safety concerns. This guide will address these issues head-on.

Section 1: The Reaction Mechanism - A Foundation for Troubleshooting

A clear understanding of the reaction mechanism is paramount for effective troubleshooting. The formation of a 5-substituted-1H-tetrazole from a nitrile and an azide is a formal [3+2] cycloaddition reaction.[2][3] The prevailing mechanism involves the activation of the nitrile, making it more susceptible to nucleophilic attack by the azide anion, followed by cyclization.[2][4]

The activation of the nitrile is typically achieved through catalysis. Lewis acids (e.g., zinc, aluminum, or cobalt salts) or Brønsted acids (e.g., ammonium chloride) are commonly employed to polarize the carbon-nitrogen triple bond of the nitrile.[5][6][7][8] Computational studies suggest that nitrile activation is a critical step, and the activation barrier is strongly influenced by the electronic properties of the substituent on the nitrile.[4] Electron-withdrawing groups on the nitrile lower this barrier, facilitating the reaction.[4]

Caption: Generalized mechanism for catalyzed tetrazole synthesis.

Section 2: Troubleshooting Guide

This section is structured in a question-and-answer format to directly address the most common issues encountered during tetrazole synthesis.

Q1: My reaction shows low or no conversion. What are the primary causes and how can I fix it?

A1: Low or no conversion is a frequent problem, often stemming from an insufficiently activated nitrile or suboptimal reaction conditions.

• Cause 1: Inadequate Nitrile Activation. Nitriles bearing electron-donating groups or significant steric hindrance are less reactive.[7] The nitrile must be sufficiently activated for the cycloaddition to proceed.[4][5]

  • Solution:

    • Increase Catalyst Potency: Switch to a stronger Lewis acid. If you are using ZnCl₂, consider trying ZnBr₂ or AlCl₃.[7] For certain substrates, specialized catalysts like cobalt complexes or silica sulfuric acid have shown high efficacy.[6][8]

    • Increase Temperature: Many tetrazole syntheses require elevated temperatures, often in the range of 100-150 °C, to overcome the activation energy barrier.[5]

    • Consider Microwave Irradiation: Microwave-assisted synthesis can dramatically reduce reaction times from hours to minutes and often improves yields by efficiently overcoming activation barriers.[7][9]

• Cause 2: Improper Reaction Conditions. Temperature, time, and solvent choice are critical parameters.

  • Solution:

    • Optimize Solvent: High-boiling, polar aprotic solvents like DMF and DMSO are generally the most effective as they can dissolve the azide salt and nitrile substrate, facilitating the reaction.[6][7][8] However, for greener approaches, using water with a suitable catalyst like zinc salts can be highly efficient.[9][10]

    • Extend Reaction Time: Some less reactive nitriles may require prolonged heating (24-48 hours) to achieve good conversion.[2] Monitor the reaction by TLC or LCMS to determine the optimal time.

• Cause 3: Poor Solubility. If the nitrile or the azide salt is not well-dissolved, the reaction will be slow or may not proceed at all.[5]

  • Solution: Ensure your chosen solvent can adequately dissolve both reactants at the reaction temperature. If solubility is an issue in a preferred solvent, screening other high-polarity solvents is recommended.

Q2: The yield of my desired tetrazole is low, and I'm observing byproducts. What are the likely side reactions?

A2: Low yields are often the result of competing side reactions or product degradation.

• Cause 1: Nitrile Hydrolysis. In the presence of water, especially under acidic or basic conditions at high temperatures, the nitrile can hydrolyze to the corresponding amide or carboxylic acid.[5]

  • Solution:

    • Use Anhydrous Conditions: If not running the reaction in water, ensure your solvent and reagents are dry.

    • Control pH: During workup, carefully control the pH. The final product is typically precipitated by acidification, but prolonged exposure to strong acid at high temperatures should be avoided.[2]

• Cause 2: Catalyst Incompatibility or Deactivation. The catalyst might be sensitive to other functional groups in your starting material or to impurities like water.[5]

  • Solution: Screen a variety of catalysts. Heterogeneous catalysts, such as silica-supported sulfuric acid or various nanomaterial-based catalysts, can sometimes offer better compatibility and easier removal.[8][11]

Q3: I'm concerned about the safety of using sodium azide. What are the key precautions?

A3: Sodium azide (NaN₃) is highly toxic and can form explosive compounds.[12][13][14] Strict adherence to safety protocols is mandatory.

• Hazard 1: Formation of Hydrazoic Acid (HN₃). Sodium azide reacts with acids to form hydrazoic acid, which is highly toxic, volatile, and explosive.[12][15][16]

  • Precaution:

    • Always handle sodium azide and the reaction mixture in a properly functioning chemical fume hood.[12]

    • Avoid contact with acids.[13][15] The common use of ammonium chloride as a catalyst is an exception, but care must be taken.[15]

    • During acidic workup, perform the acidification slowly and with cooling to manage the exotherm and the evolution of any HN₃ gas.

• Hazard 2: Formation of Heavy Metal Azides. Sodium azide can react with heavy metals such as lead, copper, zinc, silver, or their salts to form highly shock-sensitive and explosive heavy metal azides.[12][15] This can happen in drain lines if azide waste is improperly disposed of.[15]

  • Precaution:

    • NEVER use metal spatulas to handle solid sodium azide; use plastic or ceramic spatulas instead.[12][13][14]

    • Store azide waste in a designated, properly labeled, non-metal container.[15]

    • NEVER pour azide-containing solutions down the drain.[15]

• Hazard 3: Toxicity. Sodium azide is highly toxic if ingested, inhaled, or absorbed through the skin.[12][14][16]

  • Precaution:

    • Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and double nitrile gloves.[12]

    • If possible, purchase and use a dilute solution of sodium azide (<5%) to minimize handling of the solid powder.[12][14]

Section 3: Experimental Protocols & Data

To provide a practical starting point, here are summaries of common protocols.

Table 1: Comparison of Common Reaction Conditions for Tetrazole Synthesis

Parameter	Method A: ZnBr₂ in Water[9][10]	Method B: NH₄Cl in DMF[2]	Method C: Silica Sulfuric Acid (SSA) in DMF[8]
Catalyst	Zinc Bromide (ZnBr₂)	Ammonium Chloride (NH₄Cl)	Silica Sulfuric Acid (Heterogeneous)
Solvent	Water	N,N-Dimethylformamide (DMF)	N,N-Dimethylformamide (DMF)
Temperature	~100-120 °C (Reflux)	~100-120 °C	~130 °C (Reflux)
Typical Time	12-24 hours	24-48 hours	8-12 hours
Key Advantage	Environmentally friendly ("green")	Cost-effective and widely used	High efficiency, easy catalyst removal
Workup	Acidification (e.g., HCl) to pH ~2, filtration/extraction	Dilution with water, acidification, filtration/extraction	Filtration of catalyst, precipitation/extraction

Protocol 1: General Procedure using Zinc Bromide in Water

This method, popularized by Sharpless and coworkers, is an excellent green alternative to traditional methods.[9][10]

• Setup: To a round-bottom flask equipped with a reflux condenser, add the nitrile (1.0 equiv), sodium azide (1.5 equiv), and zinc bromide (1.0 equiv).

• Solvent: Add deionized water to form a concentrated suspension.

• Reaction: Heat the mixture to reflux (typically around 100-120 °C) with vigorous stirring. Monitor the reaction progress by TLC or LCMS.

• Workup: After cooling to room temperature, add water to dilute the mixture. Acidify to a pH of approximately 2 using concentrated hydrochloric acid.

• Isolation: The tetrazole product often precipitates upon acidification and can be collected by vacuum filtration. If the product is water-soluble, it can be extracted with an appropriate organic solvent (e.g., ethyl acetate).

Sources

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• 9. 1H-Tetrazole synthesis [organic-chemistry.org]
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• 11. Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05955F [pubs.rsc.org]
• 12. Sodium Azide NaN3 | Division of Research Safety | Illinois [drs.illinois.edu]
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common side reactions in the synthesis of 5-Bromo-2-methyl-1H-tetrazole

Welcome to the technical support center for the synthesis of 5-Bromo-2-methyl-1H-tetrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions, and detailed protocols. As your dedicated application scientist, I have structured this guide to address the common and uncommon challenges you may encounter, ensuring scientific integrity and providing practical, field-proven insights.

I. Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the synthesis of 5-Bromo-2-methyl-1H-tetrazole.

Q1: What is the most common synthetic route to 5-Bromo-2-methyl-1H-tetrazole?

A1: The most prevalent method is the N-methylation of 5-bromo-1H-tetrazole. This is typically achieved by reacting 5-bromo-1H-tetrazole with a methylating agent, such as methyl iodide, in the presence of a base.

Q2: What is the primary side reaction in this synthesis?

A2: The major side reaction is the formation of the undesired regioisomer, 5-Bromo-1-methyl-1H-tetrazole. The methylation can occur at either the N1 or N2 position of the tetrazole ring, leading to a mixture of the two isomers.

Q3: How can I distinguish between the desired 2-methyl and the undesired 1-methyl isomer?

A3: Spectroscopic methods, particularly ¹³C NMR, are highly effective for differentiating between the two isomers. The chemical shift of the carbon atom in the tetrazole ring (C5) is a key indicator. Generally, the C5 signal in 2,5-disubstituted tetrazoles, like 5-Bromo-2-methyl-1H-tetrazole, is deshielded (shifted downfield) by approximately 9-12 ppm compared to the corresponding 1,5-disubstituted isomer.[1] HPLC analysis can also be used to separate and quantify the two isomers.

Q4: What are the general reaction conditions for the methylation of 5-bromo-1H-tetrazole?

A4: Typically, the reaction is carried out in a polar aprotic solvent like N,N-dimethylformamide (DMF) or acetone. A base, such as potassium carbonate (K₂CO₃) or sodium hydride (NaH), is used to deprotonate the tetrazole, and a methylating agent like methyl iodide is then added. The reaction temperature is often controlled, sometimes starting at a low temperature (e.g., 0 °C) and then allowing it to warm to room temperature.

II. Troubleshooting Guide: From Low Yields to Isomeric Impurities

This section provides a detailed, question-and-answer-based guide to troubleshoot specific issues you may encounter during your experiments.

Problem 1: Low or No Product Yield

Q: My reaction shows a low yield of the desired 5-Bromo-2-methyl-1H-tetrazole, or the starting material remains largely unreacted. What are the possible causes and solutions?

A: Low conversion can stem from several factors, from reagent quality to reaction conditions. Let's break down the potential issues:

• Insufficient Deprotonation: The tetrazole ring has a pKa similar to that of carboxylic acids and requires a sufficiently strong base for deprotonation.[2]

  • Troubleshooting:

    • Choice of Base: If you are using a weak base like sodium bicarbonate, consider switching to a stronger base such as potassium carbonate, sodium hydride, or DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

    • Base Equivalents: Ensure you are using at least one equivalent of the base. It is common to use a slight excess (1.1-1.2 equivalents).

    • Reaction Time: Allow sufficient time for the deprotonation to occur before adding the methylating agent. This is typically 15-30 minutes.

• Inactive Methylating Agent: Methyl iodide can degrade over time, especially if exposed to light.

  • Troubleshooting:

    • Reagent Quality: Use freshly opened or properly stored methyl iodide. If the reagent is discolored (purple or brown), it indicates the presence of iodine and should be purified or replaced.

    • Equivalents: Use a slight excess of the methylating agent (1.1-1.2 equivalents) to ensure the reaction goes to completion.

• Inappropriate Solvent: The choice of solvent can impact the solubility of the tetrazole salt and the rate of the reaction.

  • Troubleshooting:

    • Solvent Polarity: Polar aprotic solvents like DMF, acetone, or acetonitrile are generally effective. If you are using a less polar solvent, the tetrazole salt may not be sufficiently soluble.

    • Anhydrous Conditions: Ensure your solvent is dry, as water can react with the base and potentially hydrolyze the starting material or product, although this is less common for tetrazoles.

• Low Reaction Temperature: While temperature control is crucial to manage regioselectivity, a temperature that is too low can significantly slow down the reaction rate.

  • Troubleshooting:

    • Temperature Optimization: If the reaction is sluggish at room temperature, consider gentle heating (e.g., 40-50 °C). However, be aware that higher temperatures can favor the formation of the N1-isomer.[3] Monitor the reaction by TLC or LC-MS to find the optimal balance.

Problem 2: Poor Regioselectivity (High Formation of 5-Bromo-1-methyl-1H-tetrazole)

Q: I am obtaining a significant amount of the 5-Bromo-1-methyl-1H-tetrazole isomer. How can I improve the selectivity for the desired 2-methyl product?

A: Achieving high regioselectivity is the central challenge in this synthesis. The ratio of the N1 and N2 isomers is influenced by the reaction mechanism (SN1 vs. SN2), which in turn is affected by your choice of solvent, base, and methylating agent. [4][5]

• Understanding the Mechanism:

  • An SN2-type reaction is generally favored for the formation of the 2-methyl isomer . This involves a backside attack of the tetrazolate anion on the methylating agent. This pathway is promoted by polar aprotic solvents and less sterically hindered electrophiles.

  • An SN1-type reaction , which proceeds through a carbocation intermediate, can lead to a mixture of isomers and may favor the 1-methyl isomer . This pathway is more likely with secondary or tertiary alkylating agents or under conditions that promote carbocation formation.

• Strategies for Improving N2-Selectivity:

  • Solvent Selection: The use of polar aprotic solvents like DMF or acetone generally favors the N2-alkylation.

  • Base and Counter-ion: The choice of base can influence the nucleophilicity of the different nitrogen atoms in the tetrazolate anion. Experimenting with different bases (e.g., K₂CO₃, Cs₂CO₃, NaH) can alter the isomer ratio.

  • Methylating Agent: While methyl iodide is common, other methylating agents can be considered. For example, using dimethyl carbonate, a greener methylating agent, has been reported for N-methylation of tetrazoles.[6]

  • Temperature Control: Lower reaction temperatures generally favor the thermodynamically more stable N2-isomer. Running the reaction at 0 °C or room temperature is often preferred over heating.

Data Presentation: Influence of Reaction Conditions on Isomer Ratio

Base	Solvent	Temperature (°C)	Ratio (2-methyl : 1-methyl)	Reference
K₂CO₃	Acetone	Room Temp	~ 1.2 : 1	[1]
NaH	DMF	0 to RT	Higher N2 selectivity reported	General observation from multiple sources
Cs₂CO₃	Dioxane	90	High N1 selectivity reported for indazoles	(Note: This is an analogous system, results may vary for tetrazoles)

Problem 3: Product Degradation or Unexpected Byproducts

Q: I am observing spots on my TLC that do not correspond to the starting material or the two expected isomers. What could these be?

A: While the formation of the regioisomer is the most common side reaction, other byproducts can arise from the degradation of the starting material or product, or from side reactions of the reagents.

• Thermal Decomposition of the Tetrazole Ring: Tetrazoles are nitrogen-rich compounds and can be susceptible to thermal decomposition, especially at elevated temperatures. This can lead to the elimination of nitrogen gas (N₂) or hydrazoic acid (HN₃).[7][8]

  • Troubleshooting:

    • Avoid Excessive Heat: If you are heating your reaction, try to keep the temperature as low as possible while still achieving a reasonable reaction rate. Monitor the reaction closely and stop it as soon as the starting material is consumed.

    • Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to prevent oxidative degradation.

• Side Reactions of Methyl Iodide: Methyl iodide is a reactive electrophile and can potentially react with other nucleophiles in the reaction mixture.

  • Troubleshooting:

    • Reaction with Solvent: If using DMF as a solvent, there is a possibility of the methyl iodide reacting with residual water or dimethylamine (a common impurity in DMF) to form quaternary ammonium salts. While generally a minor issue, using high-purity, dry DMF can minimize this.

    • Control Stoichiometry: Avoid using a large excess of methyl iodide, as this can increase the likelihood of side reactions.

• Impurities in the Starting 5-Bromo-1H-tetrazole: The purity of your starting material is crucial. Impurities from its synthesis can carry through and lead to unexpected byproducts.

  • Troubleshooting:

    • Purify Starting Material: If you suspect your 5-bromo-1H-tetrazole is impure, consider recrystallizing it before use.

    • Characterize Starting Material: Ensure the identity and purity of your starting material by NMR and/or melting point analysis.

III. Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis and purification of 5-Bromo-2-methyl-1H-tetrazole.

Protocol 1: Synthesis of 5-Bromo-2-methyl-1H-tetrazole

• Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), add 5-bromo-1H-tetrazole (1 equivalent).

• Solvent Addition: Add anhydrous DMF (or acetone) to the flask to dissolve the 5-bromo-1H-tetrazole. A typical concentration is 0.5-1.0 M.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Add potassium carbonate (K₂CO₃, 1.2 equivalents) portion-wise over 10-15 minutes.

• Stirring: Allow the suspension to stir at 0 °C for 30 minutes.

• Methylation: Slowly add methyl iodide (1.1 equivalents) dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Workup:

  • Quench the reaction by slowly adding cold water.

  • Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product as a mixture of 1-methyl and 2-methyl isomers.

Protocol 2: Purification of 5-Bromo-2-methyl-1H-tetrazole

• Column Chromatography:

  • Slurry Preparation: Adsorb the crude product onto a small amount of silica gel.

  • Column Packing: Pack a silica gel column with an appropriate solvent system, such as a mixture of hexanes and ethyl acetate.

  • Elution: Load the adsorbed crude product onto the column and elute with a gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate and gradually increasing to 30%). The two isomers have similar polarities, so a slow, shallow gradient is recommended for optimal separation.

  • Fraction Collection: Collect fractions and analyze by TLC to identify those containing the pure desired product. The 2-methyl isomer is typically slightly more polar than the 1-methyl isomer.

  • Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 5-Bromo-2-methyl-1H-tetrazole.

• Recrystallization:

  • Solvent Screening: If column chromatography is not desired, or for further purification, recrystallization can be attempted. Screen for a suitable solvent or solvent system in which the desired product is sparingly soluble at room temperature but highly soluble at elevated temperatures (e.g., isopropanol, acetonitrile, or a mixture of ethyl acetate and hexanes).

  • Dissolution: Dissolve the crude product in a minimal amount of the hot solvent.

  • Crystallization: Allow the solution to cool slowly to room temperature, then further cool in an ice bath or refrigerator to induce crystallization.

  • Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

IV. Visualizations

Reaction Mechanism and Side Reaction

Caption: Reaction pathway for the methylation of 5-Bromo-1H-tetrazole.

Troubleshooting Workflow for Low Yield

Caption: A step-by-step workflow for troubleshooting low product yield.

V. References

• Reynard, G., Moisan-Labelle, J., Parent, É., & Lebel, H. (2022). Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation. New Journal of Chemistry, 46(44), 21085-21091. [Link]

• CoLab. (2022). Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation.

• Jmiai, A., Guesmi, Z., El-Gharbi, R., & El-Fattah, M. (2018). Experimental and Computational Studies on N-alkylation Reaction of N-Benzoyl 5-(Aminomethyl)Tetrazole. Molecules, 23(9), 2275. [Link]

• Reynard, G., & Lebel, H. (2021). Alkylation of 5-Substituted 1H-Tetrazoles via the Diazotization of Aliphatic Amines. The Journal of Organic Chemistry, 86(18), 12452–12459. [Link]

• An, G., et al. (2015). An Environmentally Friendly Method for N-Methylation of 5-Substituted 1H-Tetrazoles with a Green Methylating Reagent: Dimethyl Carbonate. Chinese Journal of Chemistry, 33(9), 1031-1035. [Link]

• Du, Z., et al. (2012). Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. International Journal of Molecular Sciences, 13(4), 4696-4703. [Link]

• Encyclopedia.pub. (2022). Methyl Iodide. [Link]

• University of Wisconsin-Madison. (n.d.). 13C NMR Chemical Shifts. [Link]

• Sciencemadness.org. (2008). Methylation of phenolic aldehydes with MeI in DMF: 2-methoxybenzaldehyde. [Link]

• Zachariah, M. R., & Zohari, N. (2012). Decomposition of Aminotetrazole Based Energetic Materials under High Heating Rate Conditions. The Journal of Physical Chemistry A, 116(3), 1021–1028. [Link]

• Wang, J., et al. (2010). The mechanism and kinetics of decomposition of 5-aminotetrazole. Journal of Hazardous Materials, 175(1-3), 737-742. [Link]

• SIELC Technologies. (n.d.). Separation of 5-Phenyl-1H-tetrazole on Newcrom R1 HPLC column. [Link]

• Master Organic Chemistry. (2020). Comparing The SN1 vs Sn2 Reactions. [Link]

• Chad's Prep. (2020, November 5). 7.3 SN1 vs SN2 [Video]. YouTube. [Link]

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• 8. The mechanism and kinetics of decomposition of 5-aminotetrazole - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Brominated Tetrazole Derivatives

Welcome to the Technical Support Center dedicated to addressing the unique purification challenges of brominated tetrazole derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter specific hurdles in isolating these valuable compounds. The inherent properties of the tetrazole ring, combined with the presence of a bromine substituent, often necessitate a nuanced approach to purification. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols grounded in established chemical principles.

Troubleshooting Guide: Common Purification Issues & Solutions

This section directly addresses specific problems you may encounter during the purification of brominated tetrazole derivatives.

Issue 1: Poor or No Separation During Column Chromatography

Question: My brominated tetrazole derivative is streaking badly or co-eluting with impurities on a silica gel column. How can I improve the separation?

Probable Causes & Solutions:

• High Polarity: The tetrazole ring is highly polar and acidic (pKa ≈ 4.9), similar to a carboxylic acid.[1][2][3] This can lead to strong interactions with the polar silica gel stationary phase, causing streaking and poor separation.

  • Solution 1: Acidify the Mobile Phase. Adding a small amount of a volatile acid (e.g., 0.1-1% acetic acid or formic acid) to your eluent can suppress the ionization of the tetrazole ring. This reduces its interaction with the silica surface, leading to sharper peaks and better separation.

  • Solution 2: Switch to a Different Stationary Phase. If acidifying the mobile phase is ineffective or incompatible with your compound's stability, consider alternative stationary phases.

    • Reversed-Phase Chromatography (C18 or C8): This is an excellent alternative for very polar compounds.[4] A polar mobile phase (e.g., water/acetonitrile or water/methanol mixtures, often with a modifier like formic acid or TFA) is used, and the most polar compounds elute first.

    • Alumina (Neutral or Basic): For compounds that are sensitive to acidic conditions, neutral or basic alumina can be a good alternative to silica gel.

• Inappropriate Solvent System: The choice of eluent is critical for achieving good separation.

  • Solution: Systematic Solvent Screening with TLC. Before running a column, perform a thorough solvent screen using Thin Layer Chromatography (TLC).[4] Aim for an Rf value of 0.2-0.3 for your target compound in the chosen solvent system.[4] A good starting point for many tetrazole derivatives is a mixture of a non-polar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate or dichloromethane).[5][6][7]

Issue 2: The Compound Fails to Crystallize or "Oils Out" During Recrystallization

Question: I'm trying to recrystallize my crude brominated tetrazole, but it's forming an oil instead of crystals. What should I do?

Probable Causes & Solutions:

• Presence of Impurities: Significant amounts of impurities can depress the melting point of your compound and inhibit crystal lattice formation, leading to oiling out.[5]

  • Solution 1: Preliminary Purification. Before attempting recrystallization, consider a preliminary purification step, such as a quick filtration through a silica plug or an extraction, to remove gross impurities.[5]

  • Solution 2: Slow Cooling. Rapid cooling can favor oil formation over crystallization.[8][9] Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath.[5][8]

  • Solution 3: Scratching and Seeding. Induce crystallization by scratching the inside of the flask with a glass rod at the solvent line or by adding a seed crystal of the pure compound.[8]

• Inappropriate Recrystallization Solvent: The ideal solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.[8]

  • Solution: Solvent Screening. Test the solubility of your crude product in a range of solvents (e.g., ethanol, methanol, isopropanol, ethyl acetate, toluene, water) on a small scale to find the optimal one. A solvent pair (one solvent in which the compound is soluble and another in which it is insoluble) can also be effective.

Issue 3: Difficulty with Liquid-Liquid Extractions

Question: My brominated tetrazole derivative remains in the aqueous layer during extraction, even at different pH values. How can I extract it into an organic solvent?

Probable Causes & Solutions:

• Zwitterionic Character and High Polarity: The tetrazole ring's acidity and the potential for basic sites elsewhere in the molecule can lead to zwitterionic character, increasing water solubility.[10]

  • Solution 1: pH Adjustment. The acidic nature of the tetrazole ring is key. To extract it into an organic layer, you must protonate it by acidifying the aqueous layer to a pH well below the pKa of the tetrazole (typically pH 1-2) with an acid like HCl.[11] Conversely, to move it into the aqueous layer from an organic layer, you can deprotonate it with a base like NaHCO₃ or Na₂CO₃.[11]

  • Solution 2: Salting Out. If the compound remains in the aqueous phase even after pH adjustment, you can decrease its aqueous solubility by adding a high concentration of a salt, such as NaCl or (NH₄)₂SO₄, to the aqueous layer.

  • Solution 3: Use a More Polar Organic Solvent. If you are using a non-polar solvent like hexane, switch to a more polar, water-immiscible solvent like ethyl acetate, dichloromethane, or n-butanol.

Frequently Asked Questions (FAQs)

Q1: How does the bromine substituent affect the purification strategy?

A1: The bromine atom increases the molecular weight and can slightly increase the lipophilicity of the molecule. However, its primary impact is on potential side reactions during synthesis that can lead to impurities. For example, incomplete bromination or over-bromination can result in a mixture of products that are structurally very similar, making them difficult to separate. The purification strategy must be chosen to resolve these closely related compounds. High-resolution techniques like HPLC or careful gradient elution in column chromatography may be necessary.

Q2: Are brominated tetrazoles stable during purification?

A2: Tetrazoles are generally stable heterocycles. However, the stability of a specific brominated tetrazole derivative can be influenced by other functional groups in the molecule.[12] They are generally stable to mildly acidic and basic conditions used in extraction and chromatography. However, prolonged exposure to strong acids or bases, especially at elevated temperatures, should be avoided. Some N-substituted tetrazoles can be susceptible to retro [2+3] cycloaddition under certain conditions, particularly when deprotonated at the 5-position.[13]

Q3: What is the best general approach for purifying a new brominated tetrazole derivative?

A3: A multi-step approach is often most effective:

• Initial Analysis: Use TLC and ¹H NMR of the crude material to get an idea of the major components and the level of purity.

• Extraction/Wash: Perform an aqueous workup to remove inorganic salts and highly polar starting materials. Utilize the acidic nature of the tetrazole to your advantage with acid/base extractions.[11]

• Chromatography or Recrystallization: Based on the crude analysis, choose either column chromatography for complex mixtures or recrystallization for relatively pure solids (>85-90%).[5]

• Final Polish: A final recrystallization after column chromatography can often provide material of very high purity.

Experimental Protocols

Protocol 1: General Procedure for Column Chromatography

• Solvent System Selection: Use TLC to identify a solvent system that provides an Rf of ~0.2-0.3 for your brominated tetrazole derivative.[4]

• Column Packing (Slurry Method):

  • Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 10% ethyl acetate in hexane).[5]

  • Pour the slurry into a glass column with a stopcock and a cotton or glass wool plug at the bottom.

  • Allow the silica to settle, and drain the excess solvent until the solvent level is just above the silica bed.[5]

• Sample Loading:

  • Dissolve the crude compound in a minimal amount of a suitable solvent (dichloromethane is often a good choice).[5]

  • Carefully add this solution to the top of the silica gel.

• Elution:

  • Add the mobile phase to the top of the column and begin collecting fractions.

  • A gradient elution, where the polarity of the mobile phase is gradually increased, is often effective for separating complex mixtures.[5]

• Fraction Analysis: Monitor the collected fractions by TLC to identify which fractions contain the purified product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified brominated tetrazole derivative.[5]

Protocol 2: General Procedure for Recrystallization

• Solvent Selection: In a small test tube, add a small amount of your crude product and a few drops of a test solvent. Heat the mixture to boiling. An ideal solvent will dissolve the compound when hot but not at room temperature.[8][9]

• Dissolution: Place the crude brominated tetrazole derivative in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to just dissolve the solid.[8]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Once at room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.[5][9]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[5]

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining soluble impurities.[5]

• Drying: Dry the purified crystals in a vacuum oven.

Visualizations

References

• Benchchem. Technical Support Center: Method Refinement for Enhancing the Purity of Tetrazole Derivatives.
• Google Patents. US20110184187A1 - Process for the preparation of tetrazole derivatives from organo boron and organo aluminium azides.
• Google Patents. US20070043098A1 - Process for the preparation of tetrazole derivatives from organo boron and organo aluminium azides.
• Benchchem. Technical Support Center: Column Chromatography of Polar Tetrazole Derivatives.
• YouTube. Recrystallization. (2020-01-10).
• Atlantis Press. Progress on the Extraction Techniques of Bromine.
• Chemistry Stack Exchange. Extraction of a pyridine tetrazole from the aqueous phase. (2014-04-04).
• YouTube. Organic Chemistry Lab: Recrystallization. (2007-11-28).
• Frontiers. Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy.
• NIH. Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. (2025-12-08).
• ResearchGate. Tetrazoles: A new class of compound for crystallization modification. (2025-08-10).
• Regio- and enantioselective formation of tetrazole-bearing quaternary stereocenters via palladium-catalyzed allylic amination.
• PubMed Central. Synthesis and Stereochemical Characterization of a Novel Chiral α-Tetrazole Binaphthylazepine Organocatalyst. (2022-08-11).
• Synthesis, single crystal analysis, biological and docking evaluation of tetrazole derivatives. (2018-09-17).
• The Royal Society of Chemistry. Separation, purification and identification of the components of a mixture.
• Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance.
• ResearchGate. Overcoming the Challenges of Making a Single Enantiomer N-1 Substituted Tetrazole Prodrug Using a Tin-Mediated Alkylation and Enzymatic Resolution.
• The stability of chlorinated, brominated, and iodinated haloacetamides in drinking water. (2018-10-01).
• International Journal of Advanced Chemistry Research. Synthesis, characterization and biological evaluation of tetrazole derivatives.
• ResearchGate. ChemInform Abstract: Synthesis, Properties, and Structure of Tetrazoles: Certain Achievements and Prospects. (2025-08-09).
• Organic Chemistry Portal. Synthesis of 1H-tetrazoles.
• ACS Publications. Functionalization of 1N-Protected Tetrazoles by Deprotonation with the Turbo Grignard Reagent | The Journal of Organic Chemistry. (2022-01-26).
• PubMed. Solubility and stability of tetrazepam in mixed micelles.
• MDPI. Systematic Study of Quaternary Ammonium Cations for Bromine Sequestering Application in High Energy Density Electrolytes for Hydrogen Bromine Redox Flow Batteries.

Sources

• 1. Frontiers | Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy [frontiersin.org]
• 2. Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, single crystal analysis, biological and docking evaluation of tetrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. rsc.org [rsc.org]
• 7. Synthesis and Stereochemical Characterization of a Novel Chiral α-Tetrazole Binaphthylazepine Organocatalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. youtube.com [youtube.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. US20110184187A1 - Process for the preparation of tetrazole derivatives from organo boron and organo aluminium azides - Google Patents [patents.google.com]
• 12. Solubility and stability of tetrazepam in mixed micelles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 1,5-Disubstituted Tetrazoles

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 1,5-disubstituted tetrazoles. This guide is designed to provide practical, field-proven insights to help you navigate the common challenges encountered during synthesis, improve your reaction yields, and ensure the purity of your final compounds. As bioisosteres of cis-amide bonds and carboxylic acids, 1,5-disubstituted tetrazoles are pivotal in medicinal chemistry and materials science.[1][2][3] However, their synthesis is not without its complexities. This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and the latest research.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis of 1,5-disubstituted tetrazoles, providing potential causes and actionable solutions.

Q1: Why is my reaction yield consistently low or non-existent?

Low yield is the most common issue, often stemming from suboptimal reaction conditions or reagent choice. Let's break down the potential culprits.

Potential Cause 1: Inappropriate Solvent Choice or Reaction Conditions

The polarity and boiling point of the solvent have a profound impact on reagent solubility and reaction kinetics. The choice of solvent is highly dependent on the specific synthetic route.

• Scientific Rationale: For [3+2] cycloadditions involving sodium azide, polar aprotic solvents like DMSO and DMF are often superior as they effectively solvate the cation (Na+) while leaving the azide anion (N₃⁻) relatively free and nucleophilic.[4][5] In contrast, protic solvents like methanol can solvate the azide anion, reducing its reactivity, while non-polar solvents like toluene may not adequately dissolve the azide salt.[4][5][6]

• Solution:

  • Solvent Screening: If experiencing low yields, perform a solvent screen. As demonstrated in studies with cobalt-catalyzed cycloadditions, switching from toluene (15% yield) or methanol (20% yield) to DMF (80% yield) or DMSO (99% yield) can dramatically improve the outcome.[4][5]

  • Temperature and Time Optimization: Prolonged reaction times at high temperatures can lead to thermal decomposition of the tetrazole product, reducing the isolated yield.[4][5] It is crucial to monitor the reaction by TLC or LC-MS to determine the optimal reaction time, avoiding unnecessary heating.

  • Consider Greener Alternatives: For Ugi-azide reactions, methanol is a common choice.[1][7] However, aqueous conditions using surfactants like tetradecyltrimethylammonium bromide (TTAB) have been developed as a greener approach, providing a hydrophobic micellar environment for the reaction to proceed.[1]

Solvent	Typical Yield (%)[4][5]	Rationale
DMSO	~99%	High polarity, aprotic. Excellent for dissolving NaN₃.
DMF	~80%	High polarity, aprotic. Good alternative to DMSO.
Acetonitrile	~50%	Moderate polarity, aprotic.
Methanol	~20%	Protic solvent, can reduce azide nucleophilicity.
Toluene	~15%	Non-polar, poor solubility for azide salts.[6]

Potential Cause 2: Ineffective Catalyst or Reagent Stoichiometry

Many modern tetrazole syntheses rely on catalysts to overcome the high activation energy of the cycloaddition.

• Scientific Rationale: Catalysts, such as Lewis acids (e.g., Zn(II), Co(II)) or phase-transfer catalysts (e.g., tetrabutylammonium bromide), activate the nitrile or amide precursor, making it more susceptible to nucleophilic attack by the azide.[4][8][9] An excess of the azide source is often necessary to drive the reaction to completion, but a large excess can complicate purification.[10][11]

• Solution:

  • Select an Appropriate Catalyst: For [3+2] cycloadditions of nitriles, zinc salts (like Zn(OTf)₂) are effective and versatile.[9] For syntheses starting from amides, activation with reagents like POCl₃ is required.[10][11] When dealing with biphasic systems, a phase-transfer catalyst is essential.[8]

  • Optimize Catalyst Loading: Start with the catalyst loading suggested in the literature (often 1-10 mol%).[4][12] Both insufficient and excessive catalyst can be detrimental.

  • Adjust Stoichiometry: For continuous flow processes, a slight excess of the azide source (e.g., trimethylsilyl azide) has been shown to be crucial for achieving a clean and rapid reaction.[10][11] For batch reactions with sodium azide, using 1.2 to 1.5 equivalents is a common starting point.[4][5]

dot

Caption: Troubleshooting decision tree for low reaction yield.

Q2: I'm getting a mixture of products, particularly isomers. How can I improve selectivity?

Product mixtures often arise from the ambident nature of the tetrazolate anion, which can be alkylated at either the N1 or N2 position, leading to 1,5- and 2,5-disubstituted isomers, respectively.

• Scientific Rationale: The ratio of 1,5- to 2,5-disubstituted isomers is influenced by steric and electronic factors.[13] Bulky substituents at the C5 position of the tetrazole ring tend to favor alkylation at the less sterically hindered N2 position.[13] The choice of electrophile and reaction conditions also plays a critical role.

• Solution:

  • Modify the Electrophile: Some electrophiles show a higher preference for one position. For example, reacting tetrazolate salts with 2,4′-dibromoacetophenone has been shown to yield the 2,5-disubstituted derivative as the sole isomer, likely due to a combination of steric and electronic effects.[13]

  • Control Reaction Conditions: While challenging, solvent and counter-ion choice can sometimes influence the isomer ratio.

  • Purification: If a mixture is unavoidable, careful purification by column chromatography is often required to separate the isomers.[8][13] Their different polarity usually makes this feasible.

Q3: My Ugi-azide reaction is forming a significant amount of a 1-substituted tetrazole side product. How can I prevent this?

This side product arises from a competing reaction pathway.

• Scientific Rationale: In the Ugi-azide reaction, hydrazoic acid (HN₃) is generated in situ. This HN₃ can undergo a [3+2] cycloaddition directly with the isocyanide component to form a 1-substituted tetrazole.[3] This pathway competes with the main Ugi mechanism where the isocyanide adds to the iminium ion.

• Solution:

  • Control Stoichiometry and Temperature: This side reaction is known to be slow at low temperatures and without an acid catalyst when stoichiometric amounts of the azide source are used.[3] Running the Ugi-azide reaction at room temperature or below and avoiding a large excess of the azide source can help minimize the formation of this byproduct to less than 5%.[3]

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 1,5-disubstituted tetrazoles?

There are two main, highly versatile methods for synthesizing this class of compounds.

• [3+2] Cycloaddition: This is a classic and widely used method involving the reaction of an organonitrile (R-C≡N) with an azide source (like NaN₃ or TMSN₃). This reaction often requires a catalyst (e.g., Lewis acids) and heat to proceed efficiently.[1][14] A variation involves starting with an amide, which is converted in situ to a more reactive intermediate (like an imidoyl chloride) before reacting with the azide.[10]

• Ugi-Azide Reaction: This is a four-component reaction (4CR) that combines an aldehyde, an amine, an isocyanide, and an azide source (typically TMSN₃, which generates HN₃).[7][14] It is exceptionally powerful for generating molecular diversity, as three of the four starting materials can be varied easily to create large libraries of compounds.[7][15][16]

dot

Caption: Generalized mechanism of the Ugi-Azide reaction.[7]

Q2: What are the critical safety precautions when using azide reagents?

Working with azides requires strict adherence to safety protocols due to their potential hazards.

• Hydrazoic Acid (HN₃): Sodium azide (NaN₃) and trimethylsilyl azide (TMSN₃) react with acid to produce hydrazoic acid. HN₃ is highly toxic, volatile, and dangerously explosive. All reactions should be performed in a well-ventilated fume hood, and acidic conditions should be carefully controlled.

• Heavy Metal Azides: Avoid contact of azide solutions with heavy metals (e.g., lead, copper, mercury, silver, zinc). Heavy metal azides are shock-sensitive primary explosives. Use non-metal spatulas and avoid glassware with lead or copper-containing components.

• Waste Disposal: Quench any residual azide before disposal. A common method is the careful addition of a sodium nitrite solution followed by acidification to destroy the azide, but always follow your institution's specific waste disposal procedures.

Q3: Can I perform these syntheses using "green chemistry" principles?

Yes, significant progress has been made in developing more environmentally benign methods.

• Aqueous Synthesis: Ugi-azide reactions have been successfully performed in water using surfactants, eliminating the need for volatile organic solvents.[1]

• Alternative Energy Sources: Ultrasound irradiation and microwave-assisted synthesis have been employed to accelerate reactions, often leading to shorter reaction times, milder conditions, and improved yields.[12][17][18]

• Catalysis: The use of reusable, heterogeneous nanocatalysts is an active area of research, aiming to reduce waste and simplify product purification.[12][13]

Experimental Protocols

Protocol 1: Synthesis of 1,5-Disubstituted Tetrazole via Phase-Transfer Catalysis

This protocol is adapted from a general method for synthesizing 1,5-disubstituted tetrazoles from imidoylbenzotriazoles, which are stable precursors.[8]

• Reagent Preparation: In a round-bottom flask, dissolve the imidoylbenzotriazole (1.0 equiv) in dichloromethane (DCM).

• Reaction Setup: Add an aqueous solution of sodium azide (NaN₃, ~1.5 equiv) to the DCM solution.

• Catalyst Addition: Add a catalytic amount of tetrabutylammonium bromide (TBAB, ~0.1 equiv).

• Reaction: Stir the biphasic mixture vigorously at room temperature. The reaction is typically rapid, often completing within 30 minutes.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is fully consumed.

• Workup: Separate the organic layer. Wash it with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) and filter.

• Purification: Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the pure 1,5-disubstituted tetrazole.

Protocol 2: General Procedure for the Ugi-Azide Four-Component Reaction

This protocol is a generalized procedure based on several reported methods.[7][18]

• Reagent Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 equiv) in anhydrous methanol (MeOH).

• Sequential Addition: To the stirred solution, sequentially add the aldehyde (1.0 equiv), the isocyanide (1.0 equiv), and azidotrimethylsilane (TMSN₃, 1.0-1.2 equiv). Note: Add TMSN₃ carefully in a fume hood.

• Reaction: Stir the mixture at room temperature. Reaction times can vary from a few hours to overnight (e.g., 7-24 hours).[18]

• Monitoring: Monitor the reaction by TLC or LC-MS to confirm the consumption of the limiting reagent.

• Workup: Once the reaction is complete, remove the solvent under reduced pressure. Dilute the residue with a suitable organic solvent (e.g., ethyl acetate or DCM) and wash with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to obtain the desired 1,5-disubstituted tetrazole.

dot

Caption: General workflow for the Ugi-Azide synthesis.

References

• Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)
• Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex. PubMed Central.
• Efficient Synthesis of 1,5-Disubstituted Tetrazoles. Organic Chemistry Portal.
• Synthesis of 1,5-Disubstituted Tetrazoles in Aqueous Micelles at Room Temper
• Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements. RSC Publishing.
• Effect of solvent on the synthesis of 5-phenyl 1H-tetrazole.
• Effect of solvents and temperature for synthesis of 5-phenyl-1H-tetrazole
• Synthesis of 2-aryl-2H-tetrazoles via a regioselective [3+2] cycloaddition reaction. NIH.
• Synthesis of 1H-tetrazoles. Organic Chemistry Portal.
• Efficient Synthesis of 1,5-disubstituted-1H-tetrazoles by an Ugi-azide Process. Journal of the Mexican Chemical Society.
• Synthesis of 1,5 and 2,5-disubstituted tetrazoles and their evaluation as antimicrobial agents. Nanomedicine Research Journal.
• Intensified Continuous Flow Synthesis and Workup of 1,5-Disubstituted Tetrazoles Enhanced by Real-Time Process Analytics. Organic Process Research & Development.
• Ultrasound Assisted Synthesis of 1,5-Disubstituted Tetrazoles Containing Propargyl or 2-Azidophenyl Moieties via Ugi-Azide Reaction. MDPI.
• Synthesis of 1,5-disubstituted tetrazole-1,2,3 triazoles hybrids via Ugi-azide/CuAAC.
• Synthesis of 1, 5‐ Disubstituted Tetrazole via Ugi Azide Reaction: An Asymmetric Induction Approach. Semantic Scholar.
• Tetrazoles via Multicomponent Reactions. Chemical Reviews.
• Synthesis of Novel bis-1,5-Disubstituted-1H-Tetrazoles by an Efficient Catalyst-Free Ugi-Azide Repetitive Process. Molecules.
• Intensified Continuous Flow Synthesis and Workup of 1,5-Disubstituted Tetrazoles Enhanced by Real-Time Process Analytics. Magritek.
• Reaction mechanism for tetrazole via [3+2] cycloaddition.
• Cycloaddition strategy for the synthesis of tetrazoles.
• Synthesis of the 1,5-disubstituted tetrazole-methanesulfonylindole hybrid system via high-order multicomponent reaction. Beilstein Journal of Organic Chemistry.
• 1,5-Disubstituted Tetrazoles: Synthesis and Characteriz
• Fused Tetrazoles as Azide Surrogates in Click Reaction: Efficient Synthesis of N-Heterocycle-Substituted 1,2,3-Triazoles. Organic Letters.
• Synthesis of the 1,5-disubstituted tetrazole-methanesulfonylindole hybrid system via high-order multicomponent reaction. PubMed Central.
• Synthesis and Evaluation of 1,5-Disubstituted Tetrazoles as Rigid Analogues of Combretastatin A-4 with Potent Antiproliferative and Antitumor Activity. PubMed Central.
• Multi-Gram Synthesis of Enantiopure 1,5-Disubstituted Tetrazoles Via Ugi-Azide 3-Component Reaction. MDPI.
• One-Pot Synthesis of Tetrazole–Triazole Bis-Heterocycles via Ugi–Azide Reaction. MDPI.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Efficient Synthesis of 1,5-disubstituted-1H-tetrazoles by an Ugi-azide Process [scielo.org.mx]
• 8. Efficient Synthesis of 1,5-Disubstituted Tetrazoles [organic-chemistry.org]
• 9. 1H-Tetrazole synthesis [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. 216. Intensified Continuous Flow Synthesis and Workup of 1,5-Disubstituted Tetrazoles Enhanced by Real-Time Process Analytics - Magritek [magritek.com]
• 12. Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05955F [pubs.rsc.org]
• 13. nanomedicine-rj.com [nanomedicine-rj.com]
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• 15. researchgate.net [researchgate.net]
• 16. Synthesis of 1, 5‐ Disubstituted Tetrazole via Ugi Azide Reaction: An Asymmetric Induction Approach | Semantic Scholar [semanticscholar.org]
• 17. Ultrasound Assisted Synthesis of 1,5-Disubstituted Tetrazoles Containing Propargyl or 2-Azidophenyl Moieties via Ugi-Azide Reaction [mdpi.com]
• 18. Synthesis of Novel bis-1,5-Disubstituted-1H-Tetrazoles by an Efficient Catalyst-Free Ugi-Azide Repetitive Process - PMC [pmc.ncbi.nlm.nih.gov]

managing humidity and moisture sensitivity in tetrazole reactions

<-4>

A Guide to Managing Humidity and Moisture Sensitivity

Welcome to the Technical Support Center for drug development professionals, researchers, and scientists. As a Senior Application Scientist, I've designed this guide to provide in-depth, field-proven insights into one of the most critical variables in tetrazole synthesis: moisture. This resource is structured to help you both proactively manage and reactively troubleshoot issues arising from humidity and water contamination.

Part 1: Proactive Moisture Management (FAQs)

This section addresses the fundamental principles and preventative measures for ensuring your reactions are set up for success from the start.

Q1: Why are tetrazole reactions, particularly the [3+2] cycloaddition, so sensitive to moisture?

A: The sensitivity of tetrazole synthesis, especially the common [3+2] cycloaddition between an organonitrile and an azide (like sodium azide, NaN₃), stems from several mechanistic factors:

• Interference with Catalysts: Many modern tetrazole syntheses use Lewis acid catalysts (e.g., zinc or cobalt salts) to activate the nitrile group, making it more susceptible to nucleophilic attack by the azide.[1][2] Water is a Lewis base and can compete with the nitrile for coordination to the catalyst, effectively deactivating it and stalling the reaction.

• Protonation of Reagents: In reactions that are not run in water, the presence of moisture can lead to unwanted side reactions.[1] Water can protonate the azide anion (N₃⁻), reducing its nucleophilicity.

• Formation of Hydrazoic Acid: Sodium azide can react with water or other protic sources to form hydrazoic acid (HN₃).[3][4][5] While HN₃ is a key intermediate in some mechanisms, its uncontrolled formation in non-aqueous environments can alter the reaction pathway and presents a significant safety hazard, as it is a highly toxic and explosive gas.[3][4][6]

• Hydrolysis of Intermediates or Products: While the tetrazole ring itself is generally stable, certain functional groups on the starting materials or the final product can be susceptible to hydrolysis under reaction conditions, especially if elevated temperatures are used.[1][7]

Q2: What are the essential first steps for preparing a moisture-sensitive reaction?

A: The foundation of a successful anhydrous reaction is meticulous preparation of your environment and materials.

• Glassware Preparation: All glassware must be rigorously dried. The standard procedure is to oven-dry it at >120°C overnight and allow it to cool in a desiccator over a drying agent or under a vacuum.[8]

• Solvent Dehydration: Never assume a commercial "anhydrous" solvent is perfectly dry, especially if the bottle has been opened before.[9] Solvents must be freshly dried using appropriate methods. For instance, acetonitrile, a common solvent for these reactions, can be effectively dried by storing it over activated 3 Å molecular sieves or by distillation from calcium hydride (CaH₂).[10]

• Reagent Handling: Reagents like sodium azide and any catalysts used can be hygroscopic.[11][12] They should be stored in a desiccator and handled quickly in the driest environment possible, ideally within a glovebox.

Q3: How do I choose the right drying agent for my solvent or reaction mixture?

A: The choice of drying agent depends on the solvent, the reagents present, and the required level of dryness. A poor choice can be ineffective or even react with your materials.

Drying Agent	Capacity	Speed	Efficiency (Final H₂O ppm)	Compatibility Notes
Magnesium Sulfate (MgSO₄)	High	Fast	Medium-High	Generally useful, slightly acidic.[13][14]
Sodium Sulfate (Na₂SO₄)	Very High	Slow	Low	Neutral and inexpensive, but not for achieving ultra-dry conditions.[13] Unstable above 32°C.
Calcium Sulfate (CaSO₄, Drierite®)	Low	Very Fast	High	Mostly inert and efficient, but has low capacity.[13]
Molecular Sieves (3Å or 4Å)	High	Medium-Fast	Very High	Excellent for achieving very low water content (<10 ppm).[10] Must be activated (heated under vacuum) before use.
Calcium Hydride (CaH₂)	High	Medium	Very High	Reactive; used for drying solvents by distillation. Reacts with water to produce H₂ gas. Incompatible with acidic compounds, alcohols, and some esters.[10][13]
Phosphorus Pentoxide (P₄O₁₀)	High	Fast	Very High	Extremely efficient but strongly acidic and can be difficult to handle.[13] Forms a viscous layer that can trap solvent.

Table 1: Comparison of common laboratory drying agents.

Q4: What is the best way to handle and weigh hygroscopic reagents like sodium azide?

A: Handling hygroscopic solids requires minimizing their exposure to the atmosphere.[15]

• Ideal Method (Glovebox): The best practice is to handle and weigh the reagent inside an inert atmosphere glovebox.[12]

• Practical Method (Benchtop): If a glovebox is unavailable, work quickly. Have all materials ready. Open the reagent container, quickly take a slightly larger amount than needed into a pre-weighed, dry, sealed vial. Close the main container immediately. Weigh the vial, then quickly transfer the solid to the reaction flask under a positive pressure of inert gas (e.g., argon or nitrogen).[5]

• Safety First: Always wear appropriate personal protective equipment (PPE), including double gloves and safety goggles.[3][5] Sodium azide is extremely toxic.[3][5][6] Avoid using metal spatulas, as sodium azide can react with heavy metals to form shock-sensitive and explosive metal azides.[4][5][6] Use plastic or ceramic spatulas.[5][6]

Part 2: Reactive Troubleshooting Guide

This section provides a logical framework for diagnosing and solving problems when a tetrazole reaction fails or gives poor results.

Q5: My [3+2] cycloaddition reaction is not starting, or the yield is very low. How do I determine if moisture is the problem?

A: When a reaction fails, a systematic approach is needed. Moisture is a frequent culprit.[1][16]

Below is a troubleshooting workflow to help diagnose the issue.

A decision tree for troubleshooting failed tetrazole reactions.

Q6: I suspect my solvent is wet. How can I confirm this and what is the protocol for properly drying it?

A: Visual inspection is not enough. A solvent can contain hundreds of ppm of water and still appear clear.

• Confirmation: The gold standard for quantifying trace amounts of water in organic solvents is Karl Fischer titration.[17][18][19][20][21] This method is highly accurate and can detect water levels down to the ppm range.[19] Both volumetric and coulometric methods are available, with the coulometric method being more suitable for very low water content (<1000 ppm).[17][19]

• Protocol for Drying Solvents with Molecular Sieves:

  • Activation: Place a sufficient quantity of 3Å or 4Å molecular sieves in a flask. Heat to >250°C under a high vacuum for several hours. Allow to cool to room temperature under vacuum or in a desiccator.

  • Drying: Add the activated sieves (approx. 5-10% w/v) to your solvent in a suitable flask (e.g., a Winchester bottle).

  • Equilibration: Seal the flask and allow it to stand for at least 24 hours.[10] Swirl occasionally.

  • Storage: Store the solvent over the sieves. When you need to use the solvent, withdraw it using a dry syringe or cannula under a positive pressure of inert gas.[22]

Q7: I'm performing the reaction under an inert atmosphere, but I still suspect moisture contamination. What could be going wrong?

A: An inert atmosphere is only as good as the technique used to create and maintain it. Common pitfalls include:

• Insufficient Purging: Simply flushing the flask with nitrogen for a few seconds is not enough. A more robust method is to perform several vacuum/backfill cycles.[23] This involves evacuating the reaction flask with a vacuum pump and then refilling it with a high-purity inert gas, repeated at least three times.[23]

• Leaks in the System: Check all joints, septa, and tubing for leaks. Ensure joints are properly greased (if applicable) and that septa are not old or punctured multiple times.

• Contaminated Gas Source: The inert gas itself can be a source of moisture. Use a high-purity grade of nitrogen or argon and consider passing it through a drying column (e.g., filled with Drierite® or P₄O₁₀) before it enters your manifold.[8]

Below is a diagram illustrating a standard setup for maintaining an inert atmosphere.

Key components for maintaining an anhydrous, inert atmosphere.

By diligently applying these proactive and reactive strategies, you can significantly improve the reliability and success rate of your moisture-sensitive tetrazole reactions.

References

• Troubleshooting low conversion rates in nitrile to tetrazole reactions. Benchchem.
• Karl Fischer water content titr
• Water content in organic solvents - Titr
• Karl Fischer titr
• Guides. Chemistry LibreTexts.
• Water Determin
• Sodium Azide and Hydrazoic Acid in Workplace
• Sodium Azide. Environment, Health & Safety, University of Michigan.
• Refluxing Under an Inert Atmosphere. The Schlenk Line Survival Guide.
• Lab Safety Guideline: Sodium Azide. University of Tennessee Health Science Center.
• Standard Operating Procedure Safe Handling of Azido Compounds. University of New Mexico Chemistry Department.
• Water Determination (Karl Fischer Method). Japanese Pharmacopoeia.
• Solvent drying and drying agents. Delloyd's Lab-Tech Chemistry resource.
• Chemical/Laboratory Techniques: Schlenk line. University of Groningen.
• Sodium Azide NaN3. Division of Research Safety, University of Illinois.
• Preparing an inert atmosphere reaction vessel with only an input?. Chemistry Stack Exchange.
• 3.2: Drying Agents. Chemistry LibreTexts.
• Setting up a Schlenk line. University of York Chemistry Teaching Labs.
• Troubleshooting guide for Tetrazole functionaliz
• Best practices for drying and handling hygroscopic reagents in Ethyl 3-oxocyclohexanecarboxyl
• Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry.
• How do you handle hygroscopic salts?.
• Using drying agents. University of Alberta Chemistry Department.
• Drying Organic Solutions.
• Mastering Moisture-Sensitive Chemicals: Safety and Best Practices. NINGBO INNO PHARMCHEM CO.,LTD.
• Enzymatic hydrolysis of esters containing a tetrazole ring. PubMed.
• How do you handle hygroscopic solutes in the lab?. TutorChase.
• How To: Store Reagents. Department of Chemistry, University of Rochester.
• Tetrazoles via Multicomponent Reactions. Chemical Reviews.
• TETRAZOLES: SYNTHESIS, STRUCTURES, PHYSICO-CHEMICAL PROPERTIES AND APPLIC
• Photochemical Transformations of Tetrazole Derivatives: Applic
• Synthetic routes to tetrazole compounds based on OTC m
• Hydrolysis of tetrazole analog of clofibric acid in vivo..
• Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society.
• Problem with tetrazole form
• Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex. PubMed Central.
• Reaction mechanism for tetrazole via [3+2] cycloaddition.
• Synthesis of 1-Substituted 1H-1,2,3,4-Tetrazoles Using Biosynthesized Ag/Sodium Borosilic
• The [3+2]Cycloaddition Reaction. University of California, Irvine.
• Synthesis of 1H-tetrazoles. Organic Chemistry Portal.
• Salts of 1H‐Tetrazole – Synthesis, Characterization and Properties.
• Synthesis of 2-aryl-2H-tetrazoles via a regioselective [3+2] cycloaddition reaction. PubMed.
• Tetrazoles via Multicomponent Reactions. PubMed.

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Technical Support Center: Overcoming Low Reactivity of Aliphatic Nitriles in Tetrazole Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with the synthesis of 5-substituted-1H-tetrazoles from aliphatic nitriles. The intrinsic low reactivity of aliphatic nitriles compared to their aromatic counterparts often leads to suboptimal yields and sluggish reaction rates. This document provides in-depth troubleshooting strategies, detailed experimental protocols, and a comprehensive FAQ section to address these specific issues.

I. Frequently Asked Questions (FAQs)

Q1: Why is my aliphatic nitrile not reacting or giving a very low yield?

Aliphatic nitriles are generally less reactive than aromatic nitriles in [2+3] cycloaddition reactions with azides. This is primarily due to the electron-donating nature of alkyl groups, which decreases the electrophilicity of the nitrile carbon, making it less susceptible to nucleophilic attack by the azide ion.[1][2] Steric hindrance around the nitrile group can also significantly impede the reaction.[1]

Q2: I'm observing the formation of byproducts. What are they and how can I minimize them?

A common byproduct is the corresponding carboxylic acid, resulting from the hydrolysis of the nitrile, especially under harsh acidic or basic conditions in the presence of water.[2] To minimize this, ensure anhydrous reaction conditions if your protocol is not explicitly aqueous. Another possibility is the decomposition of the azide source at high temperatures, which can lead to complex reaction mixtures.

Q3: Can I use the same catalyst for both aliphatic and aromatic nitriles?

While some catalysts are effective for both, aliphatic nitriles often require more potent catalytic systems or more forcing conditions to achieve comparable yields to aromatic nitriles.[1][3] Lewis acids like zinc salts (e.g., ZnBr₂ or ZnCl₂) are commonly used and have shown broad applicability.[4][5][6] However, screening different catalysts is often necessary to find the optimal choice for a specific aliphatic nitrile.[1]

Q4: Is it possible to run this reaction in a "green" solvent like water?

Yes, and it can be highly effective. The use of water as a solvent with zinc salt catalysts offers a safer and more environmentally friendly alternative to traditional organic solvents.[4] This method can be successful for a wide range of nitriles, including unactivated alkyl nitriles.[3][4] The reaction in water often proceeds at a slightly alkaline pH, which minimizes the risk of generating hazardous hydrazoic acid.[4]

Q5: What are the main safety precautions I should take when working with azides?

Sodium azide is highly toxic. Handle it with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood. Avoid contact with acids, as this can generate highly toxic and explosive hydrazoic acid (HN₃).[4][7] Also, be cautious of heavy metal azides, which can be explosive. When the reaction is complete, it is crucial to quench any residual azide.

II. Troubleshooting Guides

This section provides detailed solutions to common problems encountered during the synthesis of tetrazoles from low-reactivity aliphatic nitriles.

Problem 1: Low to No Conversion of the Starting Nitrile

Possible Causes & Solutions:

• Insufficient Nitrile Activation: The energy barrier for the cycloaddition is too high.

  • Solution 1: Enhance Catalysis. Switch to a stronger Lewis acid or increase the catalyst loading. Zinc salts like ZnBr₂ are generally more effective than ZnCl₂.[1] Consider heterogeneous catalysts like silica sulfuric acid, which can be easily removed after the reaction.[7]

  • Solution 2: Increase Reaction Temperature. Gradually increase the reaction temperature in increments of 10-20 °C. Monitor the reaction for any signs of decomposition.

  • Solution 3: Employ Microwave Irradiation. Microwave heating can dramatically reduce reaction times from hours to minutes and significantly improve yields for unreactive nitriles.[8][9][10]

• Inappropriate Solvent: The reactants may not be sufficiently soluble, or the solvent may not be suitable for the reaction mechanism.

  • Solution: High-boiling polar aprotic solvents like DMF and DMSO are often effective for this reaction as they can dissolve the reactants and facilitate the cycloaddition.[11] For a greener approach, consider the aqueous system with zinc salts as described by Sharpless and co-workers.[4]

• Insufficient Reaction Time: The reaction may simply be slow.

  • Solution: Monitor the reaction progress using a suitable analytical technique like TLC, GC, or NMR. Extend the reaction time until the consumption of the starting material plateaus. For some aliphatic nitriles, reaction times of up to 48 hours may be necessary under conventional heating.[11]

Problem 2: Reaction Stalls or Incomplete Conversion

Possible Causes & Solutions:

• Catalyst Deactivation: Impurities in the starting materials or solvent (e.g., water in a non-aqueous reaction) can deactivate the catalyst.

  • Solution: Ensure all starting materials and the solvent are pure and dry if using a non-aqueous protocol. Consider adding the catalyst in portions throughout the reaction.

• Equilibrium Limitations: In some cases, an equilibrium may exist between the reactants and the product.

  • Solution: Drive the reaction to completion by removing a byproduct if possible, although this is not typically feasible in this reaction. A more practical approach is to use a slight excess of the azide source (e.g., 1.2-1.5 equivalents of sodium azide).

Visualizing the Problem-Solving Workflow

Caption: Troubleshooting workflow for low-yield tetrazole synthesis.

III. Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis in DMF

This protocol is particularly effective for unreactive aliphatic nitriles.[8]

Materials:

• Aliphatic nitrile (1.0 mmol)

• Sodium azide (NaN₃) (1.2 mmol)

• Triethylamine hydrochloride (Et₃N·HCl) (1.2 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (3 mL)

• Microwave reactor vial (10 mL) with a stirrer bar

Procedure:

• To the microwave reactor vial, add the aliphatic nitrile, sodium azide, and triethylamine hydrochloride.

• Add anhydrous DMF and seal the vial with a cap.

• Place the vial in the microwave reactor.

• Irradiate the mixture at 130 °C for 2 hours.

• After cooling to room temperature, carefully quench the reaction by adding 10 mL of 1M HCl.

• Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: Zinc-Catalyzed Synthesis in Water

This method is a greener and safer alternative, suitable for a broad range of aliphatic nitriles.[4]

Materials:

• Aliphatic nitrile (1.0 mmol)

• Sodium azide (NaN₃) (1.2 mmol)

• Zinc bromide (ZnBr₂) (0.5 mmol)

• Deionized water (2 mL)

• Round-bottom flask with a reflux condenser and stirrer bar

Procedure:

• In the round-bottom flask, dissolve the aliphatic nitrile, sodium azide, and zinc bromide in water.

• Heat the mixture to reflux (approximately 100-110 °C) with vigorous stirring.

• Maintain reflux for 24-48 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and acidify to pH 2-3 with 3M HCl.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) (3 x 15 mL).

• Combine the organic extracts, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the product as needed.

Comparative Data for Different Methodologies

Method	Catalyst	Solvent	Temperature (°C)	Time	Typical Yield (%)	Reference
Conventional	Et₃N·HCl	DMF	130	40 h	60-85	[8]
Microwave	Et₃N·HCl	DMF	130	2 h	85-93	[8]
Green (Aqueous)	ZnBr₂	Water	100-110	24-48 h	70-90	[4]
Heterogeneous	Silica Sulfuric Acid	DMF	Reflux	6-10 h	72-95	[7]

IV. Mechanistic Considerations

The synthesis of tetrazoles from nitriles and azides is a formal [2+3] cycloaddition.[12] The mechanism can vary depending on the reaction conditions. In many cases, particularly with Lewis or Brønsted acid catalysis, the reaction proceeds through the activation of the nitrile.[3] The catalyst coordinates to the nitrile nitrogen, increasing its electrophilicity and facilitating the nucleophilic attack of the azide anion.[5] This is followed by cyclization to form the tetrazole ring.

Reaction Mechanism Diagram

Caption: Simplified mechanism of catalyzed tetrazole synthesis.

By understanding the underlying principles of reactivity and employing the targeted strategies outlined in this guide, researchers can effectively overcome the challenges associated with the use of low-reactivity aliphatic nitriles in tetrazole synthesis, leading to improved yields and more efficient workflows.

References

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2002). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society. Available at: [Link]

• Yoneyama, H., Usami, Y., Komeda, S., & Harusawa, S. (2013). Efficient Transformation of Inactive Nitriles into 5-Substituted 1H-Tetrazoles Using Microwave Irradiation and Their Applications. Synthesis. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-tetrazoles. Available at: [Link]

• Streamlined Green Synthesis and Process Optimization for Tetrazole Derivatives Via Metal-Free Reactions. (2024). ResearchGate. Available at: [Link]

• Du, Z., Si, C., Li, Y., Wang, Y., & Lu, J. (2011). Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. Molecules. Available at: [Link]

• Aronson, J., Gelbaum, C., Griffith, K., Faris, J., Moihdeen, A. B., Patel, M., ... & Eckert, C. A. (2022). Synthesis of 5-Substituted Tetrazoles: Reaction of Azide Salts with Organonitriles Catalyzed by Trialkylammonium Salts in Non-polar Media. Organic Process Research & Development. Available at: [Link]

• The Future of Tetrazole Synthesis: Alternatives to Tributyltin Azide. (2026). ChemBeq. Available at: [Link]

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry. Available at: [Link]

• Jaiswal, S., Dwivedi, J., Kishore, D., & Sharma, S. (2024). Green Methodologies for Tetrazole Synthesis from Different Starting Materials: A Recent Update. Current Organic Chemistry. Available at: [Link]

• Zhou, Y., Yao, C., Ni, R., & Yang, G. (2010). Amine salt-catalyzed synthesis of 5-substituted 1H-tetrazoles from nitriles. Synthetic Communications. Available at: [Link]

• Zhou, Y., Yao, C., Ni, R., & Yang, G. (2010). Amine Salt–Catalyzed Synthesis of 5-Substituted 1H-Tetrazoles from Nitriles. Synthetic Communications. Available at: [Link]

• Mondal, B., Roy, A., & Bhaumik, A. (2024). Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate. ACS Omega. Available at: [Link]

• Kumar, D., & Kumar, N. (2022). Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements. RSC Advances. Available at: [Link]

• Dömling, A. (2018). Tetrazoles via Multicomponent Reactions. Chemical Reviews. Available at: [Link]

• F. Shirini, K. Marjani, & N. G. Khaligh. (2011). Antimony Trioxide as an Efficient Lewis Acid Catalyst for the Synthesis of 5-Substituted 1H-Tetrazoles. Phosphorus, Sulfur, and Silicon and the Related Elements. Available at: [Link]

• Jaiswal, S., Dwivedi, J., Kishore, D., & Sharma, S. (2024). Green Methodologies for Tetrazole Synthesis from Different Starting Materials: A Recent Update. Current Organic Chemistry. Available at: [Link]

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2003). Why is tetrazole formation by addition of azide to organic nitriles catalyzed by zinc(II) salts? Journal of the American Chemical Society. Available at: [Link]

• Koldobskii, G. I., & Tertychnyi, A. M. (2017). Mechanism of the zinc-catalyzed addition of azide ion to unsaturated compounds: Synthesis of 5-substituted 1Н-tetrazoles from nitriles and of 1-substituted 1Н-tetrazole-5-thiols from isothiocyanates. Russian Journal of Organic Chemistry. Available at: [Link]

• González-Gálvez, D., & Santamaría, J. (2022). Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. Molecules. Available at: [Link]

• Sahu, P. K., De, B., & Patra, R. K. (2022). Microwave Assisted Synthesis of Tetrazole Derivative. AIP Conference Proceedings. Available at: [Link]

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2002). Mechanisms of tetrazole formation by addition of azide to nitriles. Journal of the American Chemical Society. Available at: [Link]

• Himo, F., & Sharpless, K. B. (2004). Density Functional Theory Study of the Intramolecular [2 + 3] Cycloaddition of Azide to Nitriles. The Journal of Organic Chemistry. Available at: [Link]

• Rostamizadeh, S., Ghaieni, H., Aryan, R., & Amani, A. (2009). Zinc chloride catalyzed synthesis of 5-substituted 1H-tetrazoles under solvent free condition. Chinese Chemical Letters. Available at: [Link]

• S. K. Sridhar, S. S. Pandeya, J. S. Stables, A. Ramesh. (2002). Microwave-assisted synthesis of nitrogen-containing heterocycles. Journal of Heterocyclic Chemistry. Available at: [Link]

• Dömling, A., Kummeter, M., & Wang, W. (2015). Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Novel zinc azide complex and a process for preparing tetrazole derivatives using the same. (2012). Google Patents.

• Mohammed, A. I., Dawood, A. H., Ali, K. F., & Al-Mosawi, M. (2015). Microwave Assisted Synthesis of New Heterocyclic Compounds: 1,2,3-Triazoles and Tetrazoles and Study of Their Biological Activity. International Journal of Pharmaceutical and Clinical Research. Available at: [Link]

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2002). Mechanisms of tetrazole formation by addition of azide to nitriles. Journal of the American Chemical Society. Available at: [Link]

• Alterman, M., & Hallberg, A. (2000). Fast Microwave-Assisted Preparation of Aryl and Vinyl Nitriles and the Corresponding Tetrazoles from Organo-halides. The Journal of Organic Chemistry. Available at: [Link]

• F. Shirini, K. Marjani, & N. G. Khaligh. (2011). Novel Synthesis of 5-Substituted Tetrazoles from Nitriles. Phosphorus, Sulfur, and Silicon and the Related Elements. Available at: [Link]

• Chem Help ASAP. (2022, December 27). tetrazole synthesis from a nitrile and azide - laboratory experiment [Video]. YouTube. Available at: [Link]

• Cantillo, D., Gutmann, B., & Kappe, C. O. (2011). Mechanistic Insights on Azide−Nitrile Cycloadditions: On the Dialkyltin Oxide−Trimethylsilyl Azide Route and a New Vilsmeier−Haack-Type Organocatalyst. Journal of the American Chemical Society. Available at: [Link]

• Adlington, R. M., Baldwin, J. E., Becker, G. W., Chen, B., Cheng, L., Cooper, S. L., ... & Smith, A. D. (2008). Safe and Efficient Tetrazole Synthesis in a Continuous Flow Microreactor. Organic Letters. Available at: [Link]

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Technical Support Center: Workup Procedures for Removing Residual Azide from Tetrazole Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. As a Senior Application Scientist, this guide provides in-depth technical and practical advice for safely and effectively removing residual azide from tetrazole synthesis reactions. The information presented here is a synthesis of established protocols and field-proven insights to ensure the integrity and safety of your experimental work.

FAQs: Quick Answers to Common Questions

This section addresses frequently asked questions regarding the handling and removal of residual azide in tetrazole reactions.

Q1: What are the most critical safety precautions when quenching a reaction containing sodium azide?

A1: Safety is paramount when working with azides. The most critical precaution is to avoid acidification of the reaction mixture before the excess azide has been completely quenched . Adding acid to a solution containing sodium azide will generate hydrazoic acid (HN₃), which is highly toxic, volatile, and explosive.[1][2][3] Always conduct the quenching procedure in a well-ventilated chemical fume hood.[4][5]

Key Safety Imperatives:

• Avoid Acids: Never add acid directly to an unquenched azide-containing solution.[1][6]

• Avoid Heavy Metals: Prevent contact with heavy metals like lead, copper, zinc, or their salts, as this can form shock-sensitive and explosive metal azides.[1][2][7] This includes avoiding metal spatulas for handling solid sodium azide and never disposing of azide waste down drains with copper or lead pipes.[2][4][7][8][9]

• Avoid Halogenated Solvents: Do not use halogenated solvents like dichloromethane or chloroform as reaction media with azides, as this can lead to the formation of extremely unstable di- and tri-azidomethane.[6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a face shield, a lab coat, and nitrile gloves (double-gloving is recommended).[2][4][5][10]

• Waste Disposal: All azide waste must be collected and treated as hazardous waste according to your institution's protocols.[4][5][8][10]

Q2: What is the standard quenching procedure for excess sodium azide in a tetrazole reaction?

A2: The most common and accepted method for destroying residual sodium azide is by reaction with nitrous acid (HNO₂), which is generated in situ from sodium nitrite (NaNO₂) and an acid.[7][8][11][12] The azide is converted into harmless nitrogen gas and nitric oxide.[7][8]

A typical procedure involves the careful, sequential addition of reagents. First, an aqueous solution of sodium nitrite is added to the reaction mixture, followed by the slow, dropwise addition of an acid (e.g., sulfuric acid or acetic acid) until the solution is acidic.[7] This order of addition is critical to prevent the formation of hydrazoic acid. [7] The reaction should be stirred until gas evolution ceases. A starch-iodide paper test can be used to confirm the presence of excess nitrite, indicating the complete destruction of the azide.[7]

Q3: My tetrazole product is water-soluble. How can I remove sodium azide without a standard aqueous extraction?

A3: This is a common challenge. If your product has high water solubility, a standard aqueous workup can lead to significant product loss or the formation of difficult-to-break emulsions, especially with polymeric materials like PEG.[13] Here are some alternative strategies:

• Dialysis: For larger molecules like proteins or polymers, dialysis is an effective method. Using a semi-permeable membrane with an appropriate molecular weight cut-off (e.g., 1 kDa for a 3000 g/mol PEG) will retain your product while allowing the small sodium azide molecules (65 g/mol ) to diffuse out.[13]

• Size Exclusion Chromatography (SEC) / Desalting Columns: For smaller sample volumes, a desalting column (e.g., Sephadex G-25) can efficiently separate your product from the low molecular weight sodium azide.[13]

• Precipitation/Recrystallization: If your product is a solid, you may be able to precipitate it from the reaction mixture by adding an anti-solvent. For instance, after filtering the reaction mixture, you might be able to precipitate a PEGylated product from ethanol by adding cold ether.[13] Subsequent recrystallization can further purify the product.

Q4: How can I be certain that all residual azide has been removed or destroyed?

A4: Visual confirmation (cessation of gas evolution during quenching) is not sufficient. You must analytically verify the absence of azide. Several methods are available:

• Colorimetric Test: A simple qualitative test involves adding a few drops of dilute hydrochloric acid and a drop of ferric chloride solution to a sample of the aqueous layer. A red color indicates the presence of hydrazoic acid, meaning residual azide is still present.[8]

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis, HPLC with UV detection can be used. Since the azide ion itself has a poor UV chromophore, a derivatization step is often employed. For example, reacting the azide with pentafluorobenzyl bromide (PFBB) forms a derivative that is easily detectable by UV.[14]

• Ion Chromatography (IC): IC is a direct and sensitive method for quantifying azide ions in aqueous samples without the need for derivatization.[15][16][17]

Q5: Can I dispose of small amounts of azide-containing solutions down the drain?

A5: No, under no circumstances should you pour any solution containing sodium azide down the drain. [4][7][8][9] Sodium azide can react with lead and copper plumbing to form highly explosive heavy metal azides.[7][8] Over time, these can accumulate and pose a serious explosion risk. All azide waste, including dilute solutions and contaminated materials, must be collected and disposed of as hazardous waste.[4][5][8][10]

Troubleshooting Guide: Addressing Specific Experimental Issues

This guide provides solutions to specific problems you may encounter during the workup of your tetrazole reaction.

Issue 1: My organic product layer still tests positive for azide after multiple aqueous washes.

• Probable Cause 1: Insufficient Washing. The partitioning of sodium azide into the aqueous layer is an equilibrium process. A few washes may not be enough, especially if the initial concentration of azide is very high.

  • Solution: Increase the number and volume of aqueous washes. For every 5 mL of a polar aprotic solvent like DMF or DMSO, use at least 50 mL of water for washing, split into multiple portions.[18] Using a saturated sodium bicarbonate solution for the initial washes can help ensure the azide remains in its ionic, more water-soluble form.[19]

• Probable Cause 2: Formation of an Organic-Soluble Azide. While sodium azide is water-soluble, in some cases, an organic azide intermediate might be formed that has some solubility in the organic phase.

  • Solution: If you suspect the presence of an organic azide, it should be converted to a more stable and easily removable derivative, such as an amine, before final purification.[6] Alternatively, consider using a scavenger resin. Resins functionalized with alkynes can be used to capture unreacted azides.[20]

Issue 2: A persistent emulsion forms during the aqueous extraction.

• Probable Cause: High concentration of polar solvents or amphiphilic nature of the product. Solvents like DMF and DMSO are fully miscible with water and can lead to emulsion formation during workup.[18] Products with both polar and non-polar moieties (e.g., PEGylated compounds) can also act as surfactants.[13]

  • Solution 1: Dilution. Significantly dilute the reaction mixture with your extraction solvent (e.g., ethyl acetate, DCM) before starting the aqueous wash. This reduces the relative concentration of the emulsifying agent.[18]

  • Solution 2: Brine Wash. After the initial water washes, perform one or two washes with a saturated aqueous sodium chloride (brine) solution. The increased ionic strength of the aqueous phase often helps to break emulsions by "salting out" the organic components.

  • Solution 3: Filtration through Celite. Pass the emulsified mixture through a pad of Celite. This can sometimes help to break up the emulsion.

  • Solution 4: Alternative Workup. If emulsions are persistent, avoid aqueous extraction altogether and switch to a non-aqueous workup method as described in FAQ #3 (dialysis, SEC, or precipitation).[13]

Issue 3: I am getting a low yield of my tetrazole after workup.

• Probable Cause 1: Product is partially soluble in the aqueous phase. Tetrazoles are acidic (pKa similar to carboxylic acids) and can be deprotonated, especially during washes with basic solutions (like NaHCO₃).[3][21] The resulting tetrazolate anion is often highly water-soluble.

  • Solution: The workup must be pH-controlled. After quenching the azide, carefully acidify the aqueous phase (e.g., with 1M HCl) to a pH of around 2-3.[21] This protonates the tetrazole, making it less polar and more soluble in the organic extraction solvent (e.g., ethyl acetate).[21] If your product still has significant aqueous solubility, you may need to perform a continuous extraction of the aqueous layer.[22]

• Probable Cause 2: Product degradation. Some tetrazoles may be sensitive to the workup conditions (e.g., strong acid or base).

  • Solution: Use milder conditions. Instead of strong mineral acids, consider using a weaker acid like citric acid for acidification. Minimize the time the product is in contact with strongly acidic or basic solutions.

Experimental Protocols & Data

Protocol 1: Standard Quenching and Aqueous Workup

This protocol describes a standard procedure for quenching excess sodium azide and isolating a water-insoluble tetrazole product.

! CAUTION: Perform all steps in a certified chemical fume hood. Wear appropriate PPE.

• Cool the Reaction: After the reaction is complete, cool the reaction mixture to room temperature, and then further cool it in an ice-water bath (0-5 °C).

• Prepare Quenching Solution: In a separate flask, prepare a 20% aqueous solution of sodium nitrite (NaNO₂). You will need approximately 1.5 g of NaNO₂ for every 1 g of sodium azide used in the reaction.[7]

• Add Nitrite Solution: Slowly add the sodium nitrite solution to the cold, stirred reaction mixture.

• Acidify Slowly: Prepare a 20% aqueous solution of sulfuric acid. Add this acid solution dropwise to the reaction mixture via an addition funnel.[7] CRITICAL: Ensure the acid is added after the nitrite. [7] Monitor for gas evolution (N₂ and NO). Continue adding acid until the mixture is acidic to litmus paper.

• Confirm Azide Destruction: Once gas evolution ceases, test the acidic solution with starch-iodide paper. A blue color indicates the presence of excess nitrite, confirming that all the azide has been destroyed.[7]

• Dilute and Extract: Dilute the reaction mixture with water and an appropriate organic solvent (e.g., ethyl acetate).

• Acidify for Product Extraction: Adjust the pH of the aqueous layer to ~2-3 with 1M HCl to protonate the tetrazole product.

• Separate and Wash: Separate the layers. Extract the aqueous layer 2-3 times with the organic solvent. Combine the organic layers and wash sequentially with water and then brine.

• Dry and Concentrate: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Data Summary: Analytical Methods for Azide Detection

Method	Principle	Typical Use Case	Advantages	Limitations	Reference(s)
Colorimetric Test	Formation of red ferric azide complex	Quick, qualitative check of aqueous layers	Simple, rapid, requires minimal equipment	Not quantitative, potential interferences	[8]
HPLC-UV	Chromatographic separation and UV detection	Quantitative analysis in drug substances and intermediates	High precision and accuracy, widely available	Azide requires derivatization for good sensitivity	[14][15]
Ion Chromatography (IC)	Ion-exchange separation with conductivity or UV detection	Direct quantitative analysis of azide in aqueous solutions	No derivatization needed, high sensitivity	Specialized instrumentation required	[15][16][17]
Voltammetry	Electrochemical oxidation of azide at a carbon paste electrode	Trace analysis in environmental and workplace samples	High sensitivity for trace amounts	Can be affected by matrix components	[23]

Workflow Visualization

The following diagram illustrates a decision-making workflow for selecting the appropriate workup procedure after a tetrazole synthesis reaction.

Caption: Decision tree for selecting an azide removal workup procedure.

References

• Safe Handling of Sodium Azide (SAZ) - Environment, Health & Safety. (n.d.).
• Standard Operating Procedure for Sodium Azide - UNC Policies. (2021, April 13).
• Lab Safety Guideline: Sodium Azide. (2019, July 2).
• Mechanisms of tetrazole formation by addition of azide to nitriles - PubMed - NIH. (n.d.).
• Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles - ACS Publications. (n.d.).
• Mechanisms of tetrazole formation by addition of azide to nitriles. - Semantic Scholar. (n.d.).
• Sodium Azide - Environment, Health & Safety. (n.d.).
• Sodium Azide - Yale Environmental Health & Safety. (n.d.).
• Why is tetrazole formation by addition of azide to organic nitriles catalyzed by zinc(II) salts? (2003, August 20).
• Sodium Azide Hazards and Disposal. (n.d.).
• Standard Operating Procedure Safe Handling of Azido Compounds - UNM Chemistry. (2021, February 16).
• Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles - ResearchGate. (2025, August 6).
• Extraction of a pyridine tetrazole from the aqueous phase - Chemistry Stack Exchange. (2014, April 4).
• Safe Handling of Azides - safety.pitt.edu. (2013, February 1).
• Determination of azide impurity in sartans using reversed-phase HPLC with UV detection. (2025, August 7).
• Assay for ppm Levels of Azide in Drug Substances - LCGC International. (n.d.).
• How to removed Sodium azide ? | ResearchGate. (2025, August 11).
• Azide determination in protein samples by ion chromatography - PubMed. (n.d.).
• Quantitation of Azide and Lead in Lead Azide by Voltammetric Method. (n.d.).
• OSHA Method ID-211: Sodium Azide and Hydrazoic Acid in Workplace - US EPA. (n.d.).
• Technical Support Center: Tetrazole Ring Formation - Benchchem. (n.d.).
• Troubleshooting low conversion rates in nitrile to tetrazole reactions - Benchchem. (n.d.).
• Optimization of Click Chemistry Using Azide and Alkyne Scavenger Resins - ResearchGate. (2025, August 6).
• Screening of Various Metal Scavengers for Copper Removal in the Synthesis of a Bicyclo Derivative - SiliCycle. (n.d.).
• WO2006050922A1 - Process for the synthesis of tetrazoles - Google Patents. (n.d.).
• Sodium azide - Sciencemadness Wiki. (2025, October 14).
• How can I work up sodium azide-containing-organic mixtures without resorting to an aqueous work up? | ResearchGate. (2015, March 24).
• Sodium azide removal protocol | Abcam. (n.d.).
• Sodium azide - Wikipedia. (n.d.).
• EP0838458A1 - Novel reagent for tetrazole synthesis and process for producing tetrazoles therewith - Google Patents. (n.d.).
• Problem with tetrazole formation : r/Chempros - Reddit. (2025, July 3).
• tetrazole synthesis from a nitrile and azide - laboratory experiment - YouTube. (2022, December 27).
• Tetrazoles via Multicomponent Reactions | Chemical Reviews - ACS Publications. (n.d.).
• How to quench azide : r/Chempros - Reddit. (2021, March 2).
• strategies in organic synthesis - Wipf Group - University of Pittsburgh. (2004, October 29).
• Organic Reaction Workup Formulas for Specific Reagents. (n.d.).

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avoiding the formation of isomeric mixtures in tetrazole alkylation

Welcome to the technical support center for tetrazole alkylation. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of selectively alkylating the tetrazole ring. The formation of N1 and N2 isomeric mixtures is a persistent challenge in synthetic chemistry, impacting yield, purification costs, and the biological activity of target compounds.[1] This resource provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you achieve your desired regioselectivity.

I. Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding tetrazole alkylation.

Q1: Why does my tetrazole alkylation produce a mixture of N1 and N2 isomers?

The tetrazole ring exists in two tautomeric forms, the 1H- and 2H-tetrazole.[2] In solution, the 1H-tautomer is generally more stable and, therefore, more predominant.[2] However, both tautomers are present in equilibrium. Alkylation can occur on either the N1 or N2 nitrogen atom of the tetrazole anion, leading to a mixture of regioisomers. The ratio of these isomers is highly dependent on a variety of factors, including the steric and electronic properties of the substituent at the 5-position, the nature of the alkylating agent, the solvent, the base used, and the reaction temperature.[1]

Q2: Which isomer is typically more stable, the N1 or the N2?

While the 1H-tautomer is often the more stable form of the parent heterocycle in solution[2], the relative stability of the resulting N1- and N2-alkylated products can vary. Generally, the N2-substituted isomer is thermodynamically more stable due to reduced steric hindrance. The substituent at the 5-position and the alkyl group are further apart in the N2-isomer compared to the N1-isomer. However, this is a generalization, and the specific substitution pattern can influence the outcome.

Q3: What is the most significant factor influencing regioselectivity?

There is no single "most important" factor; instead, it is the interplay of several variables that dictates the final N1/N2 ratio.[1] Key factors include:

• The nature of the alkylating agent: The reaction mechanism (SN1 vs. SN2) plays a crucial role.[3][4][5]

• Solvent polarity: Polar solvents can influence the tautomeric equilibrium and the nature of the tetrazolate anion.

• Counter-ion: The cation from the base used can coordinate with the tetrazole nitrogens, influencing the site of alkylation.

• Temperature: This can determine whether the reaction is under kinetic or thermodynamic control.[6][7][8]

II. Troubleshooting Guide: Common Scenarios & Solutions

This section provides solutions to specific problems you may encounter during your experiments.

Scenario 1: My reaction yields a nearly 1:1 mixture of N1 and N2 isomers. How can I favor one isomer?

A 1:1 mixture suggests that the energy barriers for the formation of both isomers are very similar under your current conditions. To shift the selectivity, you need to alter the reaction parameters to favor either the kinetically or thermodynamically controlled product.

Troubleshooting Steps:

• Analyze the Reaction Temperature:

  • To favor the kinetic product: Lower the reaction temperature. Kinetic control is favored at lower temperatures, where the reaction proceeds through the lowest activation energy barrier, which may not necessarily lead to the most stable product.[6][9]

  • To favor the thermodynamic product: Increase the reaction temperature. Higher temperatures provide enough energy to overcome both activation barriers and allow the reaction to reach equilibrium, favoring the formation of the more stable isomer (often the N2-isomer).[6][7][8][9]

• Evaluate Your Solvent and Base Combination:

  • The choice of solvent and base can influence the formation of ion pairs, which in turn affects the nucleophilicity of the different nitrogen atoms in the tetrazole ring. For example, using a base like sodium hydride in a non-polar solvent like THF can promote the formation of tight ion pairs, potentially directing alkylation to a specific nitrogen.[10]

• Consider the Alkylating Agent:

  • Reactions that proceed through an SN2 mechanism tend to be more selective than those with an SN1 mechanism.[5] If you are using a secondary or tertiary alkyl halide that can form a stable carbocation, consider switching to a primary alkyl halide to favor an SN2 pathway.

Scenario 2: I am trying to synthesize the N2-isomer, but the N1-isomer is the major product. What conditions should I change?

This outcome suggests that your reaction is likely under kinetic control and the N1-isomer is the kinetic product. To favor the thermodynamically more stable N2-isomer, you need to shift the reaction conditions towards thermodynamic control.

Troubleshooting Steps:

• Increase Reaction Temperature and Time: As mentioned previously, higher temperatures and longer reaction times allow the reaction to equilibrate, favoring the most stable product.[8]

• Mitsunobu Reaction: The Mitsunobu reaction is known to often favor the formation of the N2-isomer.[1] This method offers mild reaction conditions and can be a good alternative to traditional alkylation with alkyl halides.[1]

• Use of Metal Salts: Certain Lewis acidic metal salts, such as aluminum triflate (Al(OTf)₃), have been shown to catalyze the regioselective N2-arylation and alkylation of tetrazoles.[11] Similarly, metal-free arylation using diaryliodonium salts also shows high N2 selectivity.[12]

Data Presentation: Influence of Reaction Parameters on N1/N2 Ratio

Parameter	Condition Favoring N1	Condition Favoring N2	Rationale
Temperature	Low Temperature	High Temperature	Favors kinetic vs. thermodynamic product.[6][7][8]
Reaction Time	Short	Long	Short times favor the faster-forming product; long times allow for equilibration.[8]
Alkylating Agent	SN1-type (e.g., t-butyl halide)	SN2-type (e.g., methyl iodide)	SN2 reactions are often more sterically directed.[5]
Catalyst/Additive	Varies	Al(OTf)₃[11], Mitsunobu conditions[1]	Can direct the reaction to a specific nitrogen through coordination or a different mechanism.

III. Experimental Protocols

Here are detailed protocols for methods known to enhance regioselectivity in tetrazole alkylation.

Protocol 1: General Procedure for Alkylation with an Alkyl Halide

This is a classic and straightforward method, but it often results in isomeric mixtures.[1] The following is a general starting point that can be optimized.

• Dissolve the 5-substituted tetrazole (1 equivalent) in a suitable anhydrous solvent (e.g., acetone, DMF, or THF) in a round-bottom flask.

• Add a base (1.1 equivalents), such as potassium carbonate (K₂CO₃) or sodium hydride (NaH), and stir the suspension for 15-30 minutes at room temperature.[2]

• Add the alkyl halide (1 equivalent) to the reaction mixture.

• Stir the reaction at the desired temperature (e.g., room temperature or reflux) for 2-24 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction (e.g., with water or a saturated NH₄Cl solution), and extract the product with an organic solvent (e.g., ethyl acetate).[2]

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to separate the N1 and N2 isomers.

Protocol 2: Microwave-Assisted Regioselective Synthesis

Microwave-assisted synthesis can offer rapid and efficient routes, sometimes with improved selectivity.[1]

• Combine the 5-substituted tetrazole (1 mmol), the alkylating agent (1.1 mmol), a base (e.g., K₂CO₃, 1.5 mmol), and a catalyst if needed (e.g., zinc bromide, 2 mmol) in a microwave-safe vessel.[1]

• Add a suitable solvent (e.g., DMF, 3 mL).

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 80-120 °C) for a short duration (e.g., 10-30 minutes).[1]

• After cooling, work up the reaction as described in Protocol 1.

IV. Visualizing the Concepts

Diagram 1: Factors Influencing Tetrazole Alkylation Regioselectivity

Caption: Key factors determining the N1 vs. N2 isomer ratio in tetrazole alkylation.

Diagram 2: Troubleshooting Workflow for Isomeric Mixtures

Caption: A decision-making workflow for optimizing tetrazole alkylation selectivity.

V. References

• Ostrovskii, V.A., & Yudintceff, M. (n.d.). The Mechanism of Tetrazolate Alkylation. Advances in Tetrazole Chemistry in Russia. Retrieved from [Link]

• Reynard, G., Moisan-Labelle, J., Parent, É., & Lebel, H. (2022). Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation. New Journal of Chemistry, 46, 21085-21091. DOI: 10.1039/D2NJ03841B. Available at: [Link]

• Reynard, G., et al. (2022). Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation. CoLab. Available at: [Link]

• Reynard, G., et al. (2022). Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation. ResearchGate. Available at: [Link]

• Atabak, S., et al. (2023). Temperature-controlled S vs N selective alkylation of 1-phenyl tetrazole-5-thione with α,β-unsaturated systems in solvent-free organic salt media. Polycyclic Aromatic Compounds. Available at: [Link]

• Zhou, S., et al. (2024). Al(OTf)3-Catalyzed Regioselective N2–Arylation of Tetrazoles with Diazo Compounds. The Journal of Organic Chemistry, 89(11), 7859–7864. Available at: [Link]

• Himo, F., et al. (2005). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society, 127(8), 2636–2643. Available at: [Link]

• Reynard, G., & Lebel, H. (2021). Alkylation of 5-Substituted 1H-Tetrazoles via the Diazotization of Aliphatic Amines. The Journal of Organic Chemistry, 86(18), 12452–12459. Available at: [Link]

• Various Authors. (2025). Brønsted acid-catalyzed selective alkylation of tetrazoles with acetone. ResearchGate. Available at: [Link]

• Lhassani, M., et al. (2021). Experimental and Computational Studies on N-alkylation Reaction of N-Benzoyl 5-(Aminomethyl)Tetrazole. Chemistry, 3(3), 704-713. Available at: [Link]

• Atabak, S., et al. (2023). Temperature-controlled S vs N selective alkylation of 1-phenyl tetrazole-5-thione with α,β-unsaturated systems in solvent-free organic salt media. ResearchGate. Available at: [Link]

• Bosch, L., et al. (2009). Iron salts in the catalyzed synthesis of 5-substituted 1H-tetrazoles. Chemistry, 15(18), 4543-5. Available at: [Link]

• Organic Chemistry Class Notes. (n.d.). Kinetic versus Thermodynamic Control of Reactions. Available at: [Link]

• Jan, M. (2016). Thermodynamic vs kinetic reaction control with radical substitution. Stack Exchange. Available at: [Link]

• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. Available at: [Link]

• Koldobskii, G.I., et al. (2025). Tetrazoles: XLI. Alkylation of 1-aryltetrazol-5-ones. ResearchGate. Available at: [Link]

• Ashenhurst, J. (2012). Thermodynamic and Kinetic Products. Master Organic Chemistry. Available at: [Link]

• Saikia, R.A., et al. (2022). Metal-Free Regioselective N2-Arylation of 1H-Tetrazoles with Diaryliodonium Salts. The Journal of Organic Chemistry, 87(15), 10141–10150. Available at: [Link]

• Jack Westin. (n.d.). Kinetic Control Versus Thermodynamic Control Of A Reaction. Available at: [Link]

• Balam, S., et al. (2011). Syntheses of 5-Substituted 1H-Tetrazoles Catalyzed by Reusable CoY Zeolite. The Journal of Organic Chemistry, 76(21), 8963–8968. Available at: [Link]

• Various Authors. (1973-2021). Alkylation of 5-substituted tetrazoles. Journal of Medicinal Chemistry. Available at: [Link]

• Finnegan, W.G., et al. (1956). An Improved Synthesis of 5-Substituted Tetrazoles. Journal of the American Chemical Society, 78(11), 2592–2594. Available at: [Link]

• Wang, Z., et al. (2021). Regio- and enantioselective formation of tetrazole-bearing quaternary stereocenters via palladium-catalyzed allylic amination. Organic Chemistry Frontiers, 8(19), 5368-5374. Available at: [Link]

• O'Donovan, D.H., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 107–121. Available at: [Link]

• Dong, L., et al. (2022). Mechanism of a Highly Selective N2 Alkylation of Indazole. WuXi Biology. Available at: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Validation of 5-Bromo-2-methyl-1H-tetrazole by Mass Spectrometry

For researchers engaged in the synthesis of novel chemical entities, particularly in pharmaceutical and agrochemical development, the unambiguous confirmation of a molecule's structure is a non-negotiable cornerstone of the entire research and development pipeline. Small heterocyclic compounds, such as 5-Bromo-2-methyl-1H-tetrazole, present unique analytical challenges due to their potential for isomerism and thermal lability. While Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for complete structural elucidation, mass spectrometry (MS) offers an unparalleled combination of speed, sensitivity, and specificity for structural validation and confirmation.

This guide provides an in-depth, experience-driven comparison of mass spectrometric strategies for the robust validation of the 5-Bromo-2-methyl-1H-tetrazole structure. We will move beyond a simple recitation of protocols to explain the scientific rationale behind each step, creating a self-validating workflow that ensures the highest degree of confidence in your results.

Pillar 1: The Unmistakable Signature - High-Resolution Mass Spectrometry (HRMS)

The foundational step in any structural validation is confirming the elemental composition. Low-resolution mass spectrometry can provide a nominal mass, but this is often insufficient to differentiate between compounds with the same integer mass (isobars). High-resolution mass spectrometry (HRMS), capable of mass measurements accurate to within a few parts per million (ppm), is essential.[1][2] It allows for the determination of a unique elemental formula from an exact mass.[3]

For 5-Bromo-2-methyl-1H-tetrazole (C₂H₃BrN₄), we are not looking for a single mass, but a distinct isotopic signature dictated by the natural abundance of bromine isotopes, ⁷⁹Br and ⁸¹Br, which exist in an approximate 1:1 ratio.[4][5] This results in two molecular ion peaks of nearly equal intensity, separated by two mass-to-charge (m/z) units.[6][7] This "M+" and "M+2" pattern is a hallmark of a monobrominated compound.

Table 1: Theoretical Mass and Isotopic Profile for C₂H₃BrN₄

Isotope Formula	Theoretical Monoisotopic Mass (Da)	Relative Abundance (%)	Required Mass Accuracy
C₂H₃⁷⁹BrN₄	161.95411	100.0	< 5 ppm
C₂H₃⁸¹BrN₄	163.95206	97.3	< 5 ppm

The causality for demanding HRMS is clear: observing a peak at m/z 161.9541 (within 5 ppm error) and a corresponding peak at m/z 163.9521 with nearly identical intensity provides two powerful, orthogonal confirmations of the elemental formula. It simultaneously validates the presence of one bromine atom and the specific combination of carbon, hydrogen, and nitrogen atoms.

Pillar 2: Deconstructing the Molecule - Tandem Mass Spectrometry (MS/MS)

Once the elemental formula is confirmed, the next logical step is to verify the connectivity of the atoms. This is achieved through tandem mass spectrometry (MS/MS), where the molecular ions are isolated, fragmented through collision-induced dissociation (CID), and the resulting fragment ions are analyzed.[8][9] The fragmentation pattern serves as a structural fingerprint.

Choosing the Right Ionization Technique: ESI vs. EI

The choice of ionization method is critical and depends on the desired outcome.

• Electron Ionization (EI): A "hard" ionization technique that bombards the molecule with high-energy electrons.[10][11] This typically causes extensive fragmentation, which can be highly informative for structural elucidation but often leads to a weak or absent molecular ion peak.[12][13] For novel compounds, losing the molecular ion means losing the primary anchor for the analysis.

• Electrospray Ionization (ESI): A "soft" ionization technique ideal for generating intact protonated molecules ([M+H]⁺).[14][15] This is the preferred method for MS/MS because it reliably produces a precursor ion (the [M+H]⁺) that can be isolated and systematically fragmented in the mass spectrometer.[16]

Our strategy employs ESI to gently generate the protonated molecular ions at m/z 162.9619 ([C₂H₄⁷⁹BrN₄]⁺) and m/z 164.9599 ([C₂H₄⁸¹BrN₄]⁺). These ions are then subjected to CID to produce a predictable fragmentation pattern.

Predicted Fragmentation of 5-Bromo-2-methyl-1H-tetrazole

The tetrazole ring is known to be energetically unstable and fragments in characteristic ways. Published studies on tetrazole derivatives show that common fragmentation pathways include the neutral loss of dinitrogen (N₂) or hydrazoic acid (HN₃), depending on the ionization mode and molecular structure.[17][18]

For the protonated 5-Bromo-2-methyl-1H-tetrazole, the most probable fragmentation pathways are:

• Loss of Dinitrogen (N₂): The tetrazole ring can readily eliminate a molecule of N₂, a very stable neutral loss. This is a common fragmentation pathway for many nitrogen-rich heterocycles.

• Loss of Hydrazoic Acid (HN₃): In the positive ion mode, protonation can facilitate the elimination of HN₃.[17]

• Loss of Bromine Radical (Br•): Halogens can be lost as radicals, particularly under higher energy conditions.[6]

• Cleavage of the Methyl Group: The N-methyl bond can cleave, resulting in the loss of a methyl radical (•CH₃).

Caption: Predicted ESI-MS/MS fragmentation of 5-Bromo-2-methyl-1H-tetrazole.

Table 2: Key Diagnostic Fragments for [C₂H₃BrN₄+H]⁺

Precursor Ion (m/z)	Fragment Ion (m/z)	Proposed Neutral Loss	Fragment Formula
162.9619	134.9645	N₂	[C₂H₄N₂⁷⁹Br]⁺
162.9619	83.0399	H⁷⁹Br	[C₂H₄N₄]⁺

Observing this specific set of fragments, each with a high-resolution mass that confirms its elemental composition, provides definitive evidence for the connectivity of the atoms in 5-Bromo-2-methyl-1H-tetrazole.

Pillar 3: A Self-Validating Experimental Workflow

This section provides a detailed protocol. The trustworthiness of this workflow lies in its sequential, multi-faceted approach. Each step must yield a positive result consistent with the proposed structure to proceed to the next.

Caption: A self-validating workflow for MS-based structural confirmation.

Experimental Protocol: LC-HRMS and MS/MS Analysis

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the synthesized 5-Bromo-2-methyl-1H-tetrazole in acetonitrile (ACN).

  • Create a working solution by diluting the stock solution to 1 µg/mL in 50:50 ACN:Water with 0.1% formic acid. The formic acid is crucial as it provides a source of protons to facilitate efficient positive mode electrospray ionization.

• Instrumentation (using a Q-TOF or Orbitrap Mass Spectrometer):

  • Chromatography (Optional but Recommended): Use a short C18 column to separate the analyte from potential impurities.

  • Ion Source: Electrospray Ionization (ESI), Positive Mode.

  • Capillary Voltage: 3.5 - 4.0 kV.

  • Source Temperature: 120 °C.

  • Desolvation Gas (N₂): Flow rate and temperature should be optimized for the specific instrument, e.g., 800 L/hr at 350°C.[19]

• HRMS Full Scan Acquisition:

  • Mass Range: m/z 50 - 500.

  • Resolution: > 60,000 FWHM (Full Width at Half Maximum). This high resolution is necessary to achieve the required mass accuracy for elemental formula determination.[1]

  • Data Analysis: Extract the ion chromatogram for m/z 161.9541 and 163.9521. Verify that the measured masses are within 5 ppm of the theoretical values and that their relative intensity is approximately 1:1.

• Tandem MS/MS Acquisition:

  • Method: Data-Dependent Acquisition (DDA) or targeted MS/MS.

  • Precursor Ion Isolation: Isolate the protonated ion at m/z 162.9619.

  • Collision Energy: Apply a stepped collision energy (e.g., 10, 20, 40 eV) to observe both low-energy and high-energy fragmentation. This ensures a comprehensive fragmentation spectrum is obtained.

  • Data Analysis: Analyze the product ion spectrum to identify the key diagnostic fragments outlined in Table 2. Ensure the exact masses of these fragments match their theoretical elemental compositions.

Comparison with Alternative Methodologies

No single technique is a panacea. A Senior Application Scientist must recognize the strengths and weaknesses of each available tool.

Table 3: Comparison of Structural Analysis Techniques

Technique	Strengths	Limitations	Role in Validation
Mass Spectrometry (MS)	Unmatched sensitivity (sub-picomole), speed, confirms elemental composition (HRMS) and connectivity (MS/MS).[8][20]	Does not definitively distinguish between isomers (e.g., 5-Bromo-1-methyl-1H-tetrazole).	Rapid Confirmation & Purity Check: Quickly verifies that the target molecule with the correct mass and formula has been synthesized.
NMR Spectroscopy	The definitive method for elucidating the complete 3D structure and connectivity in solution, easily distinguishes isomers.[21][22]	Relatively low sensitivity (requires mg quantities), longer acquisition times.	Absolute Proof of Structure: Provides unambiguous evidence of atom-to-atom connections and isomeric form.
X-Ray Crystallography	Provides an absolute, unambiguous 3D structure in the solid state.	Requires a suitable single crystal, which can be difficult or impossible to grow.	Definitive Solid-State Structure: Used when an absolute structural proof is required and crystals are available.

The most robust validation strategy often involves a synergistic combination of MS and NMR.[23] MS provides the initial, rapid confirmation that the molecule with the correct elemental formula has been synthesized, while NMR provides the definitive proof of its specific isomeric structure.

Conclusion

The structural validation of 5-Bromo-2-methyl-1H-tetrazole by mass spectrometry is a powerful, multi-layered process. By systematically combining high-resolution mass measurement to confirm elemental composition, isotopic pattern analysis to verify the presence of bromine, and tandem MS/MS to probe atomic connectivity, we can build an unassailable case for the structure of the target molecule. This self-validating workflow, rooted in the fundamental principles of mass spectrometry, provides the speed, sensitivity, and confidence required by researchers at the forefront of chemical synthesis and drug development.[9]

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A Senior Scientist’s Comparative Guide to Catalysts for Tetrazole Synthesis

The tetrazole moiety is a critical pharmacophore in modern drug design, prized for its ability to serve as a metabolically stable isostere for the carboxylic acid group. Its synthesis, primarily achieved through the [3+2] cycloaddition of nitriles and azides, has evolved significantly. We have moved from reliance on hazardous and explosive reagents like hydrazoic acid to a sophisticated landscape of catalytic systems. This guide provides an in-depth comparative analysis of these catalysts, grounded in experimental data and mechanistic understanding, to assist researchers in navigating the options and selecting the optimal system for their synthetic challenges.

The Fundamental Divide: Homogeneous vs. Heterogeneous Catalysis

At the highest level, catalysts for tetrazole synthesis fall into two categories: homogeneous and heterogeneous. The choice between them represents a fundamental trade-off between the elegance of molecular precision and the practical demands of process chemistry.

• Homogeneous Catalysts: These catalysts exist in the same phase as the reactants (typically dissolved in a liquid medium). This ensures maximum interaction between the catalyst's active sites and the substrates, often leading to high activity and selectivity.[1] However, their primary drawback is the significant challenge in separating the catalyst from the product post-reaction, which can lead to product contamination and makes catalyst recycling difficult and costly.[2][3]

• Heterogeneous Catalysts: These exist in a different phase from the reaction mixture (e.g., a solid catalyst in a liquid).[4] Their principal advantage is the ease of separation—often through simple filtration or, in the case of magnetic nanoparticles, by using an external magnet.[1] This facilitates straightforward product purification and excellent catalyst reusability, aligning with the principles of green and sustainable chemistry.[1] While historically sometimes less active than their homogeneous counterparts, recent advances in nanomaterials have largely closed this gap.[1]

Fig. 1: Core trade-offs between homogeneous and heterogeneous catalysis.

A Deeper Dive into Catalyst Families

Homogeneous Catalysts: From Classic Salts to Designer Complexes

Traditional Lewis Acids: Simple metal salts, particularly those of zinc, have been the workhorses for tetrazole synthesis for decades.[5] They function by coordinating to the nitrile's nitrogen atom, which increases the electrophilicity of the nitrile carbon, thereby activating it for the cycloaddition with the azide anion.

• Mechanism: The Lewis acidic metal center polarizes the nitrile's C≡N bond, lowering the activation energy for the reaction.[6][7]

• Common Examples: ZnCl₂, ZnBr₂, AlCl₃, InCl₃.[5]

• Expert Insight: While inexpensive and readily available, catalysts like zinc salts often require high temperatures (e.g., refluxing in water or DMF), which can limit their applicability for substrates with sensitive functional groups.[5][6]

Transition Metal Complexes: More recently, well-defined transition metal complexes have emerged as highly efficient homogeneous catalysts. These systems offer the potential for greater control over the reaction through ligand design.

• Common Examples: Cobalt(II), Copper(II), and Ruthenium(II) complexes have all been shown to effectively catalyze the [3+2] cycloaddition under milder conditions than traditional Lewis acids.[8]

• Mechanism: The reaction is believed to proceed via coordination of either the nitrile or the azide to the metal center, followed by the cycloaddition step.[8] In some cases, stable metal-azido intermediates have been isolated, providing strong evidence for the mechanistic pathway.[8]

Heterogeneous Catalysts: The New Vanguard of Efficiency and Sustainability

The development of solid-supported catalysts, particularly nanomaterials, has revolutionized tetrazole synthesis.[1] These materials combine the benefits of high surface area with exceptional stability and reusability.

Nanocatalysts: These materials possess a very high surface-area-to-volume ratio, which significantly increases the number of accessible catalytic sites compared to bulk materials.[1]

• Magnetic Nanoparticles (MNPs): Iron oxide (Fe₃O₄) nanoparticles are a popular choice as a catalyst core.[1] They can be functionalized with various catalytic species (e.g., Cu, Co, Ni complexes) and offer the ultimate convenience in separation: they can be quantitatively removed from the reaction mixture with an external magnet.[1] This makes them ideal for high-throughput synthesis and green chemistry applications.[1] For example, a Fe₃O₄@tryptophan@Ni nanocatalyst has been shown to be reusable for up to seven cycles without significant loss of activity or metal leaching.[1]

• Metal-Organic Frameworks (MOFs): MOFs are crystalline materials with a high degree of porosity and an exceptionally large internal surface area. By incorporating catalytically active metal nodes (e.g., Copper), MOFs can serve as highly efficient and reusable "super-sponges" for catalysis.[9]

• Other Supported Systems: Catalytic species have been successfully immobilized on various supports, including zeolites, carbon nanotubes, and silica, each offering unique properties in terms of stability and reactivity.[6][9]

Fig. 2: Workflow for tetrazole synthesis using a magnetically recoverable catalyst.

Performance Head-to-Head: A Data-Driven Comparison

To illustrate the practical differences between catalyst types, the table below compares the performance of several systems for the synthesis of 5-phenyl-1H-tetrazole from benzonitrile and sodium azide.

Catalyst Type	Specific Catalyst	Conditions	Time	Yield (%)	Reusability (Cycles)	Reference
Homogeneous	Zn salts	Water, 100 °C	-	Broad Scope	Not applicable	[5]
Homogeneous	Co(II)-complex	DMSO, 110 °C	12 h	99	Not applicable	[8]
Heterogeneous	CoY Zeolite	DMF, 120 °C	14 h	High	Yes	[6]
Heterogeneous	ZnS nanoparticles	Thermal	4.5 h	78	Yes	[10]
Heterogeneous	Co-Ni/Fe₃O₄@MMSHS	H₂O/EtOH, 60 °C	8-44 min	up to 98	Yes	[11]

Analysis: The data clearly shows a trend. While classic homogeneous catalysts are effective, they often require high temperatures or long reaction times.[6][8] Modern heterogeneous nanocatalysts, particularly magnetic ones like Co-Ni/Fe₃O₄@MMSHS, offer a compelling combination of extremely short reaction times, high yields, and mild conditions, all while providing excellent reusability.[11] This represents a significant step forward in making tetrazole synthesis more efficient and sustainable.

In the Lab: A Validated Protocol for Magnetic Nanocatalyst Synthesis

This protocol describes a general procedure for the synthesis of 5-substituted-1H-tetrazoles using a magnetically recoverable catalyst.

Protocol: Synthesis of 5-Aryl-1H-tetrazole using Co-Ni/Fe₃O₄@MMSHS [11]

• Reaction Setup: To a 25 mL round-bottom flask, add the aryl nitrile (1 mmol), sodium azide (1.2 mmol), and the Co-Ni/Fe₃O₄@MMSHS magnetic nanocatalyst (8 mg).

  • Causality: Using a slight excess of sodium azide ensures the complete conversion of the limiting nitrile substrate. The low catalyst loading (8 mg) highlights its high catalytic efficiency.

• Solvent Addition: Add a 1:1 mixture of H₂O/EtOH (5 mL) as the solvent.

  • Causality: The use of a green solvent system like water/ethanol is preferable to high-boiling point aprotic solvents like DMF or DMSO.

• Reaction: Place the flask in a preheated oil bath at 60 °C and stir the mixture vigorously. Monitor the reaction's progress via Thin Layer Chromatography (TLC).

  • Causality: 60 °C is a significantly milder condition compared to the 100-120 °C often required by older methods, preserving thermally sensitive functional groups.[11]

• Catalyst Separation: Upon reaction completion (typically < 1 hour), cool the flask to room temperature. Place a strong neodymium magnet against the side of the flask. The black catalyst particles will be drawn to the glass, leaving a clear or pale yellow solution.

  • Trustworthiness: This step is a self-validating system. The visual confirmation of the catalyst's magnetic response and the resulting clear solution demonstrates the efficiency of the separation process.

• Product Isolation: Carefully decant the supernatant into a separate beaker. Wash the catalyst with a small amount of ethanol (2 x 3 mL), decanting the washings into the same beaker.

• Purification: The combined supernatant and washings contain the product. This solution can then be processed via standard methods (e.g., acidification to precipitate the product, followed by filtration or extraction).

• Catalyst Recycling: The recovered magnetic catalyst can be washed with ethanol, dried in an oven, and reused for subsequent reactions. Its consistent performance over multiple cycles has been experimentally verified.[11]

Conclusion and Future Outlook

The evolution of catalysts for tetrazole synthesis is a clear narrative of progress towards greater efficiency, safety, and sustainability. While homogeneous catalysts remain useful for specific applications and mechanistic studies, the operational simplicity, reusability, and high activity of modern heterogeneous nanocatalysts make them the superior choice for most applications, from academic research to process development. Future innovations will likely focus on designing catalysts that operate under even milder, or even ambient, conditions and expanding the substrate scope to include more challenging nitriles, further solidifying the role of catalysis in green and efficient chemical manufacturing.

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A Senior Application Scientist's Guide to Purity Assessment of Synthetic 5-Bromo-2-methyl-1H-tetrazole by HPLC

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and agrochemical synthesis, the structural integrity and purity of intermediates like 5-Bromo-2-methyl-1H-tetrazole are paramount.[] This heterocyclic compound serves as a critical building block, where even minute impurities can alter reaction kinetics, introduce toxicological risks, or compromise the efficacy of the final active ingredient.[2][3] This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the purity assessment of this key intermediate, grounded in the principles of analytical robustness and regulatory compliance.

The Analytical Challenge: Foreseeing the Impurities

A robust analytical method is born from understanding the potential impurities. The synthesis of 5-Bromo-2-methyl-1H-tetrazole, typically involving N-methylation of a tetrazole ring, presents a primary analytical challenge: the formation of regioisomers.

• Regioisomeric Impurity: The most significant and challenging impurity is the undesired 2-methyl isomer, 5-Bromo-2-(2-methyl-2H-tetrazol-5-yl)pyridine, which often forms alongside the desired 1-methyl product.[4] The relative ratio of these isomers is highly dependent on reaction conditions.

• Unreacted Starting Materials: Residual precursors, such as the unmethylated 5-bromo-1H-tetrazole, can carry through the synthesis.

• Byproducts and Degradants: Side reactions or degradation can introduce other structurally related impurities that must be resolved and quantified.

Given these challenges, the chosen analytical method must not only quantify the main component but also possess the selectivity to separate these closely related species.

Gold Standard: Gradient Reverse-Phase HPLC (RP-HPLC)

For molecules like 5-Bromo-2-methyl-1H-tetrazole, which possess moderate polarity, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the undisputed method of choice. The separation is governed by the hydrophobic interactions between the analyte and the nonpolar stationary phase (typically C18), with a polar mobile phase eluting the components.

Causality Behind the Choice: A gradient elution, where the mobile phase composition is changed over time, is essential. It ensures that early-eluting, more polar impurities are well-resolved while providing sufficient organic solvent strength to elute the main, more hydrophobic, active pharmaceutical ingredient (API) and any late-eluting nonpolar impurities in a reasonable time with good peak shape.[5]

Detailed Experimental Protocol: A Validated Approach

This protocol is designed to be a robust starting point for the analysis, which can be further optimized and validated according to ICH Q2(R1) guidelines.[6][7]

Instrumentation:

• An HPLC or UHPLC system equipped with a quaternary or binary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV detector.

Chromatographic Conditions:

• Column: Waters XBridge™ C18, 3.5 µm, 4.6 x 150 mm (or equivalent)

  • Scientist's Rationale: A C18 column provides the necessary hydrophobicity for retaining the tetrazole. The 3.5 µm particle size offers a good balance between efficiency and backpressure, suitable for both HPLC and UHPLC systems.

• Mobile Phase A: 0.1% Formic Acid in Water

  • Scientist's Rationale: Formic acid acts as a mobile phase modifier. It acidifies the mobile phase to a pH of approximately 2.7, which suppresses the ionization of any residual acidic or basic functional groups on the analytes or silica surface. This results in sharper, more symmetrical peaks and improved reproducibility.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Scientist's Rationale: Acetonitrile is a common organic solvent in RP-HPLC due to its low viscosity and UV transparency. The presence of formic acid maintains a consistent pH throughout the gradient.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

  • Scientist's Rationale: Thermostatting the column is critical for reproducible retention times. 30 °C is a common starting point that ensures efficiency without risking degradation of thermally labile compounds.[8]

• Detection Wavelength: 254 nm

  • Scientist's Rationale: This wavelength is a standard for compounds containing aromatic or heterocyclic rings, which typically exhibit strong absorbance. A PDA detector should be used during method development to scan across a range of wavelengths to find the optimal absorbance maximum for all relevant peaks.

• Injection Volume: 5 µL

• Sample Preparation: Accurately weigh approximately 10 mg of the 5-Bromo-2-methyl-1H-tetrazole sample into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of Acetonitrile and Water.

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	95	5	Linear
20.0	5	95	Linear
25.0	5	95	Linear
25.1	95	5	Linear
30.0	95	5	Linear

• Scientist's Rationale: This gradient starts with a high aqueous content to retain and separate polar impurities. The 20-minute ramp to high organic content elutes the main peak and any non-polar impurities. The final re-equilibration step ensures the column is ready for the next injection, crucial for method precision.

Data Analysis & Trustworthiness

Purity is typically calculated using the area percent method. However, this assumes all impurities have the same response factor as the main peak. For accurate quantification, especially for regulatory filings, a reference standard for each impurity is required to determine their relative response factors.

To ensure the protocol is a self-validating system, method validation must be performed in line with ICH Q2(R1) guidelines.[6][9] Key parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This is often demonstrated using forced degradation studies.

• Linearity: Demonstrating that the detector response is directly proportional to the analyte concentration over a specified range.

• Accuracy: The closeness of test results to the true value, often assessed by spiking the sample with known amounts of analyte.

• Precision: The degree of agreement among individual tests when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

Comparative Guide: Orthogonal and Alternative Methods

No single analytical method can reveal the complete purity profile of a compound.[10] Employing orthogonal methods—techniques that separate components based on different chemical or physical principles—is crucial for comprehensive characterization and is a cornerstone of modern pharmaceutical quality control.[10][11][12]

Method	Principle of Separation	Primary Application	Resolution	Sensitivity	Speed
Gradient RP-HPLC	Hydrophobicity	Comprehensive impurity profiling, stability testing, release testing.	Excellent	High (sub 0.05% levels)	Moderate
Isocratic RP-HPLC	Hydrophobicity	Routine QC, monitoring specific impurities.	Good (for target analytes)	High	Fast
Gas Chromatography (GC)	Volatility / Boiling Point	Analysis of residual solvents, volatile starting materials.	Excellent	Very High (for volatiles)	Fast
Quantitative NMR (qNMR)	Nuclear Spin Properties	Absolute purity determination, structural confirmation of impurities.[13][14][15]	Low (for isomers)	Moderate	Moderate

Alternative HPLC: The Isocratic Method

For routine quality control where the impurity profile is well-understood, a faster isocratic method (constant mobile phase composition) can be employed.

• Pros: Significantly shorter run times, simpler method transfer.

• Cons: Inferior resolution for complex mixtures. It may fail to separate new or unexpected impurities that a gradient method would resolve.

Orthogonal Method 1: Gas Chromatography (GC)

GC is ideal for analyzing volatile and semi-volatile impurities, such as residual solvents from the synthesis.

• Applicability: While powerful, GC may not be suitable for the tetrazole itself, as many nitrogen-rich heterocyclic compounds can be thermally labile, leading to degradation in the hot GC inlet.[8][16][17] On-column injection techniques can sometimes mitigate this.[16] Its primary role here is complementary, for assessing non-HPLC-amenable impurities.

Orthogonal Method 2: Quantitative NMR (qNMR)

qNMR has emerged as a powerful tool for determining the absolute purity of a substance without needing a reference standard of the analyte itself.[18][19]

• Applicability: By integrating the signals of the analyte against a certified internal standard of known purity, an absolute mass-to-mass purity can be calculated.[15] While HPLC excels at detecting and quantifying trace impurities, qNMR provides an orthogonal, absolute measure of the main component's purity and can offer structural information on any major impurities present in the spectrum.[13][18]

Visualizing the Workflow and Logic

To better illustrate the process, the following diagrams outline the experimental workflow and the decision-making logic for method selection.

Caption: A typical workflow for HPLC purity analysis.

Caption: Decision logic for selecting the appropriate analytical method.

Conclusion

The purity assessment of 5-Bromo-2-methyl-1H-tetrazole is most robustly achieved using a validated, gradient-based RP-HPLC method. This approach provides the necessary resolution to separate the critical regioisomeric impurity from the main component and other process-related impurities. While this HPLC method serves as the primary tool for quality control and stability testing, true analytical confidence is achieved by integrating orthogonal methods. Techniques like Gas Chromatography for volatile analysis and Quantitative NMR for absolute purity determination provide a more complete and trustworthy picture of the compound's quality, ensuring its suitability for downstream applications in drug development and beyond.

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A Comparative In Vitro Evaluation of Bioactive Compounds Derived from Tetrazole Scaffolds

Introduction: The Tetrazole Moiety as a Privileged Scaffold in Medicinal Chemistry

The tetrazole ring, a five-membered aromatic heterocycle with four nitrogen atoms, has garnered significant attention in medicinal chemistry.[1][2] Its metabolic stability and ability to act as a bioisosteric analogue for carboxylic acid and cis-amide functional groups make it a valuable pharmacophore in drug design.[1][2] This has led to the development of numerous tetrazole derivatives with a broad spectrum of biological activities, including anticancer, antifungal, and antibacterial properties.[1][3][4] The synthesis of novel derivatives from versatile starting materials like 5-Bromo-2-methyl-1H-tetrazole allows for the exploration of diverse chemical spaces and the potential discovery of potent therapeutic agents.[][6] This guide provides an in-depth comparison of the in vitro performance of various classes of tetrazole-based compounds, supported by experimental data and detailed protocols to ensure scientific integrity and reproducibility.

Comparative In Vitro Efficacy of Tetrazole Derivatives

The following sections present a comparative analysis of the in vitro activities of different classes of tetrazole derivatives against various pathological targets. The data is compiled from multiple studies to provide a broad overview of their potential.

Anticancer Activity

A significant number of tetrazole derivatives have been synthesized and evaluated for their cytotoxic effects against various human cancer cell lines.[2][7][8][9] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and the cytotoxic potential of compounds.[10][11]

Table 1: Comparative Anticancer Activity (IC50 in µM) of Various Tetrazole Derivatives

Compound Class	Specific Compound Example	MCF-7 (Breast)	HeLa (Cervical)	Caco-2 (Colorectal)	SKBR-3 (Breast)	Reference
Tetrazole-linked Benzochromenes	Compound 3d	15	18	22	25	[7]
Compound 3e	17	20	24	28	[7]
Compound 3f	16	19	23	26	[7]
5-Fluorouracil (Standard Drug)	-	10	12	15	17	[7]
Tetrazoles from Baylis–Hillman allylamines	Compound 5b	-	-	-	-	[8]
Compound 5f	-	-	-	-	[8]
Compound 5l	-	-	-	-	[8]
Compound 5o	1.0–4.0 (on HepG2, A549, MDA-MB-231, DU145, SK-N-SH)	-	-	-	[8]

Note: Direct comparison is challenging due to variations in cell lines and experimental conditions across studies. The data presented is illustrative of the potency of these compound classes.

Antibacterial Activity

The rise of antibiotic resistance necessitates the discovery of novel antibacterial agents.[3] Tetrazole derivatives have shown promising activity against both Gram-positive and Gram-negative bacteria.[12][13][14] The antibacterial efficacy is commonly evaluated by determining the Minimum Inhibitory Concentration (MIC) and measuring the zone of inhibition in agar well diffusion assays.[15][16]

Table 2: Comparative Antibacterial Activity (MIC in µg/mL) of Tetrazole Derivatives

Compound Class	Specific Compound Example	E. coli (Gram-)	S. aureus (Gram+)	K. pneumoniae (Gram-)	E. faecalis (Gram+)	Reference
Benzimidazole-linked Tetrazoles	Compound e1	-	-	-	1.2	[12]
Compound b1	-	-	-	1.3	[12]
Compound c1	-	-	-	1.8	[12]
Azithromycin (Standard Drug)	-	-	-	-	1.0-2.0	[12]
Imide-Tetrazoles	Compound 1	0.8-3.2	0.8-3.2	0.8-3.2	-	[14]
Compound 2	0.8-3.2	0.8-3.2	0.8-3.2	-	[14]
Compound 3	0.8-3.2	0.8-3.2	0.8-3.2	-	[14]
Ciprofloxacin (Standard Drug)	-	<1	<1	<1	-	[14]

Antifungal Activity

Fungal infections, particularly those caused by opportunistic pathogens like Candida species, are a growing health concern, driving the search for new antifungal drugs.[17][18] Tetrazole derivatives have emerged as a promising class of antifungal agents.[19][20] The broth microdilution method is a standard technique for determining the MIC of antifungal compounds.[21][22]

Table 3: Comparative Antifungal Activity (MIC in µg/mL) of Tetrazole Derivatives

Compound Class	Specific Compound Example	C. albicans	C. glabrata	C. parapsilosis	C. krusei	Reference
Benzimidazole-linked Tetrazoles	Compound e1	< Fluconazole	-	-	-	[12]
Compound b1	< Fluconazole	-	-	-	[12]
Compound d1	-	> Fluconazole	-	-	[12]
Fluconazole (Standard Drug)	-	0.25-16	0.5-64	0.12-4	8->64	[12]
Tetrazoles with Pyrazole Moiety	Compound 8	<0.008 - 4	<0.008 - 4	<0.008 - 4	<0.008 - 4	[19]
Compound 11	<0.008 - 4	<0.008 - 4	<0.008 - 4	<0.008 - 4	[19]
Compound 15	<0.008 - 4	<0.008 - 4	<0.008 - 4	<0.008 - 4	[19]

Experimental Protocols

To ensure the validity and reproducibility of the in vitro evaluations, standardized protocols must be followed. The methodologies for the key assays are detailed below.

Anticancer Activity: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[11][23]

Workflow for MTT Assay

Caption: Workflow of the MTT assay for determining cell viability.

Step-by-Step Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours to allow for cell attachment.[24]

• Compound Treatment: Prepare serial dilutions of the synthesized tetrazole compounds in the appropriate cell culture medium. Remove the old medium from the wells and add the medium containing the compounds. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plate for a period that allows for the assessment of the compound's effect, typically 24 to 72 hours.

• MTT Addition: After incubation, add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.[24]

• Formazan Formation: Incubate the plate for 2 to 4 hours, or until a purple precipitate is visible.[24]

• Solubilization: Add 100 µL of a detergent reagent (e.g., DMSO) to each well to dissolve the formazan crystals.[24]

• Absorbance Reading: Leave the plate at room temperature in the dark for 2 hours and then measure the absorbance at 570 nm using a microplate reader.[24]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, can then be determined.

Antibacterial Activity: Agar Well Diffusion Method

The agar well diffusion method is a widely used technique to evaluate the antimicrobial activity of compounds.[16][25]

Workflow for Agar Well Diffusion Assay

Caption: Workflow of the agar well diffusion assay for antibacterial testing.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized inoculum of the test bacteria (e.g., matching the 0.5 McFarland standard).

• Lawn Culture: Evenly spread the bacterial suspension over the surface of a Mueller-Hinton agar plate using a sterile cotton swab to create a uniform lawn.[25]

• Well Creation: Use a sterile cork borer to create wells of a specific diameter (e.g., 6-8 mm) in the agar.[15][26]

• Compound Application: Add a defined volume of the synthesized tetrazole compounds at various concentrations into the wells. Include a positive control (a known antibiotic) and a negative control (the solvent used to dissolve the compounds).[15]

• Incubation: Incubate the plates at 37°C for 16-24 hours.[15]

• Zone of Inhibition Measurement: After incubation, measure the diameter of the clear zone around each well where bacterial growth has been inhibited. The size of the zone is indicative of the antibacterial activity of the compound.[15]

Antifungal Activity: Broth Microdilution Method

The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of antifungal agents.[21][22]

Workflow for Broth Microdilution Assay

Caption: Workflow of the broth microdilution assay for antifungal susceptibility testing.

Step-by-Step Methodology:

• Compound Dilution: Prepare two-fold serial dilutions of the synthesized tetrazole compounds in RPMI-1640 medium in a 96-well microtiter plate.[27]

• Inoculum Preparation: Prepare a standardized fungal inoculum (e.g., 0.5 × 10³ to 2.5 × 10³ cells/mL for yeasts) according to CLSI guidelines.[22]

• Inoculation: Add the fungal inoculum to each well of the microtiter plate. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at 35°C for 24 to 48 hours. For some fungi, like Cryptococcus species, incubation may be extended to 72 hours.[22]

• MIC Determination: The MIC is defined as the lowest concentration of the compound at which there is a significant inhibition of fungal growth (typically ≥50% reduction) compared to the growth control. This can be assessed visually or by reading the absorbance with a microplate reader.[19]

Conclusion and Future Directions

The in vitro data presented in this guide highlights the significant potential of tetrazole derivatives as a versatile scaffold for the development of novel anticancer, antibacterial, and antifungal agents. The diverse chemical modifications possible, starting from precursors like 5-Bromo-2-methyl-1H-tetrazole, allow for the fine-tuning of biological activity and selectivity. While the presented compounds show promising efficacy, further in-depth studies are warranted. Future research should focus on structure-activity relationship (SAR) studies to optimize the potency and pharmacokinetic properties of these compounds. Additionally, elucidating the specific mechanisms of action through further in vitro and in vivo studies will be crucial for their translation into clinical candidates. The standardized protocols provided herein serve as a foundation for researchers to conduct robust and comparable evaluations of newly synthesized tetrazole derivatives.

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comparing the efficacy of drugs synthesized with and without a tetrazole moiety

A Senior Application Scientist's Guide to Comparing Carboxylic Acid and Tetrazole-Containing Drugs

In the landscape of modern drug discovery, the strategic modification of lead compounds is paramount to optimizing pharmacological profiles. One of the most successful and widely employed tactics in medicinal chemistry is the bioisosteric replacement of a carboxylic acid with a 5-substituted 1H-tetrazole ring.[1] This guide provides an in-depth comparison of these two critical functional groups, moving beyond theoretical advantages to present supporting experimental data, detailed methodologies, and the causal reasoning behind this impactful molecular substitution.

The core rationale for this bioisosteric switch is the remarkable ability of the tetrazole ring to mimic the essential properties of a carboxylic acid while offering significant improvements in the overall drug-like characteristics of a molecule.[2] With a pKa typically in the range of 4.5-4.9, the tetrazole is sufficiently acidic to exist in its ionized form at physiological pH, allowing it to engage in the same crucial ionic and hydrogen-bonding interactions with biological targets as a carboxylate.[1] However, its unique electronic structure and metabolic profile often translate into superior in vivo performance.

I. Physicochemical and Pharmacokinetic Profile: A Comparative Analysis

The decision to replace a carboxylic acid with a tetrazole is driven by the goal of enhancing a drug candidate's Absorption, Distribution, Metabolism, and Excretion (ADME) profile. The fundamental differences in their physicochemical properties are the root cause of the observed improvements in efficacy and safety.

Key Property Comparison

Property	Carboxylic Acid	5-Substituted Tetrazole	Causality and In-Field Implications
Acidity (pKa)	~4.0–5.0	~4.5–5.0	The comparable acidity ensures the tetrazole can mimic the ionic interactions of the carboxylate, which are often essential for receptor binding.[1]
Lipophilicity	Lower	Higher	The tetrazolate anion is significantly more lipophilic (up to 10-fold) than the corresponding carboxylate. This delocalization of the negative charge over the larger aromatic ring can improve membrane permeability and oral absorption.[2]
Metabolic Stability	Susceptible to Phase II conjugation (e.g., glucuronidation) forming potentially reactive acyl glucuronides.[1]	Resistant to many common metabolic pathways for carboxylic acids. While N-glucuronidation can occur, the resulting adducts are chemically stable and not associated with the same toxicity concerns.[1] This often leads to a longer in-vivo half-life.
Size & Shape	Planar carboxylate group	Planar, five-membered aromatic ring; slightly larger than a carboxylic acid group.[3]	The increased size is a critical design consideration. The target's binding pocket must be able to accommodate the larger ring, which may require further structural modifications.[3]

This strategic exchange is not merely a substitution but a calculated optimization, as illustrated in the following workflow.

Caption: Workflow for a bioisosteric replacement strategy in drug design.

II. Case Study: Losartan vs. EXP3174 in the Renin-Angiotensin System

The most definitive way to assess the impact of the tetrazole moiety is to compare its performance against its carboxylic acid counterpart on the same molecular scaffold. The antihypertensive drug Losartan provides a perfect clinical and pharmacological example. Losartan contains a tetrazole ring, but its primary active metabolite, EXP3174, features a carboxylic acid.[4] EXP3174 is responsible for most of the therapeutic effect, being 10-40 times more potent than the parent drug.[5] This pair allows for a direct comparison of the two functional groups.

Mechanism of Action: Blocking the Angiotensin II Type 1 (AT1) Receptor

Both molecules function by blocking the AT1 receptor, preventing the peptide hormone Angiotensin II (Ang II) from binding and initiating a signaling cascade that leads to vasoconstriction and increased blood pressure.[6] This blockade is a key intervention point in the Renin-Angiotensin-Aldosterone System (RAAS).

Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the site of action for ARBs.

Comparative Efficacy Data

While both compounds target the AT1 receptor, the carboxylic acid metabolite (EXP3174) exhibits significantly higher potency. Studies have shown that the tetrazole and carboxylate groups bind to the same subsite within the receptor, but through different molecular interactions. The carboxylate forms a conventional salt bridge with Lys199, whereas the tetrazole anion engages in a distinct lysine-aromatic interaction.[7]

Compound	Functional Group	Target	Assay Type	IC50 / Ki	Reference
Losartan	Tetrazole	AT1 Receptor	Radioligand Binding (VSMC)	IC50: 1.0 x 10⁻⁸ M	[7]
EXP3174	Carboxylic Acid	AT1 Receptor	Radioligand Binding (VSMC)	IC50: 1.1 x 10⁻⁹ M	[7]
Losartan	Tetrazole	AT1 Receptor	Functional (Ca²⁺ elevation)	IC50: 5 x 10⁻⁸ M	[7]
EXP3174	Carboxylic Acid	AT1 Receptor	Functional (Ca²⁺ elevation)	IC50: 5 x 10⁻⁹ M	[7]

These data clearly demonstrate that for the Losartan scaffold, the carboxylic acid moiety results in a more potent antagonist of the AT1 receptor, with an approximately 10-fold increase in both binding affinity and functional inhibition.

Comparative Pharmacokinetic Data

Despite the lower in vitro potency of the tetrazole-containing parent drug, its pharmacokinetic profile is what makes it a viable oral therapeutic. Losartan is metabolized in the liver to the more active EXP3174.[6] The tetrazole moiety contributes to better absorption and metabolic stability compared to what would be expected from administering EXP3174 directly.[1]

Compound	Functional Group	Bioavailability	Half-life (t½)	Plasma Clearance	Reference
Losartan	Tetrazole	~33%	~2 hours	610 mL/min	[6][8]
EXP3174	Carboxylic Acid	(Low if dosed orally)	~6-9 hours	47 mL/min	[6][8]

The longer half-life and lower clearance of the carboxylic acid metabolite EXP3174 contribute significantly to the sustained therapeutic effect of a once-daily Losartan dose.[5] This case study highlights a key principle: the choice between a tetrazole and a carboxylic acid is not merely about which is "better," but about achieving an optimal balance of potency, stability, and bioavailability for the entire therapeutic agent.

III. Broadening the Scope: Tetrazoles in COX-2 Inhibition

The utility of tetrazole bioisosteres is not limited to ARBs. In the field of anti-inflammatory drugs, researchers have explored replacing the sulfonamide group of Celecoxib, a selective COX-2 inhibitor, with a tetrazole ring. This modification aimed to create new water-soluble inhibitors with improved safety profiles.[9]

Studies on these Celecoxib analogues showed that the tetrazole-containing compounds exhibited high in vitro COX-2 selectivity and good anti-inflammatory activity in rat paw edema assays, comparable to the reference drug.[10] Crucially, these analogues did not cause significant damage to the gastric mucosa, a common side effect of NSAIDs.[9] Molecular docking studies revealed that the tetrazole ring fits deep into a secondary pocket of the COX-2 binding site, forming a key electrostatic interaction with an arginine residue (Arg513), mimicking the hydrogen-bonding role of the original sulfonamide.[10]

IV. Experimental Methodologies

To provide a framework for researchers to conduct their own comparative analyses, this section details the protocols for key experiments used to generate the data discussed above.

Experimental Workflow: In Vitro Efficacy Assessment

Caption: Experimental workflow for comparing the in vitro efficacy of drug analogs.

Protocol 1: Synthesis of 5-Substituted-1H-Tetrazoles from Nitriles

This protocol describes a common and reliable method for synthesizing the tetrazole moiety, which is a critical step in creating the analog for comparison.

Principle: This method utilizes a [3+2] cycloaddition reaction between an organic nitrile and an azide source, often catalyzed by a Lewis acid in an appropriate solvent. Using zinc salts in water is a safer, environmentally friendly approach that minimizes the risk of generating explosive hydrazoic acid.[11]

Materials:

• Organic nitrile (substrate)

• Sodium azide (NaN₃)

• Zinc bromide (ZnBr₂)

• Deionized water

• Hydrochloric acid (HCl) for acidification

• Ethyl acetate for extraction

• Anhydrous magnesium sulfate (MgSO₄) for drying

Procedure:

• Reaction Setup: To a round-bottom flask, add the organic nitrile (1.0 eq), sodium azide (1.5 eq), and zinc bromide (1.0 eq).

• Solvent Addition: Add deionized water to the flask to create a 1 M solution with respect to the nitrile.

• Reaction: Heat the mixture to reflux (approximately 100-120°C) with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting nitrile is consumed (typically 12-24 hours).

• Workup: Cool the reaction mixture to room temperature.

• Acidification: Carefully acidify the aqueous mixture to pH ~2 by the dropwise addition of concentrated HCl. This protonates the tetrazole, making it extractable into an organic solvent.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude 5-substituted-1H-tetrazole product.

• Purification: Purify the crude product by recrystallization or column chromatography as needed.

Protocol 2: Competitive Radioligand Binding Assay for AT1 Receptor

Principle: This assay measures the affinity of a test compound (e.g., Losartan or EXP3174) for a receptor by quantifying its ability to compete with a radiolabeled ligand that has a known high affinity for the same receptor. The output is typically an IC50 value, which can be converted to an inhibition constant (Ki).[7]

Materials:

• Cell membranes expressing the human AT1 receptor

• Radioligand: ¹²⁵I-[Sar¹, Ile⁸]Angiotensin II

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• Unlabeled competitors: Losartan, EXP3174, and a high-concentration unlabeled ligand for non-specific binding determination.

• 96-well filter plates (GF/C) pre-soaked in 0.3% polyethyleneimine (PEI)

• Scintillation fluid and a microplate scintillation counter

Procedure:

• Reagent Preparation: Prepare serial dilutions of the unlabeled competitors (Losartan, EXP3174) in assay buffer. A typical range would be from 10⁻¹¹ M to 10⁻⁵ M.

• Assay Setup: In a 96-well plate, add the following to each well in order:

  • 50 µL Assay Buffer

  • 50 µL of competitor dilution (or buffer for total binding, or high-concentration unlabeled ligand for non-specific binding)

  • 50 µL of radioligand (at a final concentration near its Kd, e.g., 2 nM)

  • 100 µL of membrane preparation (e.g., 10 µg protein)

• Incubation: Incubate the plate for 60 minutes at room temperature with gentle agitation to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the pre-soaked filter plate using a vacuum manifold. This separates the receptor-bound radioligand (trapped on the filter) from the free radioligand.

• Washing: Quickly wash the filters 4 times with 200 µL of ice-cold wash buffer to remove any residual unbound radioligand.

• Counting: Dry the filter plate, add scintillation fluid to each well, and count the radioactivity (in counts per minute, CPM) using a microplate scintillation counter.

• Data Analysis:

  • Calculate specific binding: Total Binding (CPM) - Non-specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of the competitor.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

V. Conclusion

The bioisosteric replacement of a carboxylic acid with a tetrazole is a powerful and field-proven strategy in drug design. This substitution is not a simple one-for-one swap but a nuanced decision based on a deep understanding of physicochemical properties and their downstream effects on pharmacokinetics and pharmacodynamics. While the carboxylic acid may sometimes offer superior intrinsic potency, as seen with EXP3174, the tetrazole moiety frequently provides critical advantages in metabolic stability and bioavailability, ultimately leading to a more effective and safer therapeutic agent.[1][2] The case of Losartan perfectly illustrates this synergy, where the tetrazole-containing prodrug facilitates oral delivery and the resulting carboxylic acid metabolite provides potent, long-lasting efficacy. By employing rigorous comparative assays, researchers can rationally leverage the unique attributes of the tetrazole ring to overcome common drug development hurdles and engineer molecules with optimized clinical performance.

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A Comprehensive Guide to the Spectroscopic Differentiation of N1- and N2-Methyl Tetrazole Isomers

Introduction

The tetrazole moiety is a cornerstone in medicinal chemistry and materials science, prized as a bioisostere for carboxylic acids and for its high nitrogen content in energetic materials.[1][2] When the parent tetrazole ring is alkylated, substitution can occur at two distinct nitrogen atoms, leading to the formation of N1 and N2 isomers. The seemingly subtle difference in the position of a methyl group between 1-methyl-1H-tetrazole (N1) and 2-methyl-2H-tetrazole (N2) results in significant changes to the molecule's electronic structure, symmetry, and physicochemical properties. Consequently, their biological activity, thermal stability, and coordination chemistry can vary dramatically.[3]

As synthetic routes often yield a mixture of these isomers, a robust and unambiguous method for their differentiation is paramount for researchers, quality control specialists, and drug development professionals.[4] This guide provides an in-depth comparison of N1- and N2-methyl tetrazole isomers using a suite of spectroscopic techniques. We will delve into the causality behind the spectral differences and provide the experimental data and protocols necessary for definitive identification.

Molecular Structures and Electronic Implications

The core difference between the two isomers lies in the location of the methyl substituent on the tetrazole ring. This dictates the molecule's overall symmetry and the electronic environment of each atom within the heterocyclic system. The N2 isomer possesses a higher degree of symmetry compared to the N1 isomer. This fundamental structural variance is the primary driver for the distinct spectroscopic signatures observed.

Caption: Molecular structures of 1-methyl-1H-tetrazole and 2-methyl-2H-tetrazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Analysis

NMR spectroscopy is the most powerful and definitive technique for distinguishing between N1 and N2-substituted tetrazoles. The chemical shift of each nucleus is exquisitely sensitive to its local electronic environment, which is directly impacted by the methyl group's position.

¹H and ¹³C NMR Spectroscopy

While subtle, the differences in ¹H and ¹³C NMR spectra provide the first clues for differentiation. The electron-withdrawing character of the tetrazole ring influences the shielding of the methyl protons and carbon. In the N1 isomer, the methyl group is attached to a nitrogen atom adjacent to the carbon, whereas in the N2 isomer, it is further removed. This leads to predictable differences in their chemical shifts.

For the parent 5-unsubstituted methyltetrazoles, the methyl group in the N1 isomer is generally more deshielded (appears at a higher ppm) in both ¹H and ¹³C spectra compared to the N2 isomer due to the differing electronic distributions within the ring.

Table 1: Comparative ¹H and ¹³C NMR Chemical Shifts (δ, ppm) for Methyltetrazole Isomers

Isomer	Nucleus	Chemical Shift (ppm)	Rationale
1-Methyl-1H-tetrazole	-CH₃ (¹H)	~4.1 - 4.3	Greater deshielding due to proximity to C5 and N4.
	-CH₃ (¹³C)	~34 - 36	The N1-methyl carbon experiences a different electronic environment.
	C5 (¹³C)	~144 - 146
2-Methyl-2H-tetrazole	-CH₃ (¹H)	~4.0 - 4.2	Relatively more shielded compared to the N1 isomer.
	-CH₃ (¹³C)	~39 - 41	The N2-methyl carbon is in a more symmetric environment.

| | C5 (¹³C) | ~151 - 153 | |

Note: Exact chemical shifts can vary based on the solvent and concentration. Data is compiled from typical values found in organic chemistry databases.[5][6]

¹⁵N NMR Spectroscopy: The Unambiguous Fingerprint

¹⁵N NMR is the gold standard for identifying tetrazole substitution patterns.[7][8] The four nitrogen atoms of the tetrazole ring provide a rich dataset of chemical shifts that are dramatically altered by the position of the N-substituent. The large chemical shift dispersion in ¹⁵N NMR makes assignments unequivocal.

In the N1 isomer , the methyl group is directly attached to N1. This causes a significant upfield shift for the N1 signal compared to the unsubstituted nitrogens. The N4 nitrogen, being a pyridine-type nitrogen, typically appears furthest downfield. In the more symmetric N2 isomer , the methyl group is attached to N2, leading to a distinct pattern where the N1 and N4 signals are equivalent, as are the N2 and N3 signals (in the parent unsubstituted ring). This symmetry is a key diagnostic feature.

Caption: Influence of methyl group position on NMR chemical environments.

A combined analysis of ¹⁵N and ¹³C chemical shifts provides a powerful and effective diagnostic tool for the direct structural determination of tetrazole isomers in solution.[7][9]

Vibrational Spectroscopy: A Complementary Approach

Infrared (IR) and Raman spectroscopy probe the vibrational modes of a molecule.[10] The differences in symmetry and bond strengths between the N1 and N2 isomers result in distinct vibrational spectra, providing a valuable "fingerprint" for each compound.[11]

• Symmetry and Activity: The higher symmetry of the N2 isomer often leads to fewer IR-active bands compared to the less symmetric N1 isomer. Conversely, some modes may become Raman-active.

• Ring Vibrations: The key differences are often found in the fingerprint region (1500-900 cm⁻¹), which contains characteristic ring stretching and deformation modes. The N-N and C-N stretching frequencies are sensitive to the substitution pattern.[1]

• Methyl Group Modes: Vibrations associated with the methyl group (e.g., C-H stretching, bending) can also shift slightly, but the ring modes are generally more diagnostic.

Table 2: Key Differentiating Vibrational Frequencies (cm⁻¹)

Isomer	Key IR Bands (cm⁻¹)	Assignment
1-Methyl-1H-tetrazole	~1500, ~1280, ~1080	Asymmetric Ring Stretching, N-N Stretching

| 2-Methyl-2H-tetrazole | ~1470, ~1250, ~1050 | Symmetric Ring Stretching, N-N Stretching |

Note: These are approximate values. The specific frequencies can be influenced by the physical state (solid/liquid) and intermolecular interactions.[12]

Advanced Characterization: Photoelectron Spectroscopy (PES)

For an even deeper level of electronic structure analysis, Photoelectron Spectroscopy (PES) offers compelling insights. PES measures the ionization energies required to remove electrons from molecular orbitals. A detailed study on 1- and 2-methyltetrazoles revealed distinct differences in their photoelectron spectra.[13] The ionization energies of the lone pair orbitals on the nitrogen atoms and the π-system orbitals are uniquely affected by the methyl group's position, providing another layer of unambiguous experimental evidence to differentiate the isomers.[13]

Experimental Protocols & Workflow

Achieving reliable spectroscopic data requires careful sample preparation and adherence to standardized protocols.

General Spectroscopic Analysis Workflow

Caption: Standard workflow for isomer separation and spectroscopic identification.

Protocol 1: NMR Sample Preparation and Analysis

• Sample Preparation: Accurately weigh approximately 5-10 mg of the purified isomer and dissolve it in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• ¹H NMR Acquisition: Acquire a standard proton spectrum. Note the chemical shift, multiplicity, and integration of the methyl and ring protons.

• ¹³C{¹H} NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A sufficient number of scans must be acquired to achieve a good signal-to-noise ratio for all carbon signals, including the quaternary ring carbon. Techniques like DEPT can be used to confirm methyl and methine carbons.

• ¹⁵N NMR Acquisition: This is typically performed using an indirect detection method like a ¹H-¹⁵N HMBC (Heteronuclear Multiple Bond Correlation) experiment. This 2D experiment correlates proton signals with nitrogen signals over 2-3 bonds, allowing for the assignment of each nitrogen atom based on its proximity to the methyl and ring protons. This is often more sensitive than direct ¹⁵N detection.

• Data Analysis: Process the spectra and compare the observed chemical shifts to established literature values or data from a known standard to confirm the isomer's identity.

Protocol 2: FTIR-ATR Analysis

• Instrument Preparation: Record a background spectrum on the clean, empty Attenuated Total Reflectance (ATR) crystal.

• Sample Application: Place a small amount of the solid, purified isomer directly onto the ATR crystal, ensuring good contact by applying pressure with the built-in clamp.

• Data Acquisition: Collect the sample spectrum, typically co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

• Data Analysis: Process the spectrum (e.g., baseline correction, ATR correction if needed) and identify the key vibrational bands. Compare the fingerprint region to that of a known standard or literature data to confirm identity.

Conclusion

While several spectroscopic techniques can provide evidence for differentiating N1- and N2-methyl tetrazole isomers, multinuclear NMR spectroscopy stands out as the most definitive and information-rich method . The combination of ¹³C and, most critically, ¹⁵N NMR provides an unambiguous electronic fingerprint that is unique to each isomer. The significant variation in ¹⁵N chemical shifts, driven by the profound electronic changes induced by the methyl group's position, allows for confident structural assignment. Vibrational spectroscopy serves as an excellent, rapid, and complementary technique for confirmation. By employing the systematic workflow and protocols described in this guide, researchers can confidently and accurately characterize their N-substituted tetrazole products, ensuring the scientific integrity of their subsequent work in drug discovery and materials innovation.

References

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A Senior Application Scientist's Guide to the Bioisosteric Replacement of Carboxylic Acids with 5-Substituted-1H-Tetrazoles

In the landscape of modern drug discovery, the strategic modification of lead compounds is a critical exercise in balancing potency, selectivity, and pharmacokinetic properties. One of the most successful and widely adopted strategies in medicinal chemistry is the bioisosteric replacement of a carboxylic acid with a 5-substituted-1H-tetrazole. This substitution is now present in over 20 FDA-approved drugs, including blockbuster antihypertensives like Losartan and Valsartan.[1][2]

This guide provides an in-depth comparative analysis of these two crucial acidic functional groups. Moving beyond a simple recitation of facts, we will explore the causal relationships behind their physicochemical differences, the tangible impact on biological activity and pharmacokinetics, and provide validated experimental protocols for synthesizing and evaluating these moieties.

The Rationale: Why Replace a Carboxylic Acid?

A carboxylic acid is a cornerstone functional group, capable of forming strong ionic and hydrogen bond interactions with biological targets. However, its presence can introduce several liabilities, including rapid metabolism, poor membrane permeability due to its charge at physiological pH, and potential for the formation of reactive acyl glucuronide metabolites.[3][4]

The 5-substituted-1H-tetrazole emerged as a premier bioisostere because it effectively mimics the acidic proton-donating character of a carboxylic acid while offering a distinct set of properties.[5] The tetrazole's negative charge is delocalized over a larger, four-nitrogen aromatic ring system, which alters its interaction with the surrounding environment compared to the more localized charge on a carboxylate.[6] This fundamental difference is the origin of its unique advantages.

Caption: Decision workflow for considering a tetrazole bioisostere in drug design. [6]

Experimental Protocols

Accurate synthesis and comparative analysis are the bedrock of rational drug design. The following protocols provide validated, step-by-step methodologies.

Protocol 1: Synthesis of 5-Substituted-1H-Tetrazole from a Nitrile

This protocol is adapted from the highly efficient and safer method developed by Demko and Sharpless, which utilizes zinc catalysis in water, avoiding hazardous hydrazoic acid and toxic organic solvents. [7][8] Objective: To synthesize a 5-substituted-1H-tetrazole from an organic nitrile via a [3+2] cycloaddition reaction.

Materials:

• Organic Nitrile (R-CN) (1.0 eq)

• Sodium Azide (NaN₃) (1.2 - 2.0 eq)

• Zinc Bromide (ZnBr₂) or Zinc Chloride (ZnCl₂) (1.0 - 1.5 eq) [9]* Deionized Water

• 6M Hydrochloric Acid (HCl)

• Ethyl Acetate

• Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Round-bottom flask with reflux condenser and magnetic stirrer

Methodology:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the nitrile (e.g., 10 mmol), sodium azide (e.g., 15 mmol, 1.5 eq), and zinc bromide (e.g., 12.5 mmol, 1.25 eq).

• Solvent Addition: Add deionized water to the flask to achieve a concentration of approximately 1-2 M for the reactants. Causality Note: Using water as a solvent is not only environmentally friendly but also mitigates explosion hazards associated with hydrazoic acid by keeping the pH slightly alkaline. [7]3. Heating: Heat the reaction mixture to reflux (approximately 100-110 °C) with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can vary from 12 to 48 hours depending on the reactivity of the nitrile substrate.

• Workup - Acidification: After the reaction is complete (as judged by the consumption of the starting nitrile), cool the mixture to room temperature. Carefully and slowly acidify the aqueous solution to pH ~1-2 by adding 6M HCl. Safety and Causality Note: This step must be performed in a well-ventilated fume hood as it protonates the excess azide to form some hydrazoic acid and, more importantly, protonates the tetrazole product, causing it to precipitate or become extractable.

• Isolation:

  • If the product precipitates upon acidification, collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

  • If the product does not precipitate or separates as an oil, extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer). [8]6. Purification:

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

  • The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by column chromatography on silica gel.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Caption: Experimental workflow for the zinc-catalyzed synthesis of 5-substituted-1H-tetrazoles.

Protocol 2: Determination of Acidity (pKa) by Potentiometric Titration

Objective: To experimentally determine and compare the pKa of a carboxylic acid and its corresponding tetrazole bioisostere.

Materials:

• Test compound (Carboxylic acid or Tetrazole)

• Calibrated pH meter with a suitable electrode

• Automated titrator or manual burette

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution (titrant)

• Co-solvent (e.g., Methanol or DMSO) if the compound has low water solubility

• Deionized water (carbon dioxide-free)

• Stir plate and stir bar

Methodology:

• Sample Preparation: Accurately weigh and dissolve a known amount of the test compound to create a solution of known concentration (e.g., 1-10 mM). If a co-solvent is required, use the minimum amount necessary and prepare a blank titration of the co-solvent/water mixture to correct for its effect.

• Titration Setup: Place the sample solution in a jacketed beaker to maintain a constant temperature (e.g., 25 °C). Place the calibrated pH electrode and the titrant delivery tube into the solution. Ensure the solution is gently stirred.

• Titration: Begin the titration by adding small, precise aliquots of the standardized NaOH solution. Record the pH of the solution after each addition, allowing the reading to stabilize. Collect data points frequently, especially in the regions where the pH changes rapidly.

• Data Analysis:

  • Plot the measured pH versus the volume of NaOH added to generate a titration curve.

  • Determine the equivalence point (Vₑ), which is the point of maximum slope on the curve (inflection point), often found by taking the first derivative of the curve (dpH/dV).

  • The pKa is the pH at which exactly half of the acid has been neutralized. This corresponds to the pH at half the equivalence volume (Vₑ/2).

• Validation: Perform the titration in triplicate to ensure reproducibility. The results provide a direct, quantitative comparison of the acidity of the two bioisosteres under identical conditions.

Conclusion

The bioisosteric replacement of a carboxylic acid with a 5-substituted-1H-tetrazole is a powerful and validated strategy in medicinal chemistry. [5][10]While their acidities are comparable, the tetrazole offers significant advantages, most notably enhanced metabolic stability and increased lipophilicity, which can lead to profound improvements in a drug candidate's pharmacokinetic profile and overall in vivo efficacy. [2][3]However, the choice is not automatic. The potential for reduced permeability due to a higher desolvation penalty and the specific topological requirements of the target's binding site must be carefully considered. [1][11]The experimental protocols provided herein offer a robust framework for synthesizing these analogs and quantitatively evaluating the physicochemical changes that underpin this crucial drug design tactic.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-Bromo-2-methyl-1H-tetrazole

For laboratory professionals engaged in pharmaceutical research and drug development, the synthesis and handling of novel compounds are daily realities. With these activities comes the critical responsibility of managing chemical waste safely and in compliance with all regulations. This guide provides essential, step-by-step procedures for the proper disposal of 5-Bromo-2-methyl-1H-tetrazole, a heterocyclic compound whose disposal requires specialized handling due to the inherent risks associated with the tetrazole functional group. Our goal is to provide clear, actionable information that protects laboratory personnel, the community, and the environment, reinforcing a culture of safety that extends beyond the product's lifecycle.

Hazard Assessment: Understanding the Risks of Tetrazoles

Before any disposal protocol can be established, a thorough understanding of the compound's hazards is paramount. While a comprehensive toxicological profile for 5-Bromo-2-methyl-1H-tetrazole is not extensively documented in publicly available literature, the known characteristics of the tetrazole ring system provide a strong basis for a cautious approach.

According to available Safety Data Sheet (SDS) information, 5-Bromo-2-methyl-1H-tetrazole is also classified as a skin and eye irritant.[3][4] Direct contact should be avoided through the mandatory use of appropriate Personal Protective Equipment (PPE).

Summary of Known Hazards

Hazard Classification	Description	Supporting Data
Reactivity/Explosive Potential	The tetrazole functional group is energetically unstable and may decompose explosively when subjected to heat, shock, or friction.[1]	Inherent property of the tetrazole ring system due to high nitrogen content.[2]
Skin Corrosion/Irritation	Causes skin irritation (Category 2).[4]	GHS Hazard Statement H315.[3][4]
Serious Eye Damage/Irritation	Causes serious eye irritation (Category 2A).[4]	GHS Hazard Statement H319.[3][4]
Acute Toxicity	While specific LD50 data is unavailable, related compounds are considered harmful if swallowed, in contact with skin, or inhaled.[1][5]	Prudent practice dictates handling as a potentially toxic substance.

Personal Protective Equipment (PPE): The First Line of Defense

Given the identified hazards, stringent adherence to PPE protocols is non-negotiable. Before handling 5-Bromo-2-methyl-1H-tetrazole for any purpose, including disposal preparation, personnel must be equipped with the following:

• Eye and Face Protection: Chemical safety goggles in combination with a face shield are required to protect against splashes and potential energetic decomposition events.[1][5]

• Hand Protection: Chemically resistant gloves, such as nitrile rubber, must be worn.[1][5] Gloves should be inspected for integrity before each use and disposed of as hazardous waste after handling the compound.

• Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory to protect against skin contact.[1][5]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used within a certified chemical fume hood.[5]

Disposal Protocol: A Step-by-Step Procedural Guide

The recommended and safest method for the disposal of 5-Bromo-2-methyl-1H-tetrazole is to engage a licensed hazardous waste disposal company.[5][6] On-site chemical deactivation is strongly discouraged due to the compound's explosive potential and the absence of a validated, peer-reviewed neutralization protocol.[1] Mixing with other chemicals for neutralization purposes could trigger an uncontrolled, hazardous reaction.[1]

Step 1: Waste Characterization and Segregation

Properly identifying and segregating chemical waste is a foundational principle of laboratory safety and regulatory compliance.[6][7]

• Designation: 5-Bromo-2-methyl-1H-tetrazole waste must be classified as a reactive and potentially explosive hazardous waste.

• Segregation: This waste stream must be kept separate from all other chemical waste to prevent accidental mixing and potential reactions.[7] Do not mix with strong oxidizing agents, as this is a known incompatibility.[5]

Step 2: Waste Collection and Containment

• Primary Container: Collect waste 5-Bromo-2-methyl-1H-tetrazole (both solid compound and any contaminated materials like gloves, weighing paper, or absorbent pads) in a designated, compatible, and clearly labeled waste container.[8]

• Container Specifications: The container must be in good condition (no cracks or leaks), made of a material compatible with the chemical, and have a tightly sealing screw cap.[7][9]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "5-Bromo-2-methyl-1H-tetrazole," and a clear indication of its reactive and potentially explosive hazards.[7][10]

Step 3: Storage Pending Disposal

• Location: Store the sealed hazardous waste container in a cool, dry, and well-ventilated area designated for hazardous waste storage.[5]

• Safety Precautions: The storage area should be away from heat sources, open flames, sparks, and incompatible materials.[7] It is crucial to prevent any conditions that could lead to shock or friction.

Step 4: Arranging for Professional Disposal

• Engage a Licensed Contractor: The disposal of this material must be handled by a licensed and reputable hazardous waste disposal company.[5][6] These companies have the expertise and facilities to manage reactive and potentially explosive wastes safely.

• Manifesting: For transportation off-site, a hazardous waste manifest will be required.[9][11] This is a legal document that tracks the waste from your facility to its final disposal site. Your institution's Environmental Health and Safety (EHS) office will typically manage this process.

• Final Disposal Method: The most probable disposal method for this type of compound is high-temperature incineration in a facility equipped with afterburners and scrubbers to handle potentially hazardous decomposition products like nitrogen oxides and hydrogen bromide.[5]

The following diagram illustrates the decision-making workflow for the disposal of 5-Bromo-2-methyl-1H-tetrazole.

Caption: Disposal workflow for 5-Bromo-2-methyl-1H-tetrazole.

Emergency Procedures: Spill Management

In the event of an accidental spill, immediate and correct action is vital to mitigate risks.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated. If the spill is not in a chemical fume hood, increase ventilation to the room if it is safe to do so.

• Control Ignition Sources: Extinguish all nearby sources of ignition.[8]

• Assess and Equip: Do not re-enter the area without the appropriate PPE, including respiratory protection if dust was generated.

• Containment: For a solid spill, carefully sweep the material to avoid creating dust.[8] For a solution, absorb it with an inert, non-combustible material like vermiculite or sand.[8][12]

• Collect and Dispose: Place all contaminated absorbent material and cleaning supplies into a designated hazardous waste container and label it appropriately, following the disposal protocol outlined above.[8]

• Decontaminate: Clean the spill area thoroughly with soap and water.[5]

Regulatory Compliance

All laboratory operations, including waste disposal, are governed by federal and local regulations. Key regulatory bodies in the United States include the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).[7][10][13] OSHA's Laboratory Standard (29 CFR 1910.1450) mandates the creation of a Chemical Hygiene Plan, which must include procedures for safe handling and disposal of hazardous chemicals.[14][15][16] The EPA's Resource Conservation and Recovery Act (RCRA) provides the framework for managing hazardous waste from "cradle to grave."[6] It is the generator's responsibility to properly characterize and manage their waste in accordance with these regulations.[6][11]

By adhering to the procedures outlined in this guide, researchers and laboratory managers can ensure the safe and compliant disposal of 5-Bromo-2-methyl-1H-tetrazole, fostering a secure research environment and upholding their commitment to environmental stewardship.

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Navigating the Unseen Risks: A Comprehensive Guide to Personal Protective Equipment for 5-Bromo-2-methyl-1H-tetrazole

For the diligent researcher, scientist, and drug development professional, the safe handling of chemical reagents is paramount. This guide provides an in-depth, procedural framework for the selection and use of Personal Protective Equipment (PPE) when working with 5-Bromo-2-methyl-1H-tetrazole. While existing safety data sheets (SDS) primarily classify this compound as a skin and eye irritant, the broader family of tetrazole derivatives is known to possess energetic and potentially explosive properties.[1][2][3][4] Therefore, this guide adopts a conservative, safety-first approach, addressing both the known hazards and the potential for unforeseen energetic events. Adherence to these protocols is not merely a matter of compliance but a critical component of a robust safety culture.

Hazard Assessment: The "Known" and the "Potential"

A thorough risk assessment is the foundation of any laboratory safety protocol. For 5-Bromo-2-methyl-1H-tetrazole, this assessment must extend beyond the explicitly stated hazards to include the implicit risks associated with its chemical class.

Known Hazards:

• Skin Irritation: Causes skin irritation.[5][6]

• Serious Eye Irritation: Causes serious eye irritation.[5][6]

Potential Hazards:

• Explosive Decomposition: Tetrazole derivatives, as a class, are known to be energetic materials.[1][2] Heating may cause an explosion.[7] They can be sensitive to heat, friction, and impact.[1][8] While the specific energetic properties of 5-Bromo-2-methyl-1H-tetrazole are not extensively documented in readily available literature, the precautionary principle dictates that it should be handled as a potentially explosive compound.

This dual-hazard profile necessitates a multi-layered PPE strategy that protects against both chemical contact and potential energetic release.

Core PPE Requirements: A Multi-Faceted Defense

The following table outlines the essential PPE for handling 5-Bromo-2-methyl-1H-tetrazole. The rationale behind each piece of equipment is detailed to foster a deeper understanding of the protective mechanisms at play.

PPE Component	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a full-face shield.	Goggles provide a seal around the eyes to protect against splashes and dust. The face shield offers a secondary layer of protection for the entire face from splashes and potential projectiles in the event of an energetic decomposition.
Hand Protection	Chemical-resistant gloves (e.g., nitrile), with consideration for double-gloving.	Protects against skin contact and irritation. Double-gloving is recommended for enhanced protection, especially during prolonged handling or when cleaning up spills.[4]
Body Protection	Flame-resistant lab coat.	A flame-resistant lab coat provides protection against chemical splashes and offers a degree of thermal protection in the event of a fire or deflagration.
Respiratory Protection	NIOSH-approved respirator (e.g., N95 or higher)	Recommended when handling the powder outside of a certified chemical fume hood or when there is a potential for aerosolization, to prevent inhalation of the irritant dust.
Additional Protection	Blast shield.	All operations involving the transfer, weighing, or reaction of the compound should be conducted behind a certified blast shield to protect against potential explosions.

Operational Protocols: From Benchtop to Disposal

The level of PPE required can be nuanced based on the specific laboratory operation. The following workflow provides a logical framework for selecting the appropriate level of protection.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting appropriate PPE when handling 5-Bromo-2-methyl-1H-tetrazole.

Caption: PPE selection workflow for handling 5-Bromo-2-methyl-1H-tetrazole.

Step-by-Step Guide to Donning and Doffing PPE

Donning (Putting On) PPE:

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Lab Coat: Put on the flame-resistant lab coat and fasten it completely.

• Respirator (if required): If the procedure requires respiratory protection, perform a seal check to ensure it is fitted correctly.

• Goggles and Face Shield: Put on chemical splash goggles, ensuring a snug fit. Place the full-face shield over the goggles.

• Gloves: Don the first pair of nitrile gloves, pulling the cuffs over the sleeves of the lab coat. If double-gloving, don the second pair over the first.

Doffing (Taking Off) PPE:

• Gloves: Remove the outer pair of gloves (if double-gloved) by peeling them off from the cuff, turning them inside out. Dispose of them in the appropriate hazardous waste container. Remove the inner pair using the same technique.

• Face Shield and Goggles: Remove the face shield, followed by the goggles, handling them by the sides. Place them in a designated area for decontamination.

• Lab Coat: Unfasten the lab coat and peel it off from the shoulders, turning it inside out to contain any potential contamination.

• Respirator (if used): Remove the respirator without touching the front.

• Hand Hygiene: Wash hands thoroughly with soap and water.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, a swift and informed response is critical.

Skin Contact:

• Immediately flush the affected area with copious amounts of water for at least 15 minutes.

• Remove contaminated clothing while continuing to flush.

• Seek immediate medical attention.

Eye Contact:

• Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.

• Remove contact lenses if present and easy to do.

• Seek immediate medical attention.

Spill Response:

• Evacuate the immediate area and alert colleagues.

• If the spill is small and you are trained to handle it, wear appropriate PPE (including respiratory protection) and contain the spill with an inert absorbent material.

• Use non-sparking tools for cleanup to avoid any potential ignition source.

• Collect the spilled material and absorbent in a sealed, labeled container for hazardous waste disposal.

• For large spills, evacuate the laboratory and contact your institution's emergency response team.

Disposal Plan: A Responsible Conclusion

All waste contaminated with 5-Bromo-2-methyl-1H-tetrazole, including used PPE and spill cleanup materials, must be treated as hazardous waste.

• Collect all solid waste in a clearly labeled, sealed container.

• Consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols.

• Never dispose of this chemical or its contaminated waste in the regular trash or down the drain.

By integrating these comprehensive PPE and handling protocols into your daily laboratory practices, you can significantly mitigate the risks associated with 5-Bromo-2-methyl-1H-tetrazole, fostering a safer research environment for yourself and your colleagues.

References

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